2,2,3,3-Tetramethylpentane

• CAS: 7154-79-2

Core Science & Biosynthesis

Synthetic Approaches to 2,2,3,3-Tetramethylpentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of plausible synthetic pathways for the highly branched alkane, 2,2,3,3-tetramethylpentane. Due to the steric hindrance around the central C3-C4 bond, the direct synthesis of this molecule is challenging and not well-documented in readily available literature. Therefore, this document outlines two primary theoretical multi-step pathways based on established organometallic and olefination reactions, drawing parallels from the synthesis of structurally similar, highly branched alkanes.

Challenges in the Synthesis of Highly Branched Alkanes

The synthesis of sterically hindered alkanes like 2,2,3,3-tetramethylpentane presents significant challenges. The quaternary carbons at the C2 and C3 positions create substantial steric bulk, which can impede the approach of reactants and lead to low reaction yields or favor alternative reaction pathways such as elimination. The construction of the C-C bond between two such sterically demanding fragments is the key challenge in any synthetic approach.

Proposed Synthesis Pathways

Two plausible multi-step synthetic routes are proposed and detailed below. These pathways are based on analogous reactions for synthesizing other highly branched alkanes.

Pathway 1: Grignard Reaction followed by Deoxygenation

This pathway involves the creation of a tertiary alcohol with the desired carbon skeleton via a Grignard reaction, followed by the removal of the hydroxyl group.

Logical Relationship of Pathway 1

Molecular structure and isomerism of 2,2,3,3-Tetramethylpentane

An In-Depth Technical Guide to the Molecular Structure and Isomerism of 2,2,3,3-Tetramethylpentane

Abstract

This technical guide provides a comprehensive overview of 2,2,3,3-tetramethylpentane, a saturated acyclic hydrocarbon. The document details its molecular structure, explores the broader context of its constitutional isomers, and presents key physicochemical and spectral data. Methodologies for the synthesis and characterization of such branched alkanes are also discussed, aimed at providing researchers, scientists, and drug development professionals with a thorough understanding of this compound and its isomeric landscape.

Molecular Structure of 2,2,3,3-Tetramethylpentane

2,2,3,3-Tetramethylpentane is a highly branched alkane and a structural isomer of nonane (B91170). Its systematic name indicates a central five-carbon (pentane) chain. This backbone is heavily substituted with four methyl groups (–CH₃), with two attached to the second carbon atom and two to the third carbon atom.[1] This arrangement results in a compact and sterically hindered molecule.

The molecular formula for 2,2,3,3-tetramethylpentane is C₉H₂₀.[2][3][4][5] Its molecular weight is approximately 128.26 g/mol .[2][3][4] The high degree of branching significantly influences its physical properties, such as boiling point and melting point, when compared to its less branched isomers.

Figure 1: Molecular structure of 2,2,3,3-tetramethylpentane.

Isomerism of Nonane (C₉H₂₀)

The molecular formula C₉H₂₀ corresponds to 35 constitutional (structural) isomers, which are compounds sharing the same molecular formula but differing in the connectivity of their atoms.[6][7][8] These isomers can be categorized based on the length of their principal carbon chain. 2,2,3,3-Tetramethylpentane is one of eight isomers that are based on a five-carbon (pentane) backbone.[9]

The isomers of C₉H₂₀ include:

• One straight-chain isomer: n-nonane.[8]

• Three methyl-substituted octanes.[9]

• Eleven dimethyl-substituted heptanes.[9]

• Twelve trimethyl-substituted hexanes.[9]

• Eight tetramethyl- and other substituted pentanes, including 2,2,3,3-tetramethylpentane.[8][9]

The structural diversity among these isomers leads to a wide range of physical properties. Generally, increased branching lowers the boiling point due to a reduction in surface area and weaker intermolecular van der Waals forces, while it can increase the melting point if the branching allows for a more compact, crystalline structure.

Figure 2: Selected constitutional isomers of C₉H₂₀.

Physicochemical Properties

The distinct structural characteristics of 2,2,3,3-tetramethylpentane and its isomers are reflected in their physical properties. The following table summarizes key data for 2,2,3,3-tetramethylpentane and provides a comparison with another isomer, 2,2,3,4-tetramethylpentane, to illustrate the impact of subtle structural changes.

Property	2,2,3,3-Tetramethylpentane	2,2,3,4-Tetramethylpentane
Molecular Formula	C₉H₂₀[2][3][4][5]	C₉H₂₀[10][11]
Molecular Weight	128.26 g/mol [2][3][4]	128.26 g/mol [12]
CAS Registry Number	7154-79-2[2][4]	1186-53-4[10][11]
Boiling Point	140.3 °C[5]	133.0 °C[10][12]
Melting Point	-9.8 °C[5]	-121.1 °C[10][12]
Density	Not Available	0.7350 g/cm³[12]
Refractive Index	Not Available	1.4125[12]

Experimental Protocols and Characterization

Synthesis

A documented synthesis for a related isomer, 2,2,4,4-tetramethylpentane, involved the reaction of dimethyl zinc with 2,2,4-trimethyl-4-chloropentane.[13] This suggests that a similar coupling reaction, potentially using a different organometallic reagent and a suitably structured alkyl halide, could be employed to synthesize 2,2,3,3-tetramethylpentane.

Purification and Analysis

Post-synthesis, the product would require purification, typically through fractional distillation, to separate it from unreacted starting materials, solvents, and byproducts.

The identity and purity of the synthesized compound are confirmed using a suite of analytical techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique separates the components of a mixture and provides a mass spectrum for each. The mass spectrum of 2,2,3,3-tetramethylpentane is available in databases like the NIST WebBook and serves as a fingerprint for its identification.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are crucial for elucidating the precise carbon-hydrogen framework of a molecule. For 2,2,3,3-tetramethylpentane, the high symmetry would lead to a relatively simple spectrum. ¹³C NMR data is available on platforms like SpectraBase, which can be used to confirm the carbon environment.[14]

• Infrared (IR) Spectroscopy: IR spectroscopy can confirm the presence of C-H bonds and the absence of other functional groups, consistent with an alkane structure. The gas-phase IR spectrum for this compound is also available for reference.[15]

Figure 3: Generalized experimental workflow for alkane synthesis and analysis.

Conclusion

2,2,3,3-Tetramethylpentane is a structurally interesting member of the C₉H₂₀ isomer family. Its highly branched and compact nature imparts distinct physical properties compared to its less-branched counterparts. Understanding its structure in the context of its 34 other constitutional isomers provides valuable insight into the principles of isomerism and structure-property relationships in alkanes. The characterization of such molecules relies on standard, powerful analytical techniques including mass spectrometry and NMR, which confirm the unique atomic arrangement of each isomer.

References

• 1. brainly.com [brainly.com]
• 2. Pentane, 2,2,3,3-tetramethyl- [webbook.nist.gov]
• 3. 2,2,3,3-Tetramethylpentane | C9H20 | CID 92723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Pentane, 2,2,3,3-tetramethyl- [webbook.nist.gov]
• 5. 2,2,3,3-tetramethylpentane - Wikidata [wikidata.org]
• 6. scribd.com [scribd.com]
• 7. 35 C9H20 constitutional isomers of molecular formula C9H20 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers enantiomers stereoisomers stereoisomerism in C9H20 alkane isomers Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 8. List all the 35 structural isomers of nonane (C9H20). | Filo [askfilo.com]
• 9. m.youtube.com [m.youtube.com]
• 10. 2,2,3,4-Tetramethylpentane | C9H20 | CID 14462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Pentane, 2,2,3,4-tetramethyl- [webbook.nist.gov]
• 12. 2,2,3,4-TETRAMETHYLPENTANE CAS#: 1186-53-4 [m.chemicalbook.com]
• 13. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 14. spectrabase.com [spectrabase.com]
• 15. Pentane, 2,2,3,3-tetramethyl- [webbook.nist.gov]

An In-depth Technical Guide to 2,2,3,3-Tetramethylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2,3,3-tetramethylpentane, a highly branched alkane. This document details its chemical identifiers, physicochemical properties, a proposed experimental protocol for its synthesis, and a visual representation of the synthetic pathway.

Core Identifiers and Properties

2,2,3,3-Tetramethylpentane is a saturated hydrocarbon with the chemical formula C9H20.[1][2] Its highly branched structure imparts specific physical and chemical properties that are of interest in various research and industrial applications.

Chemical Identifiers

A comprehensive list of identifiers for 2,2,3,3-tetramethylpentane is provided below, facilitating its unambiguous identification in databases and literature.

Identifier Type	Value
CAS Number	7154-79-2[1][3][4]
IUPAC Name	2,2,3,3-tetramethylpentane[1]
InChI	InChI=1S/C9H20/c1-7-9(5,6)8(2,3)4/h7H2,1-6H3[1][2]
InChIKey	QUKOJKFJIHSBKV-UHFFFAOYSA-N[1][4]
Canonical SMILES	CCC(C)(C)C(C)(C)C[3]
PubChem CID	92723[5]
UNII	ATL6HVV37B[3]
DSSTox Substance ID	DTXSID60221779[3]

Physicochemical Data

The key physical and chemical properties of 2,2,3,3-tetramethylpentane are summarized in the table below. These properties are crucial for its handling, application, and analysis.

Property	Value
Molecular Weight	128.258 g/mol [3]
Density	0.757 g/cm³[6]
Boiling Point	140.4 °C at 760 mmHg[3]
Melting Point	-9.89 °C[3]
Flash Point	29 °C[3]
Refractive Index	1.4214[3]
Vapor Pressure	7.68 mmHg at 25°C[3]
XLogP3	4.2[3]

Experimental Protocols

Proposed Synthesis of 2,2,3,3-Tetramethylpentane

This proposed protocol describes the synthesis of 2,2,3,3-tetramethylpentane via the reaction of tert-butylmagnesium chloride with 2,3-dichloro-2,3-dimethylbutane (B12835925).

Materials:

• Magnesium turnings

• Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

• tert-Butyl chloride

• 2,3-dichloro-2,3-dimethylbutane

• Iodine crystal (as initiator)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of tert-butylmagnesium chloride (Grignard Reagent):

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings.

  • Add a small crystal of iodine.

  • Add a solution of tert-butyl chloride in anhydrous diethyl ether or THF dropwise from the dropping funnel to the magnesium turnings.

  • The reaction is initiated by gentle warming, and the disappearance of the iodine color indicates the start of the Grignard reagent formation.

  • Continue the addition of the tert-butyl chloride solution at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete reaction.

• Reaction with 2,3-dichloro-2,3-dimethylbutane:

  • Cool the Grignard reagent solution in an ice bath.

  • Add a solution of 2,3-dichloro-2,3-dimethylbutane in anhydrous diethyl ether or THF dropwise from the dropping funnel to the stirred Grignard reagent.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for several hours.

• Work-up and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Separate the organic layer.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and remove the solvent by rotary evaporation.

  • Purify the crude product by fractional distillation to obtain 2,2,3,3-tetramethylpentane.

Logical Relationship Diagram

The following diagram illustrates the proposed synthetic pathway for 2,2,3,3-tetramethylpentane.

Caption: Proposed synthesis of 2,2,3,3-tetramethylpentane.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. A novel synthesis of branched high-molecular-weight (C40+) long-chain alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]

Spectroscopic Analysis of 2,2,3,3-Tetramethylpentane: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for 2,2,3,3-tetramethylpentane, catering to researchers, scientists, and professionals in drug development. The document details the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside methodologies for their acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1.1. Predicted ¹H NMR Data

The ¹H NMR spectrum of 2,2,3,3-tetramethylpentane is anticipated to be simple, reflecting the high symmetry of the molecule. Protons in alkanes typically resonate in the upfield region of the spectrum, generally between 0.5 and 2.0 ppm.

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
-CH₂-CH₃	~1.3	Quartet	2H
-C(CH₃)₂-C(CH₃)₂-	~1.0	Singlet	12H
-CH₂-CH₃	~0.9	Triplet	3H

1.2. Predicted ¹³C NMR Data

The ¹³C NMR spectrum will show distinct signals for each chemically non-equivalent carbon atom.

Carbon	Predicted Chemical Shift (δ, ppm)
C -CH₃ (Quaternary)	35-45
-C (CH₃)₂-C (CH₃)₂- (Quaternary)	40-50
-C H₂-CH₃	25-35
-C(C H₃)₂-C(C H₃)₂-	20-30
-CH₂-C H₃	8-15

Infrared (IR) Spectroscopy

The gas-phase IR spectrum of 2,2,3,3-tetramethylpentane is characterized by absorptions corresponding to C-H stretching and bending vibrations, as is typical for alkanes.[1]

Wavenumber (cm⁻¹)	Vibration Mode
2970-2850	C-H stretch
1470-1450	C-H bend (scissoring)
1390-1365	C-H rock (methyl)

Mass Spectrometry (MS)

The electron ionization mass spectrum of 2,2,3,3-tetramethylpentane shows a characteristic fragmentation pattern for a highly branched alkane. The molecular ion peak is often of low abundance.[2][3]

m/z	Proposed Fragment
128	[C₉H₂₀]⁺ (Molecular Ion)
113	[C₈H₁₇]⁺
99	[C₇H₁₅]⁺
71	[C₅H₁₁]⁺
57	[C₄H₉]⁺ (Base Peak)
43	[C₃H₇]⁺
29	[C₂H₅]⁺

The fragmentation is dominated by the formation of stable tertiary carbocations. The base peak at m/z 57 corresponds to the highly stable tert-butyl cation.

Experimental Protocols

4.1. NMR Spectroscopy

A general protocol for obtaining NMR spectra of an alkane like 2,2,3,3-tetramethylpentane is as follows:

• Sample Preparation:

  • For ¹H NMR, dissolve 5-25 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃).

  • For ¹³C NMR, a higher concentration of 50-100 mg is recommended.

  • Filter the solution through a pipette with a small cotton or glass wool plug into a clean 5 mm NMR tube.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

  • Shim the magnetic field to optimize its homogeneity.

  • Acquire the spectrum using standard pulse sequences. For ¹H NMR, a 30-45° pulse angle with a relaxation delay of 1-2 seconds is typical.

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID).

  • Perform phase and baseline corrections.

  • Integrate the signals to determine the relative number of protons for each resonance.

4.2. Infrared (IR) Spectroscopy

For a liquid sample like 2,2,3,3-tetramethylpentane, the IR spectrum can be obtained using the following methods:

• Neat Sample (Salt Plates):

  • Place a drop of the liquid sample between two polished salt plates (e.g., NaCl or KBr).

  • Mount the plates in the spectrometer's sample holder.

• Attenuated Total Reflectance (ATR):

  • Place a drop of the sample directly onto the ATR crystal.

  • Acquire the spectrum. This method is often simpler and requires less sample preparation.

The spectrum is typically recorded over the range of 4000 to 400 cm⁻¹.

4.3. Mass Spectrometry

A standard procedure for obtaining an electron ionization (EI) mass spectrum is as follows:

• Sample Introduction:

  • Introduce a small amount of the volatile sample into the mass spectrometer, often via a gas chromatography (GC) system which separates the sample from any impurities.

• Ionization:

  • In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), leading to the formation of a molecular ion and fragment ions.

• Mass Analysis:

  • The positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection:

  • An electron multiplier detects the ions, and the signal is processed to generate the mass spectrum.

Visualization of Spectroscopic Workflow

Caption: Workflow for the structural elucidation of 2,2,3,3-tetramethylpentane using spectroscopic methods.

References

• 1. Pentane, 2,2,3,3-tetramethyl- [webbook.nist.gov]
• 2. Pentane, 2,2,3,3-tetramethyl- [webbook.nist.gov]
• 3. Pentane, 2,2,3,3-tetramethyl- [webbook.nist.gov]

Unveiling the Thermochemical Landscape of 2,2,3,3-Tetramethylpentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical properties of 2,2,3,3-tetramethylpentane, a highly branched alkane. Understanding the thermodynamic characteristics of such molecules is crucial for a wide range of applications, from fundamental chemical modeling to process design in the pharmaceutical and petrochemical industries. This document summarizes key quantitative data, details the experimental methodologies used for their determination, and presents a visual workflow for the acquisition and application of thermochemical data.

Core Thermochemical Data

The following tables present a summary of the essential thermochemical data for 2,2,3,3-tetramethylpentane in its ideal gas phase. These values are critical for calculations involving chemical reactions, phase equilibria, and energy balances.

Table 1: Standard Enthalpy of Formation (Ideal Gas)

Temperature (K)	ΔfH° (kJ/mol)
298.15	-245.2 ± 2.0

Table 2: Standard Molar Entropy (Ideal Gas)

Temperature (K)	S° (J/mol·K)
200	33.100
273.15	46.489
298.15	441.4 ± 4.4
300	443.2
400	525.9
500	604.3
600	676.8
700	743.0
800	803.1
900	857.7
1000	907.1
1100	951.9
1200	992.6
1300	1029.6
1400	1063.4
1500	1094.1

Table 3: Molar Heat Capacity at Constant Pressure (Ideal Gas)

Temperature (K)	Cp (J/mol·K)
200	138.49
273.15	194.51
298.15	211.5
300	213.0
400	277.9
500	334.2
600	382.0
700	422.6
800	457.3
900	487.0
1000	512.5
1100	534.7
1200	554.0
1300	570.9
1400	585.8
1500	598.9

Note: The data presented in these tables are based on critically evaluated information from the NIST WebBook and correlated data from the work of Scott (1974). The uncertainties provided represent the experimental and correlational variability.

Experimental Protocols for Thermochemical Data Determination

The determination of accurate thermochemical data relies on precise and well-established experimental techniques. The primary methods employed for alkanes like 2,2,3,3-tetramethylpentane are calorimetry for measuring enthalpy changes and differential scanning calorimetry for determining heat capacities.

Enthalpy of Formation Determination via Combustion Calorimetry

The standard enthalpy of formation of an organic compound is typically determined indirectly by measuring the enthalpy of combustion using a bomb calorimeter.

Methodology:

• Sample Preparation: A precisely weighed sample of high-purity 2,2,3,3-tetramethylpentane is placed in a sample holder (crucible) within the bomb calorimeter.

• Bomb Assembly: The bomb is sealed and pressurized with a surplus of pure oxygen to ensure complete combustion. A small, known amount of water is often added to the bomb to saturate the internal atmosphere, ensuring that the water formed during combustion is in the liquid state.

• Calorimeter Setup: The sealed bomb is submerged in a known mass of water in an insulated container (the calorimeter). The initial temperature of the water is measured with high precision.

• Ignition and Data Acquisition: The sample is ignited using an electrical fuse. The combustion reaction releases heat, which is transferred to the surrounding water and the calorimeter components, causing a rise in temperature. The temperature is continuously monitored until it reaches a maximum and then begins to cool.

• Data Analysis: The heat capacity of the calorimeter (the calorimeter constant) is predetermined by combusting a standard substance with a known enthalpy of combustion, such as benzoic acid. The total heat released by the combustion of the 2,2,3,3-tetramethylpentane sample is calculated from the observed temperature change and the calorimeter constant.

• Calculation of Enthalpy of Formation: The experimentally determined enthalpy of combustion is then used in conjunction with the known standard enthalpies of formation of the combustion products (carbon dioxide and water) to calculate the standard enthalpy of formation of 2,2,3,3-tetramethylpentane using Hess's Law.

Heat Capacity Measurement via Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a powerful technique for measuring the heat capacity of a substance as a function of temperature.

Methodology:

• Sample and Reference Preparation: A small, accurately weighed sample of 2,2,3,3-tetramethylpentane is hermetically sealed in a sample pan. An identical, empty pan serves as a reference.

• DSC Instrument Setup: The sample and reference pans are placed in the DSC cell. The instrument is programmed to heat the sample and reference at a constant rate over a specified temperature range.

• Measurement: The DSC measures the difference in heat flow required to maintain the sample and reference at the same temperature as they are heated. This differential heat flow is directly proportional to the heat capacity of the sample.

• Calibration: The instrument is calibrated using a standard material with a well-known heat capacity, such as sapphire, under the same experimental conditions.

• Data Analysis: The raw DSC data (heat flow versus temperature) is analyzed to calculate the specific heat capacity (Cp) of the 2,2,3,3-tetramethylpentane sample at various temperatures.

Visualization of the Thermochemical Data Workflow

The following diagram illustrates the general workflow for the experimental determination and subsequent application of thermochemical data for a chemical compound.

Caption: Workflow for the determination and application of thermochemical data.

An In-depth Technical Guide to the Solubility and Solvent Compatibility of 2,2,3,3-Tetramethylpentane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and solvent compatibility of 2,2,3,3-tetramethylpentane, a highly branched alkane. Understanding these properties is crucial for its application in various research and industrial settings, including its potential use as a non-polar solvent or as a component in formulation studies. This document summarizes its key physical properties, explores its expected solubility in a range of common solvents based on fundamental chemical principles, and provides a general experimental protocol for determining its solubility.

Core Physical and Chemical Properties

2,2,3,3-Tetramethylpentane is a saturated hydrocarbon with the chemical formula C9H20. Its highly branched and compact structure influences its physical properties, which are summarized in the table below.

Property	Value
Molecular Formula	C9H20
Molecular Weight	128.25 g/mol
CAS Number	7154-79-2
Density	0.757 g/cm³
Melting Point	-10 °C
Boiling Point	140 °C
Water Solubility	Extremely Low

Solubility Profile

The principle of "like dissolves like" is the primary determinant of 2,2,3,3-tetramethylpentane's solubility. As a non-polar aliphatic hydrocarbon, it is readily soluble in other non-polar solvents and exhibits very limited solubility in polar solvents.

Qualitative Solubility Summary

The following table provides a qualitative summary of the expected solubility of 2,2,3,3-tetramethylpentane in various classes of solvents. It is important to note that while specific quantitative data for this compound is scarce in publicly available literature, these predictions are based on well-established principles of chemical interactions.

Solvent Class	Representative Solvents	Expected Solubility	Rationale
Aliphatic Hydrocarbons	Hexane, Heptane, Cyclohexane	Miscible	Non-polar nature and similar van der Waals forces.
Aromatic Hydrocarbons	Toluene, Benzene, Xylene	Soluble	Non-polar character allows for effective interaction.
Ethers	Diethyl ether, Tetrahydrofuran (THF)	Soluble	Primarily non-polar character of the ether backbone.
Halogenated Hydrocarbons	Dichloromethane, Chloroform, Carbon Tetrachloride	Soluble	Low polarity and ability to interact via dispersion forces.
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	Sparingly Soluble to Insoluble	The polarity of the carbonyl group limits miscibility.
Esters	Ethyl Acetate	Sparingly Soluble	Moderate polarity of the ester group reduces solubility.
Alcohols	Methanol, Ethanol, Isopropanol	Insoluble	Strong hydrogen bonding and high polarity of alcohols prevent miscibility.
Polar Aprotic Solvents	Dimethyl sulfoxide (B87167) (DMSO), Dimethylformamide (DMF)	Insoluble	High polarity and dipolar interactions of the solvent.
Water	H₂O	Insoluble	Strong hydrogen bonding network of water excludes the non-polar alkane.

Quantitative Solubility in Water

The insolubility of 2,2,3,3-tetramethylpentane in water is confirmed by its Henry's Law constant (k°H) of 0.00016 mol/(kg·bar) at 298.15 K. This low value indicates a very strong preference for the gaseous phase over an aqueous solution, signifying extremely low solubility.

Experimental Protocol for Determining Liquid-Liquid Solubility

For precise quantitative determination of the solubility of 2,2,3,3-tetramethylpentane in a specific solvent, the following experimental protocol, based on the widely used shake-flask method, is recommended.

Objective: To determine the equilibrium solubility of 2,2,3,3-tetramethylpentane in a given solvent at a specified temperature.

Materials:

• 2,2,3,3-Tetramethylpentane (high purity)

• Solvent of interest (high purity)

• Thermostatically controlled shaker bath or incubator

• Calibrated analytical balance

• Volumetric flasks and pipettes

• Glass vials with airtight caps (B75204) (e.g., screw caps with PTFE septa)

• Syringes and filters (if necessary for sampling)

• Analytical instrumentation for quantification (e.g., Gas Chromatography with a Flame Ionization Detector - GC-FID)

Procedure:

• Preparation of Saturated Solutions:

  • In a series of glass vials, add an excess amount of 2,2,3,3-tetramethylpentane to a known volume or mass of the solvent. The presence of a distinct second phase (undissolved 2,2,3,3-tetramethylpentane) is essential to ensure saturation.

  • Securely cap the vials to prevent evaporation.

• Equilibration:

  • Place the vials in the thermostatically controlled shaker bath set to the desired temperature.

  • Agitate the vials for a sufficient period to allow the system to reach equilibrium. A typical duration is 24 to 48 hours, but the exact time should be determined by preliminary experiments (i.e., measuring the concentration in the solvent phase at different time points until it becomes constant).

• Phase Separation:

  • Once equilibrium is reached, cease agitation and allow the vials to rest in the temperature-controlled environment for a period (e.g., 12-24 hours) to ensure complete separation of the two liquid phases.

• Sampling:

  • Carefully extract an aliquot from the solvent phase (the phase in which the solubility is being determined). It is critical to avoid disturbing the interface and to prevent any of the undissolved 2,2,3,3-tetramethylpentane phase from being drawn into the sample.

  • If necessary, use a syringe filter to remove any micro-droplets of the undissolved phase.

• Quantification:

  • Accurately dilute the collected aliquot with a suitable solvent to a concentration that falls within the linear range of the analytical instrument.

  • Analyze the diluted sample using a pre-calibrated GC-FID or another appropriate analytical technique to determine the concentration of 2,2,3,3-tetramethylpentane.

• Data Analysis:

  • Calculate the solubility of 2,2,3,3-tetramethylpentane in the solvent, typically expressed in units such as g/100 mL, mol/L, or mole fraction.

  • Repeat the experiment at least in triplicate to ensure the reproducibility of the results.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for assessing the compatibility of 2,2,3,3-tetramethylpentane with a range of solvents.

Caption: Workflow for determining solvent compatibility.

Stability and Reactivity of Highly Branched Alkanes: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Highly branched alkanes, characterized by their numerous alkyl substituents, exhibit unique thermodynamic stability and chemical reactivity compared to their linear counterparts. This technical guide provides an in-depth exploration of the core principles governing the behavior of these molecules. It delves into the factors contributing to their enhanced stability, including electronic effects and intramolecular forces, and examines their reactivity in key chemical transformations such as pyrolysis, combustion, and free-radical halogenation. This document also presents detailed experimental protocols for the synthesis, purification, and analysis of highly branched alkanes, alongside a compilation of quantitative data to facilitate comparative studies. Visual diagrams of reaction mechanisms and experimental workflows are provided to enhance understanding.

Introduction

Alkanes, the simplest class of hydrocarbons, are generally considered to be of low reactivity due to the strength and non-polarity of their C-C and C-H sigma bonds.[1][2] However, the introduction of branching along the carbon skeleton significantly alters their physicochemical properties.[3] Highly branched alkanes are of particular interest in various fields, from the development of high-octane fuels to their use as inert scaffolds in medicinal chemistry. Understanding the interplay between their structure, stability, and reactivity is paramount for their effective application. This guide aims to provide a comprehensive technical overview for researchers and professionals working with these complex molecules.

Thermodynamic Stability of Highly Branched Alkanes

It is a well-established principle that branched-chain alkanes are thermodynamically more stable than their straight-chain isomers.[3][4][5] This increased stability is evidenced by their lower heats of combustion and more negative heats of formation.[4][5]

Factors Influencing Stability

The enhanced stability of branched alkanes is a subject of ongoing discussion, with several contributing factors proposed:

• Electron Correlation and London Dispersion Forces: Contrary to the intuitive notion that increased steric hindrance would lead to destabilization, studies have shown that attractive intramolecular London dispersion forces contribute to the stability of congested environments in branched alkanes.[6] The more compact structure of branched alkanes leads to a decrease in the molecular surface area per atom, resulting in a lowering of energy.[7]

• Electronic Effects: Stabilizing geminal σ→σ* delocalization, a form of hyperconjugation, is believed to play a significant role in the stability of branched structures.[8] This electron delocalization is more pronounced in branched alkanes due to the greater number of C-C bonds adjacent to each other.

• Bond Strength: While the differences are subtle, the strengths of C-H bonds vary, with tertiary C-H bonds being weaker than secondary and primary C-H bonds.[9][10] This has implications for reactivity, as will be discussed later. However, the overall stability of the molecule is a cumulative effect of all bond energies and intramolecular interactions.

Quantitative Assessment of Stability: Heat of Combustion

The heat of combustion (ΔH°c) is a key experimental parameter used to quantify the relative stability of isomeric alkanes.[11][12][13] Since isomers produce the same products upon complete combustion (CO₂ and H₂O), a lower heat of combustion indicates a more stable, lower-energy starting material.[4][5]

Table 1: Thermodynamic Properties of Pentane and Octane (B31449) Isomers

Isomer	Boiling Point (°C)	Melting Point (°C)	Standard Enthalpy of Combustion (ΔH°c) (kJ/mol)	Standard Enthalpy of Formation (ΔH°f) (kJ/mol)
Pentane (C₅H₁₂)
n-Pentane	36.1	-129.7	-3509	-146.8
Isopentane (2-Methylbutane)	27.7	-159.9	-3502	-154.7
Neopentane (2,2-Dimethylpropane)	9.5	-16.6	-3495	-167.2
Octane (C₈H₁₈)
n-Octane	125.7	-56.8	-5470	-208.6
2-Methylheptane	117.6	-109.0	-5466	-212.5
2,2,4-Trimethylpentane (B7799088) (Isooctane)	99.3	-107.4	-5451	-224.1

Data compiled from various sources. Exact values may vary slightly between references.

Reactivity of Highly Branched Alkanes

The reactivity of highly branched alkanes is a departure from that of their linear isomers, with branching significantly influencing the outcome of several key reactions.

Pyrolysis (Cracking)

Pyrolysis, or cracking, is the thermal decomposition of organic compounds in the absence of oxygen. In contrast to combustion, the rate of pyrolysis increases with both molecular weight and the degree of branching in an alkane.[4][14][15][16] The process proceeds via a free-radical chain mechanism, and the presence of weaker C-C and C-H bonds at branch points facilitates the initiation of these reactions.[17][18]

The fission of C-C bonds generally leads to the formation of smaller alkanes and alkenes, while C-H bond fission produces an alkene and hydrogen gas.[14][15][16] Catalysts such as SiO₂, Al₂O₃, and ZnO can promote C-C bond cleavage.[14][15][16]

Combustion

Complete combustion of alkanes in the presence of excess oxygen yields carbon dioxide and water, releasing a significant amount of energy.[2][3]

CₙH₂ₙ₊₂ + (3n+1)/2 O₂ → nCO₂ + (n+1)H₂O + Heat

The branched structure of alkanes like 2,2,4-trimethylpentane (isooctane) is crucial for its use in gasoline, as it increases the fuel's resistance to knocking, a phenomenon of premature ignition. This is reflected in its high octane rating of 100.[19]

Free-Radical Halogenation

Free-radical halogenation is a characteristic reaction of alkanes, proceeding via a chain mechanism involving initiation, propagation, and termination steps.[20][21]

Highly branched alkanes exhibit significant regioselectivity in this reaction. The stability of the intermediate alkyl radical follows the order: tertiary > secondary > primary > methyl. Consequently, halogenation preferentially occurs at the tertiary carbon atoms.[10][22]

Bromination is significantly more selective than chlorination.[1][23] For instance, the bromination of 2-methylpropane yields almost exclusively 2-bromo-2-methylpropane, whereas chlorination produces a mixture of 1-chloro-2-methylpropane (B167039) and 2-chloro-2-methylpropane.[23] This difference in selectivity is attributed to the Hammond postulate; the transition state for the endothermic hydrogen abstraction by a bromine radical resembles the alkyl radical product, thus amplifying the energy differences between the potential radical intermediates. In contrast, the exothermic hydrogen abstraction by a chlorine radical has an earlier transition state that resembles the reactants, leading to lower selectivity.[1]

Table 2: Relative Reactivity of C-H Bonds in Free-Radical Halogenation

Type of C-H Bond	Relative Rate of Chlorination (at 25°C)	Relative Rate of Bromination (at 125°C)
Primary (1°)	1	1
Secondary (2°)	3.8	82
Tertiary (3°)	5.0	1640

Data adapted from various organic chemistry resources.[10][23]

Experimental Protocols

Synthesis of a Highly Branched Alkane: 2,2,4-Trimethylpentane

2,2,4-Trimethylpentane (isooctane) is a key component of gasoline and serves as the 100-point standard on the octane rating scale.[19] One common laboratory and industrial synthesis involves the dimerization of isobutylene (B52900) followed by hydrogenation.[19]

Methodology:

• Dimerization of Isobutylene:

  • Catalyst: An acid catalyst, such as an Amberlyst resin, is typically used.

  • Procedure: Isobutylene is passed through a column packed with the acid catalyst under controlled temperature and pressure. The primary products are a mixture of iso-octenes, predominantly 2,4,4-trimethyl-1-pentene (B89804) and 2,4,4-trimethyl-2-pentene.

  • Purification: The resulting iso-octene mixture can be purified by fractional distillation.[14]

• Hydrogenation of Iso-octenes:

  • Catalyst: A hydrogenation catalyst such as palladium on carbon (Pd/C) or Raney nickel is employed.

  • Procedure: The purified iso-octene mixture is dissolved in a suitable solvent (e.g., ethanol) and placed in a high-pressure reactor (autoclave). The catalyst is added, and the reactor is purged with hydrogen gas. The reaction is carried out under hydrogen pressure (e.g., 50-100 psi) and may require gentle heating.

  • Monitoring: The reaction progress can be monitored by the uptake of hydrogen or by techniques like gas chromatography (GC) to observe the disappearance of the alkene peaks.

  • Work-up: Upon completion, the catalyst is removed by filtration, and the solvent is evaporated to yield 2,2,4-trimethylpentane. Further purification can be achieved by distillation.[14]

Analysis of Alkane Isomers by Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating and analyzing mixtures of volatile compounds like alkane isomers.[24][25][26][27]

Methodology:

• Sample Preparation:

  • Prepare a dilute solution of the alkane mixture in a volatile solvent such as hexane (B92381) or pentane.

  • If quantitative analysis is required, an internal standard (a compound not present in the sample with a distinct retention time) should be added.

• GC System Configuration:

  • Column: A non-polar capillary column (e.g., with a 5% phenyl polysiloxane stationary phase) is typically used for separating hydrocarbons. The length and diameter of the column will affect the resolution.[26][28]

  • Carrier Gas: Helium or hydrogen is commonly used as the carrier gas at a constant flow rate.[26]

  • Injector: A split/splitless injector is used to introduce a small, precise volume of the sample onto the column.

  • Detector: A Flame Ionization Detector (FID) is highly sensitive to hydrocarbons and is the standard choice for this analysis.

• Method Parameters:

  • Temperature Program: An oven temperature program is employed to ensure the separation of isomers with different boiling points. A typical program starts at a low temperature, holds for a short period, and then ramps up to a higher temperature.

  • Injection Volume: Typically 1 µL.

• Data Analysis:

  • The retention time (the time it takes for a compound to elute from the column) is used for qualitative identification by comparing it to known standards.

  • The peak area is proportional to the concentration of each component, allowing for quantitative analysis.

Determination of Bond Dissociation Energies (BDEs)

Several experimental techniques can be employed to measure bond dissociation energies.[7][8][29][30]

a) Radical Kinetics Studies:

This method involves studying the kinetics of a reaction where a specific bond is homolytically cleaved.

• Reactant Preparation: A gaseous mixture of the alkane and a radical precursor (e.g., Br₂ or SO₂Cl₂) is prepared in a temperature-controlled reactor.

• Initiation: The reaction is initiated by photolysis (UV light) or pyrolysis to generate the initial radical species.

• Reaction Monitoring: The concentrations of reactants and products are monitored over time using techniques like GC or mass spectrometry.

• Kinetic Analysis: By applying steady-state approximations and analyzing the reaction rates as a function of temperature, the activation energy for the hydrogen abstraction step can be determined.

• BDE Calculation: The activation energy, in conjunction with other known thermodynamic data, is used in thermochemical cycles to calculate the C-H bond dissociation energy.[30]

b) Photoacoustic Calorimetry (PAC):

PAC is a technique for measuring the enthalpy of reactions, including bond homolysis.

• Sample Preparation: The alkane is prepared in the gas phase or in a suitable solvent.

• Laser Pulse: A short, intense laser pulse is used to photolytically cleave the bond of interest.

• Heat Release and Acoustic Wave: The recombination of the resulting radicals releases heat, causing a rapid expansion of the surrounding medium and generating an acoustic wave.

• Signal Detection: A sensitive microphone detects the acoustic wave, and the amplitude of the signal is proportional to the heat released.

• Enthalpy Determination: By calibrating the system with a compound of known photophysical properties, the enthalpy of the bond dissociation can be determined.[30]

Table 3: Carbon-Hydrogen Bond Dissociation Energies (BDEs) in Alkanes

Bond	Example Molecule	BDE (kcal/mol)	BDE (kJ/mol)
CH₃-H	Methane	105	439
CH₃CH₂-H (1°)	Ethane	101	423
(CH₃)₂CH-H (2°)	Propane	99	414
(CH₃)₃C-H (3°)	Isobutane	97	406

Values are approximate and can vary slightly with the specific molecule and experimental method.[18]

Conclusion

Highly branched alkanes represent a fascinating class of molecules whose properties are a direct consequence of their intricate three-dimensional structures. Their enhanced thermodynamic stability, stemming from a combination of electronic and intramolecular dispersion forces, makes them energetically favorable isomers. This stability, however, is coupled with a distinct reactivity profile. The presence of tertiary carbons creates sites of increased reactivity towards free-radical substitution, while the overall molecular architecture influences their behavior in high-energy processes like pyrolysis and combustion. A thorough understanding of these principles, supported by robust experimental methodologies for their synthesis and analysis, is essential for leveraging the unique characteristics of highly branched alkanes in scientific research and industrial applications.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. alevelchemistry.co.uk [alevelchemistry.co.uk]
• 3. Alkane - Wikipedia [en.wikipedia.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. royalsocietypublishing.org [royalsocietypublishing.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Ch4 : Selectivity [chem.ucalgary.ca]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Khan Academy [khanacademy.org]
• 13. youtube.com [youtube.com]
• 14. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. byjus.com [byjus.com]
• 18. Pyrolysis of Hydrocarbons Alkanes: Process & Applications [vedantu.com]
• 19. 2,2,4-Trimethylpentane - Wikipedia [en.wikipedia.org]
• 20. Free-radical halogenation - Wikipedia [en.wikipedia.org]
• 21. organicchemistrytutor.com [organicchemistrytutor.com]
• 22. Ch4 : Radical halogenation of Alkanes [chem.ucalgary.ca]
• 23. 9.4 Chlorination vs Bromination – Organic Chemistry I [kpu.pressbooks.pub]
• 24. shimadzu.co.uk [shimadzu.co.uk]
• 25. Gas Chromatography: Analysis of a Hydrocarbon Mixture [sites.pitt.edu]
• 26. benchchem.com [benchchem.com]
• 27. vurup.sk [vurup.sk]
• 28. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 29. Bond dissociation energy - Wikipedia [en.wikipedia.org]
• 30. benchchem.com [benchchem.com]

Quantum Chemical Insights into 2,2,3,3-Tetramethylpentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the quantum chemical calculations of 2,2,3,3-tetramethylpentane, a highly branched alkane. Understanding the conformational landscape, thermodynamic stability, and electronic properties of such molecules is crucial for various applications, including force field parameterization in molecular modeling and understanding intermolecular interactions in drug development. This document outlines the theoretical methodologies employed and presents expected quantitative data based on established computational studies of branched alkanes.

Theoretical Background and Computational Approach

The stability of branched alkanes like 2,2,3,3-tetramethylpentane is a subject of ongoing research. It is generally understood that branched alkanes are thermodynamically more stable than their straight-chain isomers.[1] This increased stability is attributed to a combination of electrostatic and correlation effects.[1][2] Quantum chemical calculations provide a powerful tool to investigate these subtle energetic differences.

Computational studies on branched alkanes often employ Density Functional Theory (DFT) and post-Self-Consistent Field (post-SCF) methods.[1][2] DFT functionals, such as M06-2X, are well-suited for capturing the dispersion forces that are significant in these systems.[1] For higher accuracy, especially in determining the relative energies of conformers, post-SCF methods like Møller-Plesset perturbation theory (MP2) are utilized.[2]

A typical computational workflow for analyzing 2,2,3,3-tetramethylpentane would involve:

• Conformational Search: Identifying all unique staggered and eclipsed conformers arising from rotation around the C3-C4 bond.

• Geometry Optimization: Optimizing the geometry of each conformer to find the lowest energy structure on the potential energy surface.

• Vibrational Frequency Analysis: Calculating the vibrational frequencies to confirm that the optimized structures are true minima (no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

• Single-Point Energy Calculation: Performing a high-level single-point energy calculation on the optimized geometries to obtain more accurate relative energies.

Predicted Quantitative Data

The following tables summarize the expected quantitative data from quantum chemical calculations on 2,2,3,3-tetramethylpentane. These values are based on typical results for similar branched alkanes.

Table 1: Predicted Relative Energies of 2,2,3,3-Tetramethylpentane Conformers

Conformer	Method/Basis Set	Relative Energy (kcal/mol)
Staggered (Anti)	DFT (M06-2X/6-311+G(d,p))	0.00
Staggered (Gauche)	DFT (M06-2X/6-311+G(d,p))	0.8 - 1.5
Eclipsed	DFT (M06-2X/6-311+G(d,p))	3.0 - 5.0

Table 2: Predicted Key Geometrical Parameters for the Most Stable Conformer

Parameter	Predicted Value
C-C bond length (central)	1.54 - 1.56 Å
C-C bond length (terminal)	1.52 - 1.54 Å
C-H bond length	1.09 - 1.10 Å
C-C-C bond angle	109.5° - 112.0°

Table 3: Predicted Vibrational Frequencies of Interest

Vibrational Mode	Predicted Frequency (cm⁻¹)
C-H stretch	2850 - 3000
C-C stretch	800 - 1200
CH₃ rock	~900

Detailed Computational Protocol

The following protocol outlines a typical procedure for the quantum chemical analysis of 2,2,3,3-tetramethylpentane.

Software: Gaussian, ORCA, or similar quantum chemistry software package.

Protocol:

• Initial Structure Generation:

  • Build the 3D structure of 2,2,3,3-tetramethylpentane.

  • Perform a preliminary conformational search using a molecular mechanics force field (e.g., MMFF94) to identify low-energy conformers.

• Geometry Optimization and Frequency Calculation:

  • For each identified conformer, perform a geometry optimization and frequency calculation using a DFT method.

  • Method: M06-2X

  • Basis Set: 6-31G(d)

  • Keywords: Opt Freq

  • Verify that the optimized structures have no imaginary frequencies.

• Refined Energy Calculations:

  • Using the optimized geometries from the previous step, perform single-point energy calculations with a larger basis set and potentially a higher level of theory.

  • Method: M06-2X

  • Basis Set: 6-311+G(d,p)

  • Keywords: SP

  • Alternatively, for higher accuracy:

  • Method: MP2

  • Basis Set: cc-pVTZ

  • Keywords: SP

• Data Analysis:

  • Extract the electronic energies, zero-point vibrational energies (ZPVE), and thermal enthalpies and Gibbs free energies.

  • Calculate the relative energies of the conformers, including ZPVE corrections.

  • Analyze the optimized geometries (bond lengths, bond angles, dihedral angles).

  • Visualize the vibrational modes.

Workflow and Signaling Pathway Visualization

The following diagrams illustrate the computational workflow and the logical relationships in the analysis of 2,2,3,3-tetramethylpentane.

Caption: Computational workflow for the quantum chemical analysis of 2,2,3,3-tetramethylpentane.

Caption: Logical relationships between theoretical methods, calculated properties, and applications.

References

• 1. Density functional steric analysis of linear and branched alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Correlation effects on the relative stabilities of alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Commercial Availability and Suppliers of 2,2,3,3-Tetramethylpentane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability, suppliers, and key technical data for 2,2,3,3-tetramethylpentane (CAS No. 7154-79-2). The information is intended to assist researchers, scientists, and professionals in drug development in sourcing this compound for their work.

Chemical and Physical Properties

2,2,3,3-Tetramethylpentane is a highly branched alkane. Its physical and chemical properties are summarized in the table below. This data is essential for its proper handling, storage, and use in experimental settings.

Property	Value
Molecular Formula	C9H20[1][2][]
Molecular Weight	128.26 g/mol []
CAS Number	7154-79-2[1][2][]
Boiling Point	140.4°C at 760mmHg[1]
Melting Point	-9.89°C[1]
Density	0.723 g/cm³[1]
Flash Point	29°C[1]
Vapor Pressure	7.68 mmHg at 25°C[1]
Refractive Index	1.4214[1]
SMILES	CCC(C)(C)C(C)(C)C[1][2][]

Commercial Availability and Suppliers

2,2,3,3-Tetramethylpentane is available commercially, primarily from suppliers specializing in research chemicals and fine chemicals. It has achieved commercial mass production, indicating its availability for larger-scale needs as well.[1] Below is a list of identified suppliers. Researchers are advised to contact these suppliers directly for quotes, purity specifications, and available quantities.

Supplier	Contact Information/Region	Notes
BOC Sciences	Headquartered in New York, USA; serves over 60 countries.	A global supplier of research chemicals, biochemicals, and pharmaceutical ingredients.[]
LookChem	Online chemical platform.	Lists a total of 6 raw material suppliers for 2,2,3,3-tetramethylpentane.[1]
PubChem	Database	Provides a list of suppliers for this compound.[2]

Experimental Protocols and Synthesis

For novel applications or when specific purity grades are required that are not commercially available, custom synthesis may be necessary. The general workflow for procuring a custom-synthesized chemical is outlined in the diagram below.

Workflow for procuring research chemicals.

This diagram illustrates the typical process, from identifying the need for a chemical to receiving the final product, including the interactions between the researcher and the supplier. This workflow is applicable when sourcing 2,2,3,3-tetramethylpentane or arranging for its custom synthesis.

References

• 1. lookchem.com [lookchem.com]
• 2. 2,2,3,3-Tetramethylpentane | C9H20 | CID 92723 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Gas Chromatography Methods for Separating Nonane Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nonane (B91170) (C9H20) exists as 35 structural isomers, each exhibiting unique physical and chemical properties. The separation and identification of these isomers are critical in various fields, including petroleum analysis, environmental monitoring, and as impurities in pharmaceutical and chemical manufacturing. Due to their similar boiling points and chemical structures, resolving these branched alkanes presents a significant analytical challenge.[1][2] Gas chromatography (GC) is the premier technique for this purpose, relying on the careful selection of stationary phases and optimization of chromatographic parameters to achieve separation.[1][3]

This document provides detailed application notes and experimental protocols for the separation of nonane isomers using gas chromatography. It is intended to guide researchers, scientists, and drug development professionals in developing and optimizing their analytical methods.

Principles of Separation

The separation of nonane isomers by gas chromatography is primarily governed by their boiling points and their interactions with the stationary phase of the GC column.[1][3] Non-polar stationary phases are the industry standard for alkane analysis, as they facilitate elution based on the principle of "like dissolves like."[3] In general, for a given carbon number, branched isomers are more volatile (have lower boiling points) and therefore elute earlier than their straight-chain counterpart. The degree of branching also influences elution order, with more highly branched isomers typically eluting faster.

Achieving baseline separation of the numerous, closely-eluting nonane isomers requires high-efficiency capillary columns and precise control over experimental parameters. Key factors influencing separation include:

• Stationary Phase Selection: The choice of the stationary phase is the most critical factor for achieving selectivity between isomers.[2]

• Column Dimensions: Longer columns with smaller internal diameters generally provide higher resolution.[1][2][3]

• Oven Temperature Program: A slow temperature ramp rate enhances the separation of closely eluting compounds.[2][3]

• Carrier Gas Flow Rate: Optimizing the flow rate is crucial for minimizing peak broadening and maximizing resolution.[3]

Data Presentation

Table 1: Commonly Used GC Columns for Alkane Isomer Separation

Column	Stationary Phase	Key Features	Max Temperature (°C)	Common Applications
Agilent J&W DB-5ht	(5%-Phenyl)-methylpolysiloxane	High thermal stability, low bleed, robust for high boilers.	400	High-temperature GC, analysis of waxes, triglycerides, and high molecular weight hydrocarbons.[1]
Restek Rtx-5MS	5% Diphenyl / 95% Dimethyl Polysiloxane	Low bleed for mass spectrometry, excellent inertness.	350	Detailed hydrocarbon analysis, environmental analysis, drug screening.[1]
Agilent CP-Al2O3/KCl PLOT	Aluminum oxide/potassium chloride	High selectivity for C1-C9 hydrocarbons.	205	Analysis of light hydrocarbons in environmental air.[4]
Liquid Crystal Columns	Nematic liquid crystals	Unique selectivity based on molecular shape.	Varies	Separation of rigid positional and geometric isomers.[2][5][6]

Table 2: Effect of GC Parameter Adjustments on Nonane Isomer Separation

Parameter Change	Effect on Resolution	Effect on Analysis Time	Rationale
Stationary Phase
Switch from non-polar (e.g., DB-1) to slightly more polar (e.g., DB-5)	May alter selectivity and elution order of some isomers.[2]	Minimal change	Changes in intermolecular interactions between analytes and the stationary phase.
Column Dimensions
Increase Column Length (e.g., from 30 m to 60 m)	Increases resolution.[2][3]	Increases	More theoretical plates provide greater separation efficiency.
Decrease Internal Diameter (e.g., from 0.32 mm to 0.25 mm)	Increases resolution.[2][3]	May decrease with optimized flow	Higher efficiency and optimal linear velocity.[7]
Increase Film Thickness	Increases retention and may improve resolution of early eluting isomers.[2]	Increases	Greater interaction with the stationary phase.
Oven Temperature Program
Decrease Initial Temperature	Improves separation of more volatile, earlier eluting isomers.[2]	Increases	Enhances differential partitioning at the beginning of the run.
Decrease Ramp Rate (e.g., from 5 °C/min to 1 °C/min)	Generally improves resolution of closely eluting isomers.[2]	Increases	Allows more time for analytes to interact with the stationary phase, improving separation.
Carrier Gas
Decrease Flow Rate	Can improve resolution to an optimal point, then decreases.	Increases	Affects the efficiency of mass transfer in the column.

Experimental Protocols

Protocol 1: General Screening Method for Nonane Isomers on a Non-Polar Column

This protocol provides a starting point for the separation of nonane isomers using a standard non-polar GC column. Optimization will likely be required based on the specific isomers of interest and the sample matrix.

1. Sample Preparation a. Prepare standards and samples in a volatile, non-polar solvent such as hexane (B92381). b. If necessary, perform a solvent extraction for solid or liquid matrices. A standard method involves submerging the sample in hexane, followed by gentle agitation. c. For complex matrices, such as insect cuticular waxes, extract the sample (e.g., a single insect) in 300-500 µL of hexane in a 2 mL GC vial.[2] d. If concentration is needed, evaporate the solvent under a gentle stream of nitrogen and reconstitute in a smaller, precise volume of hexane (e.g., 20-50 µL) immediately before GC analysis.[2]

2. Gas Chromatograph (GC) Setup

• Column: Restek Rtx-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent 5% phenyl-95% dimethylpolysiloxane column.[1]
• Injector: Split/Splitless Injector
• Detector: Flame Ionization Detector (FID)
• Carrier Gas: Helium or Hydrogen

3. GC Method Parameters

• Injector Temperature: 250 °C
• Injection Volume: 1 µL
• Split Ratio: 100:1 (can be optimized based on sample concentration).[3]
• Carrier Gas Flow Rate: 1.0 mL/min (constant flow mode).[2][3]
• Oven Temperature Program:
• Initial Temperature: 40 °C, hold for 2 minutes.[3]
• Ramp: 5 °C/min to 150 °C.[3] A slower ramp rate of 1-2 °C/min may be necessary for critical separations.[2]
• Hold at 150 °C for 5 minutes.
• Detector (FID) Temperature: 300 °C[3]

4. Data Analysis a. Integrate the peaks in the resulting chromatogram. b. Identify peaks by comparing retention times with known standards. c. For unknown peaks, consider using Kovats retention indices for tentative identification.[3] d. For complex mixtures, coupling the GC to a mass spectrometer (GC/MS) is recommended for definitive peak identification.[8]

Visualizations

Experimental Workflow

Caption: Experimental workflow for GC analysis of nonane isomers.

Logical Relationships in GC Optimization

Caption: Interplay of GC parameters and their effect on separation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. agilent.com [agilent.com]
• 5. vurup.sk [vurup.sk]
• 6. researchgate.net [researchgate.net]
• 7. gcms.cz [gcms.cz]
• 8. researchgate.net [researchgate.net]

Application Note: Utilizing 2,2,3,3-Tetramethylpentane as a Reference Standard in the GC/MS Analysis of Gasoline Components

For Researchers, Scientists, and Drug Development Professionals

Introduction

The analysis of gasoline, a complex mixture of numerous hydrocarbons, is essential for quality control, regulatory adherence, and environmental monitoring. Gas chromatography coupled with mass spectrometry (GC/MS) stands as a robust analytical technique for the separation and identification of individual gasoline constituents. To ensure the accuracy and precision of quantitative measurements, the use of a reference standard is critical. 2,2,3,3-Tetramethylpentane, a highly branched alkane, serves as an excellent reference standard for this purpose. Its chemical inertness, thermal stability, and unique chromatographic and mass spectrometric characteristics make it a reliable choice for the quantitative analysis of hydrocarbons in complex matrices like gasoline.

This application note provides a comprehensive protocol for the application of 2,2,3,3-tetramethylpentane as a reference standard in the GC/MS analysis of gasoline, intended for researchers and professionals in analytical chemistry and related fields.

Physicochemical Properties of 2,2,3,3-Tetramethylpentane

An in-depth understanding of the reference standard's properties is fundamental to its effective implementation in analytical methodologies.

Property	Value
Chemical Formula	C₉H₂₀[1]
Molecular Weight	128.25 g/mol [1]
CAS Number	7154-79-2[1]
Boiling Point	140.3 °C
Kovats Retention Index (Standard Non-polar Column)	Approximately 850[1]

Experimental Protocols

The subsequent protocols outline a standardized procedure for employing 2,2,3,3-tetramethylpentane as a reference standard for the GC/MS analysis of gasoline. These may be adapted and optimized based on the specific analytical instrumentation and objectives.

Preparation of Standard Solutions

Accurate preparation of standard solutions is paramount for reliable quantification.[2][3]

• 1.1. Stock Standard Solution of 2,2,3,3-Tetramethylpentane (1000 µg/mL):

  • On an analytical balance, accurately weigh 10 mg of high-purity (≥99%) 2,2,3,3-tetramethylpentane.

  • Transfer the weighed standard to a 10 mL Class A volumetric flask.

  • Dissolve the standard in a high-purity, volatile solvent such as n-pentane or hexane.

  • Ensure complete dissolution by gentle agitation, then bring the solution to the calibration mark with the same solvent.

  • Cap the flask and invert several times to ensure homogeneity.

  • Transfer the stock solution to a tightly sealed amber glass vial and store at 4°C to minimize evaporation.

• 1.2. Working Standard Solutions:

  • Prepare a series of working standard solutions by performing serial dilutions of the stock solution.

  • The concentration range of these working standards should encompass the anticipated concentration of the target analytes in the prepared gasoline sample.

Sample Preparation

Given the high concentration of analytes in commercial gasoline, a substantial dilution is necessary to bring the component concentrations within the linear dynamic range of the GC/MS system.[4]

• Accurately perform a significant volumetric dilution of the gasoline sample using a high-purity volatile solvent (e.g., n-pentane or hexane). A preliminary dilution factor of 1:1000 (v/v) is a recommended starting point.

• To this diluted gasoline sample, add a precise volume of the 2,2,3,3-tetramethylpentane stock solution to achieve a final concentration that falls within the mid-range of the calibration curve. This serves as the internal standard.

GC/MS Instrumentation and Conditions

The following table outlines typical GC/MS parameters for the analysis of gasoline components. These parameters should be optimized for the specific instrument in use to achieve the best chromatographic resolution and mass spectrometric sensitivity.

Parameter	Recommended Setting
Gas Chromatograph
Column	HP-5ms (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm I.D., 0.25 µm film thickness[5]
Inlet Temperature	250°C[4]
Injection Volume	1 µL
Split Ratio	100:1 (this may be adjusted based on sample concentration)
Carrier Gas	Helium, with a constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature of 40°C, hold for 5 minutes, then ramp at 10°C/min to 250°C, and hold for 5 minutes[4]
Mass Spectrometer
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	35-550 amu

Data Presentation

Table 1: Retention Time Data

The retention time of 2,2,3,3-tetramethylpentane is a key identifier in a chromatographic run. In a published analysis of unleaded gasoline, its retention was recorded as follows:

Compound	Retention Time (min)
2,2,3,3-Tetramethylpentane	233.05 (Note: This is a relative value from a specific analysis and will vary with instrument conditions)

Table 2: Mass Spectral Fragmentation Data

The mass spectrum provides a chemical fingerprint for identification. The characteristic electron ionization mass spectrum of 2,2,3,3-tetramethylpentane is dominated by specific fragment ions.

m/z (mass-to-charge ratio)	Relative Intensity (%)	Probable Ion Fragment
57	100	C₄H₉⁺ (tert-butyl cation)
43	~60	C₃H₇⁺
71	~40	C₅H₁₁⁺
41	~35	C₃H₅⁺
99	~10	[M-C₂H₅]⁺
128	<1	M⁺ (Molecular Ion)
Data sourced from the NIST Mass Spectrometry Data Center.[6]

Visualizations

Caption: A schematic of the experimental workflow for the GC/MS analysis of gasoline utilizing an internal standard.

Caption: The logical relationship for the quantification of an analyte using the internal standard method.

References

• 1. 2,2,3,3-Tetramethylpentane | C9H20 | CID 92723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 4. whitman.edu [whitman.edu]
• 5. researchgate.net [researchgate.net]
• 6. Pentane, 2,2,3,3-tetramethyl- [webbook.nist.gov]

Application Notes and Protocols for the Study of 2,2,3,3-Tetramethylpentane and Other Highly Branched Alkanes in Fuel Combustion

Audience: Researchers, scientists, and drug development professionals.

Introduction:

2,2,3,3-Tetramethylpentane is a highly branched isomer of nonane (B91170) (C9H20). While not as extensively studied as other isomers like iso-octane (2,2,4-trimethylpentane), its unique structure with a quaternary carbon center makes it a compound of interest for fundamental combustion studies. The high degree of branching is expected to influence its ignition characteristics and combustion chemistry, providing valuable data for the development and validation of chemical kinetic models for gasoline and jet fuels. Branched-chain alkanes are desirable components in gasoline due to their high octane (B31449) ratings, which improve engine performance and reduce knocking.[1][2] This document provides an overview of the applications of 2,2,3,3-tetramethylpentane in fuel combustion research and details the experimental protocols for characterizing its combustion properties. Given the limited direct experimental data on 2,2,3,3-tetramethylpentane, this guide also draws on methodologies used for other highly branched alkanes.

Key Applications in Fuel Combustion Studies

The study of 2,2,3,3-tetramethylpentane and its isomers is crucial for several areas of combustion research:

• Chemical Kinetic Model Development and Validation: Experimental data on the ignition delay times and species concentration profiles of highly branched alkanes are essential for developing and validating detailed chemical kinetic models.[3][4][5] These models are critical for designing advanced combustion engines with higher efficiency and lower emissions.

• Surrogate Fuel Formulation: Real fuels are complex mixtures of hundreds of hydrocarbons. Surrogate fuels, with a much smaller number of components, are formulated to mimic the physical and chemical properties of real fuels. Highly branched alkanes are key components of gasoline surrogates.[6]

• Understanding Structure-Reactivity Relationships: The isomeric structure of a fuel molecule significantly impacts its combustion behavior. Studying a series of isomers, including highly branched ones like 2,2,3,3-tetramethylpentane, allows researchers to establish clear relationships between molecular structure and reactivity, such as ignition delay.

• High-Octane Blending Components: Branched alkanes generally exhibit higher resistance to autoignition (knocking) and thus have higher octane numbers. Investigating the combustion of novel, highly branched structures can lead to the identification of new high-performance fuel additives.

Quantitative Data Presentation

While specific quantitative combustion data for 2,2,3,3-tetramethylpentane is scarce in publicly available literature, the following tables present representative data for a well-studied highly branched alkane, iso-octane (2,2,4-trimethylpentane), to illustrate the type of data generated in combustion studies. These values serve as a benchmark for what can be expected from similar experiments with 2,2,3,3-tetramethylpentane.

Table 1: Ignition Delay Times of Iso-octane/Air Mixtures at Stoichiometric Conditions (Φ=1.0)

Temperature (K)	Pressure (atm)	Ignition Delay Time (µs)
1200	10	1500
1300	10	450
1400	10	150
1200	20	800
1300	20	250
1400	20	80

Note: Data is illustrative and based on typical trends observed in shock tube experiments for iso-octane.

Table 2: Laminar Flame Speeds of Iso-octane/Air Mixtures at Atmospheric Pressure

Equivalence Ratio (Φ)	Unburned Gas Temperature (K)	Laminar Flame Speed (cm/s)
0.8	298	35
1.0	298	42
1.2	298	38
1.0	350	55
1.0	400	70

Note: Data is illustrative and based on typical trends for iso-octane.

Experimental Protocols

The following are detailed methodologies for key experiments used in fuel combustion studies, applicable to 2,2,3,3-tetramethylpentane and other highly branched alkanes.

Ignition Delay Time Measurement using a Shock Tube

Objective: To determine the autoignition delay time of a fuel/oxidizer mixture under specific temperature and pressure conditions.

Apparatus: A high-pressure shock tube equipped with pressure transducers and optical diagnostics (e.g., for CH* or OH* chemiluminescence).[7][8][9][10][11]

Methodology:

• Mixture Preparation:

  • Prepare a gaseous mixture of 2,2,3,3-tetramethylpentane, an oxidizer (typically synthetic air: 21% O2, 79% N2), and a diluent (e.g., Argon) in a stainless steel mixing tank.

  • The fuel is typically introduced as a liquid and vaporized into the tank. The tank may be heated to ensure complete vaporization and prevent condensation.

  • Mixture composition is determined by the partial pressures of the components.

• Shock Tube Operation:

  • The shock tube is divided into a high-pressure driver section and a low-pressure driven section, separated by a diaphragm.

  • The prepared fuel/oxidizer mixture is introduced into the driven section.

  • The driver section is filled with a high-pressure driver gas (e.g., Helium).

  • The diaphragm is ruptured, creating a shock wave that propagates through the driven section, compressing and heating the test gas.

• Data Acquisition:

  • Pressure transducers along the shock tube measure the shock wave velocity, from which the temperature and pressure behind the reflected shock wave are calculated.

  • Ignition is detected by a sharp pressure rise and/or the emission of light from excited radical species like CH* or OH*.[7]

  • The ignition delay time is defined as the time between the arrival of the reflected shock wave at the endwall and the onset of ignition.

Low-Temperature Combustion Studies using a Rapid Compression Machine (RCM)

Objective: To investigate the low-to-intermediate temperature combustion behavior, including two-stage ignition and negative temperature coefficient (NTC) phenomena, of a fuel.[12][13][14][15][16]

Apparatus: A rapid compression machine, which consists of a piston-cylinder arrangement to rapidly compress a reactive gas mixture.

Methodology:

• Mixture Preparation:

  • Similar to shock tube experiments, a homogeneous mixture of the fuel, oxidizer, and diluent is prepared in a mixing vessel.

• RCM Operation:

  • The reactive mixture is introduced into the combustion chamber of the RCM.

  • The piston is rapidly driven to compress the gas to a predefined volume, achieving the desired end-of-compression temperature and pressure.

• Data Acquisition:

  • A pressure transducer in the combustion chamber records the pressure history during and after compression.

  • The ignition delay time is determined from the pressure trace. For fuels exhibiting two-stage ignition, both the first-stage and total ignition delay times are measured.

  • Gas sampling can be performed at different times after compression to analyze the evolution of stable intermediate species.

Visualizations

Experimental Workflow for Shock Tube Experiments

Caption: Workflow for determining ignition delay times using a shock tube.

Generalized Low-Temperature Oxidation Pathway for a Highly Branched Alkane

Caption: A simplified reaction pathway for the low-temperature combustion of a highly branched alkane.

References

• 1. 35 C9H20 constitutional isomers of molecular formula C9H20 structural isomers carbon chain isomers structural formula skeletal formula R/S optical isomers enantiomers stereoisomers stereoisomerism in C9H20 alkane isomers Doc Brown's advanced level chemistry revision notes for AQA Edexcel OCR Salters IB US honors courses [docbrown.info]
• 2. Nonane Formula, Structure & Isomers - Lesson | Study.com [study.com]
• 3. osti.gov [osti.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Kinetic modeling of jet fuels : reaction mechanisms for branched alkanes [politesi.polimi.it]
• 7. Shock tube measurements of branched alkane ignition times and OH concentration time histories | Hanson Research Group [hanson.stanford.edu]
• 8. researchgate.net [researchgate.net]
• 9. stacks.stanford.edu [stacks.stanford.edu]
• 10. mdpi.com [mdpi.com]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]
• 13. Chemical Kinetics Investigation Using Rapid Compression Machines | Combustion Diagnostics Laboratory [combdiaglab.engr.uconn.edu]
• 14. A Rapid Compression Machine Study of 2-Phenylethanol Autoignition at Low-To-Intermediate Temperatures (Journal Article) | OSTI.GOV [osti.gov]
• 15. researchgate.net [researchgate.net]
• 16. files01.core.ac.uk [files01.core.ac.uk]

Application Notes and Protocols for 2,2,3,3-Tetramethylpentane as a Non-Polar Solvent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the physical properties of 2,2,3,3-tetramethylpentane and explore its potential as a non-polar solvent in organic synthesis. Due to its limited documentation in mainstream chemical literature as a common reaction solvent, this document focuses on its characteristics in comparison to other widely used non-polar solvents and provides a general protocol for its evaluation in novel applications.

Introduction

2,2,3,3-Tetramethylpentane is a highly branched acyclic alkane. Its compact structure and lack of reactive sites impart properties such as high stability and low polarity, making it a candidate for a non-polar solvent in organic synthesis. In an era of increasing scrutiny on the environmental and health impacts of common solvents like hexane (B92381), the exploration of alternatives with different physical properties is of significant interest. The higher boiling point of 2,2,3,3-tetramethylpentane compared to hexane, for instance, could offer advantages in reactions requiring higher temperatures while maintaining a non-polar environment.

Physical and Chemical Properties

The selection of a solvent is critically dependent on its physical properties. The following table summarizes the key physical characteristics of 2,2,3,3-tetramethylpentane and compares them with other common non-polar solvents.

Property	2,2,3,3-Tetramethylpentane	n-Hexane[1][2][3]	n-Heptane[4][5]	Cyclohexane[6][7][8]	Toluene[9][10][11]
CAS Number	7154-79-2	110-54-3	142-82-5	110-82-7	108-88-3
Molecular Formula	C₉H₂₀	C₆H₁₄	C₇H₁₆	C₆H₁₂	C₇H₈
Molecular Weight ( g/mol )	128.26[12]	86.18[1]	100.21[4]	84.16[6]	92.14[9]
Boiling Point (°C)	140-142[13]	68.7[1]	98.4[4]	80.7[6]	110.6[9]
Melting Point (°C)	-10[13]	-95.3[1]	-90.6[4]	6.5[6]	-95[9]
Density (g/mL at 20°C)	0.757[13]	0.659[1]	0.684[4]	0.779[6]	0.867[9]
Viscosity (cP at 20°C)	Not readily available	0.31[1]	0.42[4]	1.0[6]	0.59[9]
Polarity	Non-polar	Non-polar	Non-polar	Non-polar	Non-polar (aromatic)

Potential Applications and Solvent Characteristics

Based on its physical properties and the general behavior of highly branched alkanes, 2,2,3,3-tetramethylpentane could be a suitable solvent for a variety of applications where a stable, non-polar medium is required.

• High-Temperature Reactions: With a boiling point significantly higher than hexane and cyclohexane, it is a potential solvent for reactions requiring elevated temperatures, such as certain organometallic reactions, polymerizations, or reactions where sluggish kinetics necessitate higher energy input.

• Inert Reaction Medium: As a saturated alkane, 2,2,3,3-tetramethylpentane is chemically inert under many reaction conditions, making it suitable for reactions involving highly reactive reagents or intermediates that would otherwise react with more labile solvents.

• Replacement for Heptane (B126788) or Octane (B31449): In applications where heptane or octane are used, 2,2,3,3-tetramethylpentane could serve as an alternative, offering a different boiling point and viscosity profile which might be advantageous for specific process conditions.

• Crystallization and Purification: Its non-polar nature suggests it could be a good solvent for the crystallization of non-polar organic compounds. By analogy to other alkanes, the solubility of solutes in 2,2,3,3-tetramethylpentane is expected to decrease significantly at lower temperatures, which can be exploited for purification by recrystallization.

• Spectroscopy: Its aliphatic nature and lack of aromaticity would make it transparent in regions of the UV-Vis and IR spectrum where aromatic solvents like toluene (B28343) show strong absorbance, making it a potential solvent for spectroscopic studies of non-polar analytes.

Experimental Protocols: General Protocol for the Evaluation of 2,2,3,3-Tetramethylpentane as a Novel Non-Polar Solvent

This protocol outlines a general procedure for researchers to evaluate the suitability of 2,2,3,3-tetramethylpentane as a solvent in a specific organic reaction.

Objective: To determine the efficacy of 2,2,3,3-tetramethylpentane as a solvent for a given reaction compared to a standard non-polar solvent (e.g., hexane or toluene).

Materials:

• 2,2,3,3-Tetramethylpentane (high purity)

• Standard non-polar solvent (e.g., hexane, heptane, or toluene)

• Reactants and reagents for the target reaction

• Standard laboratory glassware and equipment (reaction flasks, condensers, magnetic stirrers, heating mantles, etc.)

• Analytical equipment for reaction monitoring and product analysis (TLC, GC, HPLC, NMR, etc.)

Procedure:

• Solubility Test:

  • At room temperature, add a small amount of the starting material(s) to a test tube containing 2,2,3,3-tetramethylpentane (e.g., 10 mg of solid in 1 mL of solvent).

  • Observe the solubility. If the starting material is not soluble at room temperature, gently warm the mixture to determine if solubility increases with temperature.

  • Compare the solubility with that in the standard non-polar solvent.

• Reaction Setup and Execution:

  • Set up two parallel reactions. One reaction will use 2,2,3,3-tetramethylpentane as the solvent, and the other will use the standard non-polar solvent.

  • Ensure all other reaction parameters (stoichiometry of reactants, catalyst loading, temperature, reaction time) are identical for both reactions.

  • Charge the reaction flask with the starting materials and the chosen solvent.

  • Assemble the reaction apparatus under an inert atmosphere if required.

  • Bring the reaction mixture to the desired temperature and monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC).

• Work-up and Product Isolation:

  • Upon completion, cool the reaction mixture to room temperature.

  • Follow the standard work-up procedure for the reaction. This may involve quenching the reaction, extraction with an immiscible solvent, and washing of the organic layer.

  • Dry the organic layer over a suitable drying agent (e.g., Na₂SO₄ or MgSO₄).

  • Remove the solvent by rotary evaporation. Note the efficiency of solvent removal and any differences between 2,2,3,3-tetramethylpentane and the standard solvent. Due to its higher boiling point, 2,2,3,3-tetramethylpentane may require a higher temperature or lower pressure for efficient removal.

• Analysis and Comparison:

  • Analyze the crude product by an appropriate method (e.g., ¹H NMR, GC-MS) to determine the conversion of starting material and the yield of the desired product.

  • Purify the product using a standard technique such as column chromatography or recrystallization.

  • Compare the yield, purity, and side-product profile of the reaction performed in 2,2,3,3-tetramethylpentane with the reaction performed in the standard solvent.

Visualizations

Caption: Workflow for evaluating 2,2,3,3-tetramethylpentane as a solvent.

Caption: Relationship between properties and potential applications.

References

• 1. Hexane Solvent Properties [macro.lsu.edu]
• 2. byjus.com [byjus.com]
• 3. Hexane | C6H14 | CID 8058 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Heptane Solvent Properties [macro.lsu.edu]
• 5. Heptane | Fisher Scientific [fishersci.com]
• 6. Cyclohexane Solvent Properties [macro.lsu.edu]
• 7. quora.com [quora.com]
• 8. Cyclohexane - Wikipedia [en.wikipedia.org]
• 9. Toluene Solvent Properties [macro.lsu.edu]
• 10. youtube.com [youtube.com]
• 11. Toluene | Fisher Scientific [fishersci.com]
• 12. 2,2,3,3-Tetramethylpentane | C9H20 | CID 92723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 2,2,3,3-tetramethylpentane [stenutz.eu]

Application Notes and Protocols for the Analysis of Branched Alkanes in Petroleum Geochemistry

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide a detailed guide to the analysis of branched alkanes in petroleum geochemistry. Branched alkanes, particularly isoprenoids like pristane (B154290) and phytane (B1196419), serve as critical biomarkers, offering insights into the organic matter source, depositional environment, and thermal maturity of crude oils and source rocks.

Geochemical Significance of Branched Alkanes

Branched alkanes are saturated hydrocarbons with alkyl groups attached to the main carbon chain. Their structure and distribution in petroleum samples are influenced by the biological precursors in the original organic matter and the geochemical conditions during sedimentation and diagenesis.[1]

Key applications in petroleum geochemistry include:

• Source Rock Characterization: The relative abundance of specific branched alkanes can indicate the type of organic matter (e.g., marine algae, terrestrial plants) that contributed to the source rock.[1]

• Depositional Environment Assessment: The ratio of certain isoprenoids, notably pristane (Pr) to phytane (Ph), is a widely used indicator of the redox conditions of the depositional environment.[1][2][3] High Pr/Ph ratios (>3.0) often suggest oxic conditions associated with terrestrial organic matter input, while low ratios (<0.8) are indicative of anoxic, often hypersaline or carbonate, environments.[2]

• Thermal Maturity Assessment: The stability and isomerization of specific branched alkanes can be used to assess the thermal maturity of petroleum and source rocks.[3]

• Biodegradation Assessment: Branched alkanes, particularly isoprenoids, are more resistant to biodegradation than n-alkanes. Therefore, an elevated abundance of branched alkanes relative to n-alkanes can indicate the extent of biodegradation a crude oil has undergone.[2][4]

Experimental Protocols

The primary analytical technique for the identification and quantification of branched alkanes in petroleum samples is Gas Chromatography-Mass Spectrometry (GC-MS).[5][6]

Protocol: Sample Preparation and Fractionation

• Extraction of Organic Matter: For source rock samples, the total organic matter is extracted using a solvent mixture, typically dichloromethane (B109758) (DCM) and methanol (B129727) (MeOH), in a Soxhlet apparatus.

• Asphaltene Precipitation: The extracted organic matter or crude oil is dissolved in a non-polar solvent (e.g., n-hexane) to precipitate the asphaltenes. The soluble portion, known as the maltene fraction, is then collected.

• Fractionation: The maltene fraction is separated into saturate, aromatic, and resin fractions using medium-pressure liquid chromatography (MPLC) or column chromatography with silica (B1680970) gel and alumina.[5] The saturate fraction, which contains the branched alkanes, is collected for GC-MS analysis.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This protocol outlines the typical parameters for the analysis of the saturate fraction to identify and quantify branched alkanes.

• Instrument: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used.[7]

• Column: A non-polar capillary column, such as a HP-5MS (or equivalent), is commonly used for separating hydrocarbons. A typical column dimension is 30-60 meters in length, 0.25 mm in internal diameter, and with a 0.25 µm film thickness.[7][8]

• Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate (e.g., 1 mL/min).[8]

• Injection: A small volume of the saturate fraction (typically 1 µL), dissolved in a suitable solvent like hexane, is injected in splitless mode to ensure the transfer of all components to the column.[9]

• Oven Temperature Program: The GC oven temperature is programmed to ramp up to allow for the separation of compounds with different boiling points. A typical program starts at a low temperature (e.g., 40-80°C), holds for a few minutes, and then ramps up at a controlled rate (e.g., 4°C/min) to a final temperature of around 300-320°C, where it is held for an extended period (e.g., 20-30 minutes) to elute all compounds of interest.[7]

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard for creating fragment ions.

  • Mass Range: The mass spectrometer scans a mass range of approximately m/z 50-550 to detect the characteristic fragment ions of alkanes.

  • Data Acquisition: Data can be acquired in full scan mode to obtain mass spectra for compound identification. For quantitative analysis, selected ion monitoring (SIM) can be used to increase sensitivity and selectivity for target compounds by monitoring specific ions.

• Data Analysis:

  • Identification: Branched alkanes are identified by comparing their mass spectra and retention times with those of authentic standards and with published library data. Key fragment ions for isoprenoids like pristane and phytane are used for confirmation.

  • Quantification: The abundance of individual branched alkanes is determined by integrating the peak area of their characteristic ions in the chromatogram. Ratios of different compounds, such as the Pristane/Phytane ratio, are then calculated from these peak areas.

Data Presentation

The quantitative data derived from the analysis of branched alkanes are crucial for geochemical interpretation. The following tables summarize key ratios for different crude oil and source rock samples, providing a basis for comparison and interpretation.

Sample ID	Source/Location	Pristane/Phytane (Pr/Ph) Ratio	Interpretation of Depositional Environment	Reference
Family-A Oils	Niger Delta, Nigeria	0.88 - 1.61	Suboxic-anoxic	[2]
Family-B Oils	Niger Delta, Nigeria	4.27 - 5.00	Oxic, terrestrial input	[2]
Family-C Oil	Niger Delta, Nigeria	2.31	Suboxic, mixed organic matter	[2]
Khabbaz Oil Field	Iraq	0.60 - 0.73	Marine, reducing conditions	[10]
Well DH231	Unknown	< 1.0	Reducing marine environment	[10]
Gulf of Suez	Egypt	0.74 - 1.40	Marine, varying from reducing to less reducing	[11]
Angdarco Oil Seepages	Qiangtang Basin, China	0.51 - 0.78	Reducing	[8]

Sample ID	Source/Location	Pristane/n-C17 Ratio	Phytane/n-C18 Ratio	Interpretation	Reference
Abu Gharadig Basin Oils	Egypt	0.29 - 0.48	0.49 - 0.68	Marine organic matter, reducing environment	[12]
Abu Gharadig Source Rocks	Egypt	0.31 - 0.45	0.51 - 0.66	Mixed marine and terrestrial input, slightly reducing	[12]

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships in the geochemical interpretation of branched alkane data.

References

• 1. benchchem.com [benchchem.com]
• 2. seahipublications.org [seahipublications.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 5. pubs.geoscienceworld.org [pubs.geoscienceworld.org]
• 6. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 7. Frontiers | Distribution Characteristics of Long-Chain Branched Alkanes With Quaternary Carbon Atoms in the Carboniferous Shales of the Wuwei Basin, China [frontiersin.org]
• 8. Organic Geochemistry and Oil-Source Correlation of Oil Seepages and Potential Source Rocks in Qiangtang Basin, China - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Derivatives from 2,2,3,3-Tetramethylpentane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of functionalized derivatives of 2,2,3,3-tetramethylpentane. Due to the sterically hindered nature of this highly branched alkane, functionalization requires specific and controlled reaction conditions. The following protocols are based on established methods for the derivatization of structurally similar alkanes and provide a foundation for the synthesis of novel compounds for use in drug discovery and materials science.

Introduction

2,2,3,3-Tetramethylpentane is a saturated hydrocarbon with significant steric hindrance around its core structure. This steric bulk presents unique challenges and opportunities for selective chemical transformations. The primary positions for functionalization are the terminal methyl groups of the ethyl moiety (C1) and the methyl groups at the C2 and C3 positions. The reactivity of these positions is influenced by bond dissociation energies and steric accessibility. This document focuses on two primary classes of reactions: free-radical halogenation and oxidation, providing a gateway to a variety of derivatives.

Free-Radical Halogenation of 2,2,3,3-Tetramethylpentane

Free-radical halogenation is a common method for introducing a functional handle onto an alkane scaffold. The reaction proceeds via a chain mechanism involving initiation, propagation, and termination steps. The selectivity of the reaction (i.e., the position of halogenation) is dependent on the halogen used and the reaction conditions.

Monochlorination of 2,2,3,3-Tetramethylpentane

Monochlorination of alkanes is typically less selective than bromination. In the case of 2,2,3,3-tetramethylpentane, reaction with chlorine gas under UV irradiation is expected to yield a mixture of chlorinated isomers. The primary products will be 1-chloro-2,2,3,3-tetramethylpentane and chloro-derivatives at the other methyl groups.

This protocol is adapted from general procedures for the free-radical chlorination of branched alkanes.

Materials:

• 2,2,3,3-Tetramethylpentane

• Chlorine gas (Cl₂)

• Inert solvent (e.g., carbon tetrachloride, CCl₄ - use with extreme caution due to toxicity, or a safer alternative like dichloromethane, CH₂Cl₂)

• Nitrogen gas (N₂)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• UV lamp (e.g., mercury vapor lamp)

Procedure:

• In a three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, a reflux condenser, and a gas outlet leading to a scrubber (e.g., sodium hydroxide (B78521) solution), dissolve 2,2,3,3-tetramethylpentane (1.0 eq) in the chosen inert solvent.

• Purge the system with nitrogen gas for 15-20 minutes to remove any oxygen, which can inhibit the radical chain reaction.

• Position the UV lamp in close proximity to the reaction flask.

• Begin stirring the solution and introduce a slow, steady stream of chlorine gas through the gas inlet tube.

• Turn on the UV lamp to initiate the reaction. The reaction is typically exothermic, and the temperature should be monitored. If necessary, use a water bath to maintain a consistent temperature.

• Monitor the reaction progress by gas chromatography (GC) to observe the formation of monochlorinated products and the consumption of the starting material.

• Once the desired conversion is achieved (prolonged reaction times may lead to polychlorination), stop the flow of chlorine gas and turn off the UV lamp.

• Purge the system with nitrogen gas to remove any remaining chlorine.

• Wash the reaction mixture with a saturated solution of sodium bicarbonate to neutralize any HCl formed, followed by washing with water.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure.

• The resulting crude product, a mixture of monochlorinated isomers, can be purified by fractional distillation or preparative gas chromatography to isolate 1-chloro-2,2,3,3-tetramethylpentane.

Expected Quantitative Data (Illustrative):

Product	Relative Yield (%)	Boiling Point (°C)
1-Chloro-2,2,3,3-tetramethylpentane	Major Isomer	Estimated: 180-190
Other Monochloro Isomers	Minor Isomers	Estimated: 170-185

Note: The relative yields are estimations based on the statistical distribution and reactivity of primary C-H bonds.

Monobromination of 2,2,3,3-Tetramethylpentane

Bromination is generally more selective than chlorination, favoring the substitution of weaker C-H bonds. However, in 2,2,3,3-tetramethylpentane, all substitutable hydrogens are on primary carbons. Therefore, the selectivity will be primarily governed by steric factors. N-Bromosuccinimide (NBS) in the presence of a radical initiator is a common and safer alternative to using elemental bromine.

Materials:

• 2,2,3,3-Tetramethylpentane

• N-Bromosuccinimide (NBS)

• Radical initiator (e.g., azobisisobutyronitrile - AIBN, or benzoyl peroxide - BPO)

• Inert solvent (e.g., carbon tetrachloride or acetonitrile)

• Nitrogen gas (N₂)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,2,3,3-tetramethylpentane (1.0 eq), N-bromosuccinimide (1.1 eq), and the radical initiator (0.05 eq) in the chosen inert solvent.

• Purge the system with nitrogen gas.

• Heat the reaction mixture to reflux under a nitrogen atmosphere.

• Monitor the reaction by GC. The reaction is complete when the starting material is consumed. Succinimide, a byproduct, will precipitate as the reaction proceeds.

• Cool the reaction mixture to room temperature and filter to remove the succinimide.

• Wash the filtrate with water and then with a saturated solution of sodium thiosulfate (B1220275) to remove any remaining bromine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude product.

• Purify by fractional distillation to obtain 1-bromo-2,2,3,3-tetramethylpentane.

Oxidation of 2,2,3,3-Tetramethylpentane

The oxidation of highly branched alkanes is challenging and can lead to a mixture of products. Controlled oxidation can be achieved using strong oxidizing agents to introduce a hydroxyl group, typically at the less sterically hindered positions.

This protocol is based on general procedures for the oxidation of alkanes with tertiary hydrogens, adapted for a sterically hindered primary carbon.

Materials:

• 2,2,3,3-Tetramethylpentane

• Potassium permanganate (B83412) (KMnO₄)

• Acetone

• Dilute sulfuric acid (H₂SO₄)

• Sodium bisulfite (NaHSO₃)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a round-bottom flask, dissolve 2,2,3,3-tetramethylpentane (1.0 eq) in acetone.

• Cool the solution in an ice bath.

• Slowly add a solution of potassium permanganate (1.2 eq) in water to the stirred solution. The purple color of the permanganate will disappear as the reaction proceeds.

• Maintain the temperature below 10 °C during the addition.

• After the addition is complete, allow the reaction to stir at room temperature for several hours, monitoring by TLC or GC.

• Quench the reaction by adding a saturated solution of sodium bisulfite until the brown manganese dioxide precipitate dissolves.

• Acidify the solution with dilute sulfuric acid.

• Extract the aqueous layer with diethyl ether.

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to isolate 2,2,3,3-tetramethylpentan-1-ol.

Expected Quantitative Data (Illustrative):

Product	Yield (%)	Melting Point (°C)
2,2,3,3-Tetramethylpentan-1-ol	30-40	Not available

Note: Yields for the direct oxidation of such a sterically hindered alkane are expected to be moderate.

Signaling Pathways and Experimental Workflows

The derivatives of 2,2,3,3-tetramethylpentane can serve as building blocks in the synthesis of more complex molecules with potential biological activity. For instance, the halogenated derivatives can be used in nucleophilic substitution or Grignard reactions to introduce a wide range of functional groups. The alcohol derivative can be further oxidized to an aldehyde or carboxylic acid, or used in esterification and etherification reactions.

Diagram of a General Synthetic Pathway:

Caption: General synthetic pathways from 2,2,3,3-tetramethylpentane.

Experimental Workflow for Derivative Synthesis and Characterization:

Caption: Workflow for synthesis and characterization of derivatives.

Application Notes and Protocols for the Experimental Determination of Boiling Point and Vapor Pressure

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the experimental determination of two critical physicochemical properties: boiling point and vapor pressure. Accurate measurement of these parameters is essential in drug development for formulation, purification, and stability assessment.

Introduction

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure, and the liquid changes into a vapor. It is a fundamental physical property that can be used to identify and assess the purity of a substance.

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature in a closed system.[1] It is a measure of a substance's volatility and is crucial for understanding evaporation rates, predicting stability, and ensuring safety during handling and storage. The relationship between vapor pressure and temperature is non-linear and is described by the Clausius-Clapeyron relation.[2]

This document outlines several common experimental methods for determining these properties, complete with detailed protocols and data presentation.

Experimental Methods for Boiling Point Determination

Capillary Method (Siwoloboff Method)

This micro-method is ideal for determining the boiling point of small quantities of liquid.[3][4]

• Principle: A small sample is heated in a fusion tube containing an inverted capillary tube. As the liquid is heated, the air trapped in the capillary expands and is replaced by the vapor of the substance. At the boiling point, a rapid and continuous stream of bubbles emerges from the capillary. The boiling point is the temperature at which, upon cooling, the liquid is drawn back into the capillary tube.[4][5]

The Thiele tube is designed to provide uniform heating of the heat transfer fluid (e.g., mineral oil) through convection currents.[6]

Apparatus:

• Thiele tube

• Thermometer (0-250 °C)

• Fusion tube (small test tube)

• Capillary tube (sealed at one end)

• Heat source (Bunsen burner or hot plate)

• Stand and clamps

• Rubber band or wire to attach the fusion tube to the thermometer

Procedure:

• Fill the Thiele tube with a suitable heat transfer fluid (e.g., mineral oil) to a level just above the top of the side arm.

• Add a few drops of the liquid sample into the fusion tube to a height of about 1-2 cm.

• Place the capillary tube, with its sealed end up, inside the fusion tube containing the sample.

• Attach the fusion tube to the thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.

• Clamp the thermometer so that the fusion tube is immersed in the oil in the Thiele tube. The rubber band should be above the oil level.

• Gently heat the side arm of the Thiele tube with a small flame, causing the oil to circulate and heat the sample uniformly.[6]

• Observe the capillary tube. As the temperature rises, a slow stream of bubbles will emerge.

• Continue heating until a rapid and continuous stream of bubbles exits the capillary tube.

• Remove the heat source and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the stream of bubbles stops, and the liquid just begins to enter the capillary tube.[6] Record this temperature.

Figure 1: Experimental workflow for boiling point determination using the Thiele tube method.

Ebulliometry

An ebulliometer is a specialized instrument designed for precise boiling point measurements.[7] It is particularly useful for determining the alcohol content in aqueous solutions like wine.[8]

• Principle: The ebulliometer measures the boiling point of a liquid under controlled pressure. By comparing the boiling point of a sample to that of a pure solvent (e.g., water), properties like the concentration of a solute can be determined.

Apparatus:

• Ebulliometer (includes a boiling flask, condenser, and a high-precision thermometer)

• Heat source (electric heater or alcohol lamp)

• Sample and reference liquid (e.g., deionized water)

Procedure:

• Calibration with Reference Liquid:

  • Rinse the boiling flask with the reference liquid (e.g., deionized water).

  • Fill the boiling flask with the specified volume of the reference liquid.

  • Turn on the cooling water to the condenser.

  • Apply heat and bring the liquid to a steady boil.

  • Record the stable boiling temperature of the reference liquid. This reading is used to account for the current atmospheric pressure.

• Sample Measurement:

  • Allow the apparatus to cool and then drain the reference liquid.

  • Rinse the boiling flask with a small amount of the sample liquid.

  • Fill the boiling flask with the specified volume of the sample.

  • Apply heat and bring the sample to a steady boil.

  • Record the stable boiling temperature of the sample.

• Data Analysis:

  • The difference in boiling points between the sample and the reference liquid can be used to determine properties such as purity or concentration using provided tables or calculations.

Figure 2: Workflow for boiling point determination using an ebulliometer.

Experimental Methods for Vapor Pressure Determination

Static Method

The static method directly measures the equilibrium vapor pressure of a substance at a specific temperature in a closed system.

• Principle: A sample is placed in a container, which is then evacuated to remove air. The container is heated to a specific temperature, and the pressure of the vapor in equilibrium with the liquid is measured directly using a pressure sensor.

Apparatus:

• Thermostatted sample cell

• Vacuum pump

• Pressure transducer or manometer

• Temperature controller and sensor

• Degassing system

Procedure:

• Introduce the sample into the sample cell.

• Degas the sample to remove dissolved gases. This is often done by a series of freeze-pump-thaw cycles.

• Evacuate the apparatus to remove any residual air.

• Isolate the sample cell from the vacuum pump.

• Set the thermostat to the desired temperature and allow the system to reach thermal equilibrium.

• Record the pressure reading from the transducer or manometer. This is the vapor pressure at that temperature.

• Repeat the measurement at different temperatures to obtain the vapor pressure curve.

Isoteniscope Method

The isoteniscope is a type of static apparatus used for accurate vapor pressure measurements.[9]

• Principle: The sample is placed in a bulb connected to a U-tube manometer containing the same liquid. The apparatus is connected to a larger external manometer and a vacuum system. The pressure of an inert gas in the system is adjusted to be equal to the vapor pressure of the sample, which is indicated when the liquid levels in the U-tube are equal.

Apparatus:

• Isoteniscope

• Constant temperature bath

• External manometer

• Vacuum pump

• Inert gas supply with a fine control valve

Procedure:

• Fill the bulb of the isoteniscope with the sample liquid, ensuring some of the liquid also fills the U-tube portion.

• Place the isoteniscope in the constant temperature bath.

• Connect the isoteniscope to the external manometer and vacuum system.

• Carefully evacuate the system to remove air and degas the sample by gentle boiling under reduced pressure.

• After degassing, adjust the pressure in the system by introducing an inert gas until the liquid levels in the U-tube of the isoteniscope are equal.

• Record the temperature of the bath and the pressure from the external manometer.

• Change the temperature of the bath and repeat the pressure balancing and measurement process.

Figure 3: Relationship between temperature and vapor pressure.

Knudsen Effusion Method

This method is suitable for determining the vapor pressure of substances with low volatility, such as solids.[1]

• Principle: A sample is placed in a temperature-controlled cell with a small orifice. Under high vacuum, the substance effuses through the orifice. The rate of mass loss of the sample is measured, and from this, the vapor pressure can be calculated using the Hertz-Knudsen equation.[10]

Apparatus:

• Knudsen cell with a precisely machined orifice

• High-vacuum system

• Microbalance to measure mass loss

• Temperature-controlled furnace or thermostat

Procedure:

• Load a known mass of the sample into the Knudsen cell.

• Place the cell inside the vacuum chamber and connect it to the microbalance.

• Evacuate the chamber to a high vacuum.

• Heat the cell to the desired temperature and allow it to stabilize.

• Monitor and record the mass of the cell as a function of time. The rate of mass loss should be constant.

• Calculate the vapor pressure using the Hertz-Knudsen equation, which relates the rate of mass loss to the vapor pressure, temperature, molar mass of the substance, and the area of the orifice.

• Repeat the measurements at different temperatures.

Data Presentation

The following tables summarize experimental data for the boiling point and vapor pressure of common organic compounds determined by the methods described.

Table 1: Experimental Boiling Points of Selected Organic Compounds

Compound	Method	Experimental Boiling Point (°C)	Literature Boiling Point (°C)
Acetone	Capillary Method	56	56.3[11]
Ethanol (B145695)	Capillary Method	78	78.3[12]
Benzene	Capillary Method	78-80	80.1[11][13]
n-Propanol	Thiele Tube	~97	97.2[14]
Isopropanol	Thiele Tube	~82.4	82.3[14]
Methanol (B129727)	Ebulliometry	~65	64.7[11]

Table 2: Experimental Vapor Pressure of Selected Organic Compounds

Compound	Method	Temperature (°C)	Vapor Pressure (kPa)
Acetone	Static/Ebulliometer	20.5	25.1
30.5	38.6
40.5	57.3
50.5	82.9
Ethanol	Static	20	5.95[15]
40	17.9
60	46.9
80	108.4
Benzene	Isoteniscope	26.1	13.3
42.2	26.7
60.6	53.3
80.1	101.3
Naphthalene	Knudsen Effusion	25	0.011
40	0.053
60	0.31

Note: Experimental values can vary slightly depending on the specific apparatus, procedure, and atmospheric pressure.

References

• 1. scranton.edu [scranton.edu]
• 2. Lu Le Laboratory: Isoteniscope-The Determination of the Saturated Vapor Pressure of Liquid-Experiments in Physical Chemistry [lulelaboratory.blogspot.com]
• 3. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 4. books.rsc.org [books.rsc.org]
• 5. Video: Boiling Points - Concept [jove.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. americanelements.com [americanelements.com]
• 8. youtube.com [youtube.com]
• 9. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 10. surfacemeasurementsystems.com [surfacemeasurementsystems.com]
• 11. Solvent Boiling Point Chart | BRANDTECH Scientific [brandtech.com]
• 12. Properties of methanol and ethanol – how do they differ? - PCC Group Product Portal [products.pcc.eu]
• 13. List of boiling and freezing information of solvents - Wikipedia [en.wikipedia.org]
• 14. Solvent Boiling Point Chart - BrandTech Scientific, Inc - Vacuum Pumps, Dispensers, Pipettes, PCR Plastics, and More [brandtech.com.asp1-8.lan3-1.websitetestlink.com]
• 15. vscht.cz [vscht.cz]

Application Notes and Protocols for Conformational Analysis of 2,2,3,3-Tetramethylpentane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conformational analysis, the study of the three-dimensional shapes of molecules and their relative stabilities, is a fundamental aspect of modern chemistry and drug design.[1] The spatial arrangement of atoms, or conformation, can significantly influence a molecule's physical, chemical, and biological properties. For drug development professionals, understanding the conformational preferences of a molecule is crucial as it dictates how it will interact with its biological target.

This document provides a detailed overview of the application of conformational analysis to 2,2,3,3-tetramethylpentane, a highly branched and sterically hindered alkane. While a simple hydrocarbon, its study offers valuable insights into the energetic penalties associated with steric strain and torsional strain, principles that are broadly applicable to more complex molecules. The methodologies described herein, including Nuclear Magnetic Resonance (NMR) spectroscopy and computational modeling, are foundational techniques in the field.

2,2,3,3-Tetramethylpentane: A Model for Steric Hindrance

2,2,3,3-Tetramethylpentane (C9H20) is a saturated hydrocarbon characterized by a high degree of branching.[2] Its structure features two quaternary carbons, which impart significant steric bulk and restrict conformational freedom around the central C3-C4 bond. This makes it an interesting, albeit challenging, subject for conformational analysis. The primary focus of such a study would be to determine the rotational energy barrier around this bond.

Physical and Chemical Properties of 2,2,3,3-Tetramethylpentane:

Property	Value	Reference
Molecular Formula	C9H20	[2]
Molecular Weight	128.25 g/mol	[2]
CAS Number	7154-79-2	[2]
IUPAC Name	2,2,3,3-tetramethylpentane	[2]

Experimental Protocols

Protocol 1: Conformational Analysis by Variable Temperature NMR (VT-NMR) Spectroscopy

Variable temperature NMR is a powerful technique for studying dynamic processes, such as the rotation around single bonds.[3] By lowering the temperature, it is possible to slow down the rate of interconversion between conformers to the point where they can be observed as distinct species on the NMR timescale.

Objective: To determine the rotational energy barrier (ΔG‡) for the C3-C4 bond in 2,2,3,3-tetramethylpentane.

Methodology:

• Sample Preparation:

  • Dissolve a 5-10 mg sample of 2,2,3,3-tetramethylpentane in a suitable deuterated solvent (e.g., deuterated chloroform, CDCl3).

  • Transfer the solution to a high-quality NMR tube.

  • Add a small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), if the spectrometer does not use the solvent signal for locking.[4]

• NMR Data Acquisition:

  • Acquire a standard 1H and 13C NMR spectrum at room temperature (298 K) to confirm the identity and purity of the sample.

  • Begin to lower the temperature of the NMR probe in increments of 10-20 K. Allow the temperature to equilibrate for at least 5-10 minutes at each step before acquiring a spectrum.

  • Monitor the 1H and/or 13C NMR spectra for changes, such as peak broadening, decoalescence, and the appearance of new signals corresponding to different conformers.

  • The temperature at which two exchanging signals merge into a single broad peak is the coalescence temperature (Tc).

  • Continue to acquire spectra at lower temperatures until well-resolved signals for the individual conformers are observed, or the lower temperature limit of the instrument is reached.

• Data Analysis:

  • Determine the rate constant (k) at the coalescence temperature (Tc) using the following equation: k = (π * Δν) / √2 where Δν is the difference in chemical shift (in Hz) between the two exchanging signals at a temperature well below coalescence.

  • Calculate the free energy of activation (ΔG‡) for the rotational barrier using the Eyring equation: ΔG‡ = 2.303 * R * Tc * [10.319 - log(k/Tc)] where R is the gas constant (1.987 cal/mol·K).

Protocol 2: Computational Modeling of Conformational Isomers

Computational chemistry provides a powerful tool for predicting the relative energies of different conformers and the energy barriers between them. Density Functional Theory (DFT) is a commonly used method for such calculations.

Objective: To computationally determine the potential energy surface for rotation around the C3-C4 bond of 2,2,3,3-tetramethylpentane and identify the most stable conformers and the rotational energy barrier.

Methodology:

• Molecule Building and Initial Optimization:

  • Construct the 3D structure of 2,2,3,3-tetramethylpentane using a molecular modeling software package.

  • Perform an initial geometry optimization using a lower-level theory (e.g., a molecular mechanics force field) to obtain a reasonable starting structure.

• Potential Energy Surface Scan (PES Scan):

  • Define the dihedral angle of the C2-C3-C4-C5 bond as the reaction coordinate.

  • Perform a relaxed PES scan, where the defined dihedral angle is systematically rotated (e.g., in 10° or 15° increments from 0° to 360°). At each step, the geometry of the rest of the molecule is optimized.

  • Use a suitable level of theory and basis set for the calculations (e.g., B3LYP/6-31G(d)).

• Identification of Minima and Transition States:

  • From the PES scan, identify the geometries corresponding to energy minima (staggered conformers) and energy maxima (eclipsed conformers, which represent the transition states for rotation).

• Frequency Calculations:

  • Perform frequency calculations on the optimized geometries of the minima and transition states.

  • Confirm that the minima have all real frequencies and the transition states have exactly one imaginary frequency corresponding to the rotation around the C3-C4 bond.

• Calculation of Rotational Barrier:

  • The rotational energy barrier is the difference in energy between the highest energy transition state and the lowest energy ground state conformer.

Data Presentation

Table 1: Conformational Analysis Data for 2,2,3,3-Tetramethylpentane (Hypothetical) and n-Butane

Parameter	2,2,3,3-Tetramethylpentane (Hypothetical)	n-Butane (Experimental)
Bond of Rotation	C3-C4	C2-C3
Most Stable Conformer	Staggered	Anti
Least Stable Conformer	Eclipsed	Fully Eclipsed
Rotational Energy Barrier (ΔG‡)	> 10 kcal/mol (Estimated)	~3.4 - 5.0 kcal/mol
Coalescence Temperature (Tc) for Methyl Groups	High (Estimated > 300 K)	Low (~180 K for terminal methyls)

Note: The rotational barrier for 2,2,3,3-tetramethylpentane is expected to be significantly higher than that of n-butane due to the severe steric hindrance from the two adjacent tert-butyl-like groups.

Visualizations

References

• 1. 2,2,3,4-TETRAMETHYLPENTANE(1186-53-4) 13C NMR spectrum [chemicalbook.com]
• 2. University of Ottawa NMR Facility Blog: Variable Temperature to Improve NMR Resolution [u-of-o-nmr-facility.blogspot.com]
• 3. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 4. Notes on NMR Solvents - Title [webspectra.chem.ucla.edu]

Protocol for Safe Handling and Storage of Volatile Alkanes

Application Note: This document provides a comprehensive protocol for the safe handling and storage of volatile alkanes in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to minimize risks associated with the high flammability and volatility of these compounds. Adherence to these guidelines is crucial for ensuring personal safety and maintaining a secure laboratory environment.

Introduction to Volatile Alkanes

Alkanes are saturated hydrocarbons with the general formula C_n H_{2n+2}.[1] Volatile alkanes, typically those with short to moderate carbon chains (from methane, CH₄, to approximately dodecane, C₁₂H₂₆), are characterized by their low boiling points and high vapor pressures at room temperature.[1][2] These properties make them highly flammable and capable of forming explosive mixtures with air.[3] Their nonpolar nature makes them useful as solvents for nonpolar and slightly polar substances.[4] However, their volatility and flammability necessitate strict safety protocols during handling and storage.[5]

Physical Properties and Hazards of Common Volatile Alkanes

The physical properties of alkanes, such as boiling point, melting point, and density, generally increase with the number of carbon atoms in the chain.[6] Straight-chain alkanes have higher boiling points than their branched-chain isomers due to greater surface area and stronger van der Waals forces.[1]

Table 1: Physical Properties of Selected Straight-Chain Alkanes

Alkane	Molecular Formula	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)	Physical State at 20°C
Methane	CH₄	-164	-182	0.668 g/L	Gas
Ethane	C₂H₆	-89	-183	1.282 g/L	Gas
Propane	C₃H₈	-42	-188	1.88 g/L	Gas
n-Butane	C₄H₁₀	-0.5	-138	2.5 g/L (bottled gas)	Gas
n-Pentane	C₅H₁₂	36	-130	0.626	Liquid
n-Hexane	C₆H₁₄	69	-95	0.659	Liquid
n-Heptane	C₇H₁₆	98	-90	0.684	Liquid
n-Octane	C₈H₁₈	126	-57	0.703	Liquid

Source: Adapted from multiple sources.[1][4]

Hazard Summary:

• Flammability: Volatile alkanes are extremely flammable and can be ignited by sparks, open flames, or hot surfaces.[3][7] Their vapors can travel considerable distances to an ignition source and flash back.

• Inhalation: Inhaling high concentrations of alkane vapors can cause central nervous system depression, leading to dizziness, headache, and nausea. In severe cases, it can lead to asphyxiation, particularly for the gaseous alkanes that can displace oxygen in enclosed spaces.

• Skin Contact: Prolonged or repeated skin contact can cause drying, irritation, and dermatitis because they dissolve natural oils on the skin.[8]

• Eye Contact: Vapors and splashes can cause eye irritation.[9]

Experimental Protocols: Safe Handling and Storage

Personal Protective Equipment (PPE)

Proper PPE is the last line of defense against chemical exposure.[10] The following PPE must be worn when handling volatile alkanes:[11]

• Eye and Face Protection: Chemical splash goggles are mandatory.[9] A face shield should be worn over goggles when handling larger quantities or when there is a significant splash hazard.[9][10]

• Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are required.[8][9][12] Always check the glove manufacturer's compatibility chart for the specific alkane being used.

• Body Protection: A flame-resistant lab coat and closed-toe shoes are essential.[12][13] Shorts and sandals are not permitted in the laboratory.[13]

• Respiratory Protection: For operations with a high potential for vapor generation that cannot be controlled by engineering controls, a respirator may be necessary. The use of a respirator requires specialized training and fit-testing.[14]

Engineering Controls

• Fume Hood: All handling of volatile alkanes that may produce vapors should be conducted in a well-ventilated chemical fume hood.[7][11]

• Ventilation: Laboratories where volatile alkanes are stored or used must have adequate general ventilation.[15]

• Ignition Source Control: All potential ignition sources, such as open flames, hot plates, and non-intrinsically safe electrical equipment, must be eliminated from the work area.[7][13][16] Use spark-proof tools when handling containers of flammable alkanes.[16]

Storage Protocol

Proper storage of volatile alkanes is critical to prevent fires and explosions.

• Containers: Store volatile alkanes in tightly sealed, properly labeled containers made of a compatible material (e.g., glass or metal).[5][17] Avoid using plastic containers as they may be permeable to or react with the alkanes.[17]

• Location: Store containers in a cool, dry, well-ventilated area away from heat, sunlight, and ignition sources.[5][15][17] They should be stored in a designated flammable liquid storage cabinet.

• Segregation: Segregate volatile alkanes from oxidizing agents and other incompatible chemicals.

• Quantity: Keep the quantity of volatile alkanes in the laboratory to a minimum.

Experimental Workflow for Handling Volatile Alkanes

The following diagram illustrates a typical workflow for handling volatile alkanes in a laboratory setting.

Experimental Workflow for Handling Volatile Alkanes

Emergency Procedures

Spill Response

In the event of a chemical spill, prompt and proper cleanup is the responsibility of the person who caused the spill.[14]

• Minor Spill (less than 20 mL of a hazardous chemical): [18]

  • Alert personnel in the immediate area.[14]

  • If the material is flammable, extinguish all ignition sources.[14][16][18]

  • Wear appropriate PPE, including gloves, goggles, and a lab coat.[18]

  • Confine the spill using an absorbent material like vermiculite (B1170534) or a commercial spill kit.[19]

  • Collect the contaminated absorbent material using spark-proof tools and place it in a sealed, labeled container for hazardous waste disposal.[14][16][19]

  • Clean the spill area with soap and water.[19]

• Major Spill (larger than 20 mL of a hazardous chemical or any amount you are not comfortable cleaning up): [18]

  • Evacuate the immediate area.[18][19]

  • Alert your supervisor and call for emergency assistance.[19]

  • If safe to do so, close the door to the affected area to contain vapors.

  • Attend to any individuals who may have been contaminated.[14]

The following diagram outlines the key logical steps for responding to a volatile alkane spill.

Volatile Alkane Spill Response Logic

First Aid

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen and seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes.[14]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[18] Seek medical attention.

• Ingestion: Do not induce vomiting. Seek immediate medical attention.

Waste Disposal

All waste materials contaminated with volatile alkanes, including absorbent materials from spills, must be disposed of as hazardous waste.[14][17][19] Collect waste in a properly labeled, sealed, and compatible container. Follow all local and institutional regulations for hazardous waste disposal.

References

• 1. Alkane - Wikipedia [en.wikipedia.org]
• 2. editverse.com [editverse.com]
• 3. prezi.com [prezi.com]
• 4. 12.6 Physical Properties of Alkanes | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 5. youtube.com [youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. orgchemboulder.com [orgchemboulder.com]
• 8. Protective Equipment for Working With Solvents | MicroCare [microcare.com]
• 9. mcrsafety.com [mcrsafety.com]
• 10. safety.rochester.edu [safety.rochester.edu]
• 11. research.columbia.edu [research.columbia.edu]
• 12. solubilityofthings.com [solubilityofthings.com]
• 13. Safety Manual | Chemistry [chem.duke.edu]
• 14. ehs.princeton.edu [ehs.princeton.edu]
• 15. prezi.com [prezi.com]
• 16. EVACUATION PLAN: CHEMICAL RELEASE [chem.tamu.edu]
• 17. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 18. Procedure for Chemical Spills | Emergency Response Procedure | Emergencies and Incidents [ajman.ac.ae]
• 19. Chemical Spill Procedures - Environmental Health & Safety [ehs.utoronto.ca]

Technical Notes & Optimization

Technical Support Center: Overcoming Steric Hindrance in Reactions with 2,2,3,3-Tetramethylpentane

Welcome to the technical support center for chemists working with the sterically demanding substrate, 2,2,3,3-tetramethylpentane. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in designing and executing successful reactions with this highly hindered molecule.

Frequently Asked Questions (FAQs)

Q1: Why is 2,2,3,3-tetramethylpentane so unreactive?

A1: The primary challenge with 2,2,3,3-tetramethylpentane is the significant steric hindrance around its core. The molecule features a quaternary carbon bonded to another quaternary carbon, each bearing three methyl groups. This dense arrangement of methyl groups effectively shields the internal carbon-hydrogen (C-H) bonds from attack by most reagents. Consequently, reactions that require access to these internal positions are exceptionally difficult.

Q2: What are the most promising strategies for functionalizing 2,2,3,3-tetramethylpentane?

A2: Given the extreme steric hindrance, two main strategies have shown promise for the functionalization of highly branched alkanes:

• Free-Radical Halogenation: This method does not involve a bulky reagent attacking the carbon backbone directly but rather a small, highly reactive radical species. This approach can overcome steric barriers to introduce a handle (a halogen atom) for further transformations.

• C-H Activation: Modern organometallic catalysis, particularly using transition metals like iridium, can facilitate the direct functionalization of C-H bonds. These catalysts can be designed to be highly active and, in some cases, selective for less sterically hindered positions, such as the primary C-H bonds of the methyl groups on 2,2,3,3-tetramethylpentane.

Q3: Can I use standard nucleophilic substitution reactions on derivatives of 2,2,3,3-tetramethylpentane?

A3: Standard bimolecular nucleophilic substitution (SN2) reactions on derivatives of 2,2,3,3-tetramethylpentane, where the leaving group is on a tertiary carbon, are generally not feasible due to severe steric hindrance preventing the backside attack of the nucleophile.[1][2][3] Unimolecular substitution (SN1) might be possible if a stable tertiary carbocation can be formed, but elimination reactions (E1 or E2) are often competing pathways, especially with strong bases.[4]

Q4: How does the choice of halogen affect the outcome of free-radical halogenation?

A4: The choice of halogen is critical for controlling selectivity. Bromine radicals are significantly more selective than chlorine radicals.[5][6] Due to the Hammond postulate, the transition state for hydrogen abstraction by a bromine radical is more product-like, meaning it is more sensitive to the stability of the resulting alkyl radical. Chlorine radicals are more reactive and less selective, leading to a statistical mixture of products, which can be difficult to separate. For a substrate like 2,2,3,3-tetramethylpentane, bromination would be the preferred method to achieve higher selectivity for a specific C-H bond.

Troubleshooting Guides

Problem 1: Low or No Conversion in a Functionalization Reaction

Possible Cause	Troubleshooting Step	Rationale
Insufficiently reactive reagents	For halogenation, ensure a reliable source of radical initiation (UV light or a chemical initiator like AIBN). For C-H activation, use a highly active catalyst system (e.g., an iridium-based catalyst).	The high steric hindrance of 2,2,3,3-tetramethylpentane necessitates highly reactive species to overcome the activation energy barrier.
Reaction temperature is too low	Gradually increase the reaction temperature. For C-H activation, some catalysts require elevated temperatures to be effective.	Higher temperatures can provide the necessary energy to overcome steric repulsion and facilitate bond breaking and formation.
Inappropriate solvent	For radical reactions, use non-reactive solvents like carbon tetrachloride or cyclohexane (B81311). For C-H activation, use anhydrous, non-coordinating solvents like alkanes or ethers, as specified in literature for similar systems.	The solvent can influence the stability and reactivity of intermediates and catalysts.
Catalyst deactivation	For C-H activation, ensure strict exclusion of air and moisture by using Schlenk techniques or a glovebox.	Many organometallic catalysts are sensitive to oxygen and water, which can lead to their decomposition.

Problem 2: Poor Selectivity in Free-Radical Halogenation

Possible Cause	Troubleshooting Step	Rationale
Use of chlorination	Switch from chlorination (Cl2) to bromination (Br2 or NBS).	Bromine is inherently more selective for the most stable radical intermediate, which can lead to a more predictable product distribution.[5][6]
Over-halogenation	Use a large excess of 2,2,3,3-tetramethylpentane relative to the halogenating agent.	This statistical control favors the mono-halogenated product by increasing the probability of a halogen radical encountering an unreacted alkane molecule.
Reaction conditions are too harsh	If using high temperatures for initiation, consider photochemical initiation at a lower temperature.	Milder conditions can sometimes enhance selectivity by reducing the overall reactivity of the system.

Experimental Protocols

Note: The following protocols are suggested starting points for the functionalization of 2,2,3,3-tetramethylpentane, based on general procedures for sterically hindered alkanes. Optimization of reaction conditions (temperature, concentration, reaction time) will likely be necessary.

Protocol 1: Selective Free-Radical Bromination

This protocol aims to introduce a bromine atom, a versatile synthetic handle, onto the 2,2,3,3-tetramethylpentane scaffold.

Materials:

• 2,2,3,3-tetramethylpentane

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl4), anhydrous

• Inert atmosphere (Argon or Nitrogen)

• UV lamp (optional, for photochemical initiation)

Procedure:

• In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2,2,3,3-tetramethylpentane (1.0 eq) in anhydrous CCl4 under an inert atmosphere.

• Add N-Bromosuccinimide (NBS) (1.1 eq) and a catalytic amount of AIBN (0.05 eq) to the solution.

• Heat the reaction mixture to reflux (approx. 77 °C) with vigorous stirring. Alternatively, for photochemical initiation, maintain the reaction at a lower temperature (e.g., room temperature) and irradiate with a UV lamp.

• Monitor the reaction progress by GC-MS. The reaction is complete when the starting material is consumed or no further conversion is observed.

• Cool the reaction mixture to room temperature and filter to remove succinimide.

• Wash the filtrate with aqueous sodium thiosulfate (B1220275) solution to quench any remaining bromine, followed by a brine wash.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by fractional distillation or column chromatography on silica (B1680970) gel to isolate the brominated product(s).

Protocol 2: Iridium-Catalyzed C-H Borylation

This protocol aims to install a boronate ester group, a key building block for cross-coupling reactions, at a primary C-H bond of 2,2,3,3-tetramethylpentane.

Materials:

• 2,2,3,3-tetramethylpentane

• Bis(pinacolato)diboron (B2pin2)

• [Ir(COD)OMe]2 (iridium precatalyst)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy) (ligand)

• Cyclohexane, anhydrous and degassed

• Inert atmosphere (Argon or Nitrogen) in a glovebox or using Schlenk techniques

Procedure:

• Inside a glovebox, add [Ir(COD)OMe]2 (1.5 mol%), dtbpy (3.0 mol%), and B2pin2 (1.5 eq) to a dry Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous, degassed cyclohexane as the solvent.

• Add 2,2,3,3-tetramethylpentane (1.0 eq) to the flask.

• Seal the flask, remove it from the glovebox, and heat the reaction mixture to 80 °C with stirring.

• Monitor the reaction progress by GC-MS analysis of aliquots taken under an inert atmosphere.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired borylated product.

Data Presentation

Table 1: Comparison of Halogenation Selectivity for Different C-H Bonds

C-H Bond Type	Relative Reactivity (Chlorination at 25°C)	Relative Reactivity (Bromination at 127°C)
Primary (1°)	1	1
Secondary (2°)	3-5	80-100
Tertiary (3°)	5-7	>1600

Data is generalized for typical alkanes and illustrates the higher selectivity of bromination.

Visualizations

Logical Workflow for Functionalization Strategy

Caption: Decision workflow for functionalizing 2,2,3,3-tetramethylpentane.

Signaling Pathway Analogy for C-H Activation

Caption: Catalytic cycle for Iridium-catalyzed C-H borylation.

References

• 1. scispace.com [scispace.com]
• 2. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 3. Khan Academy [khanacademy.org]
• 4. youtube.com [youtube.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Synthesis of 2,2,3,3-Tetramethylpentane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to improve the yield and purity of 2,2,3,3-tetramethylpentane synthesis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 2,2,3,3-tetramethylpentane, particularly when using organometallic routes such as Grignard reactions.

Question: My Grignard reaction to form the tert-butylmagnesium halide precursor is not initiating. What are the common causes and solutions?

Answer: Failure of a Grignard reaction to initiate is a frequent issue, typically stemming from the deactivation of the magnesium surface or the presence of inhibitors.

• Inhibitors: The most common inhibitors are water and atmospheric oxygen. Ensure all glassware is oven-dried immediately before use and the reaction is conducted under a dry, inert atmosphere (e.g., nitrogen or argon). All solvents and reagents must be rigorously dried. Diethyl ether and tetrahydrofuran (B95107) (THF) are common solvents but are hygroscopic and can form peroxides.[1]

• Magnesium Surface: The magnesium turnings are often coated with a passivating layer of magnesium oxide. This layer can be disrupted to initiate the reaction.

  • Mechanical Activation: Gently crush the magnesium turnings with a dry glass rod in the reaction flask (under inert gas).

  • Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane. These activators react with the magnesium surface to expose fresh metal.[1]

• Concentration: A high initial concentration of the alkyl halide can sometimes help initiate the reaction. Add a small portion of the total alkyl halide to the magnesium and solvent, and wait for initiation (indicated by bubbling or a slight exotherm) before adding the remainder.

Question: The overall yield of 2,2,3,3-tetramethylpentane is significantly lower than expected. What are the primary reasons for low yield?

Answer: Low yields can result from several factors, including incomplete reaction, side reactions, and losses during workup and purification.

• Grignard Reagent Titer: The actual concentration of your prepared Grignard reagent may be lower than theoretical. It is advisable to titrate a small aliquot of the Grignard reagent before use to determine its exact molarity.

• Side Reactions: Grignard reagents are strong bases and can be consumed by any acidic protons present.[2] More significantly, steric hindrance in a molecule like 2,2,3,3-tetramethylpentane can favor elimination side reactions over the desired substitution (coupling) reaction.

• Reaction Temperature: Temperature control is critical. While initiation may sometimes require gentle heating, the main reaction should be maintained at an optimal temperature to minimize side reactions. For many Grignard couplings, this is at or below room temperature.

• Workup Losses: The product can be lost during the aqueous workup and extraction phases. Ensure proper phase separation and perform multiple extractions with the organic solvent to maximize recovery.

Question: I am observing significant amounts of byproducts, such as alkenes and coupling products from the Grignard reagent itself (e.g., 2,2,3,3-tetramethylbutane). How can these be minimized?

Answer: The formation of byproducts is a common challenge, especially with sterically hindered tertiary alkyl halides and Grignard reagents.

• Elimination Products (Alkenes): These arise from the Grignard reagent acting as a base rather than a nucleophile. Using a less polar solvent or a lower reaction temperature can sometimes disfavor the elimination pathway.

• Homocoupling Products (e.g., Wurtz-type reaction): The formation of symmetrical hydrocarbons from the Grignard reagent can occur. This is often catalyzed by trace metal impurities. Using high-purity magnesium and reagents can help. The choice of alkyl halide is also important; alkyl iodides are more prone to homocoupling than chlorides or bromides.

• Catalysts: For difficult coupling reactions, the addition of a catalyst can improve the yield of the desired cross-coupling product over side products. While not always necessary, catalysts like copper(I) salts can be effective in specific cases.

Frequently Asked Questions (FAQs)

Question: What are the most viable synthetic routes for preparing 2,2,3,3-tetramethylpentane?

Answer: Due to its highly branched and sterically hindered structure, the synthesis is non-trivial. The most common approaches involve the formation of a key carbon-carbon bond between a tert-butyl group and a 1,1,2,2-tetramethylpropyl moiety.

• Grignard Reaction: A common method involves the reaction of a tert-butyl Grignard reagent (e.g., tert-butylmagnesium chloride) with a suitable electrophile like 2-chloro-2,3,3-trimethylbutane (B1620436). The Grignard reaction is a powerful tool for forming carbon-carbon bonds.[3][4]

• Organozinc Reagents: Similar to Grignard reagents, organozinc compounds can be used. For instance, the synthesis of the related isomer 2,2,4,4-tetramethylpentane (B94933) was achieved with an improved yield by reacting dimethyl zinc with 2,2,4-trimethyl-4-chloropentane.[5]

Question: What are the critical safety precautions when performing this synthesis?

Answer: The synthesis involves several hazardous materials and conditions.

• Anhydrous Ethers (Diethyl Ether, THF): These solvents are extremely flammable and can form explosive peroxides upon storage. Always use from a freshly opened container or test for and remove peroxides before use. Work in a well-ventilated fume hood away from ignition sources.

• Grignard Reagents: These reagents are highly reactive and pyrophoric (can ignite spontaneously in air), especially in concentrated forms. They react violently with water. All operations should be performed under an inert atmosphere.

• Alkyl Halides: Many alkyl halides are toxic and volatile. Handle them with appropriate personal protective equipment (gloves, safety glasses) in a fume hood.

Question: How can the final product be effectively purified?

Answer: Purification is typically achieved by separating the desired 2,2,3,3-tetramethylpentane from unreacted starting materials and byproducts.

• Initial Workup: The reaction is first quenched, usually with a weak acid like aqueous ammonium (B1175870) chloride, to neutralize the remaining Grignard reagent. The product is then extracted into an organic solvent. The organic layer is washed to remove water-soluble impurities and then dried over an anhydrous drying agent (e.g., MgSO₄, Na₂SO₄).[6]

• Fractional Distillation: Due to the likely presence of byproducts with boiling points close to the product, fractional distillation is the most effective method for obtaining high-purity 2,2,3,3-tetramethylpentane. A column with high theoretical plates (e.g., a Vigreux or packed column) is recommended.[5]

Experimental Protocols

Protocol 1: Synthesis of 2,2,3,3-Tetramethylpentane via Grignard Reagent

This protocol describes a representative method for the synthesis. Note: This is a generalized procedure and may require optimization.

1. Preparation of tert-Butylmagnesium Chloride:

• Set up a three-necked, oven-dried round-bottom flask equipped with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen inlet.
• Place magnesium turnings (1.2 eq) in the flask.
• Add anhydrous diethyl ether to the flask to cover the magnesium.
• Dissolve tert-butyl chloride (1.0 eq) in anhydrous diethyl ether and add it to the dropping funnel.
• Add a small portion of the tert-butyl chloride solution to the magnesium. If the reaction does not start, add a crystal of iodine.
• Once initiated, add the remaining tert-butyl chloride solution dropwise at a rate that maintains a gentle reflux.
• After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete reaction.

2. Coupling Reaction:

• Cool the freshly prepared Grignard reagent in an ice bath.
• Dissolve 2-chloro-2,3,3-trimethylbutane (0.9 eq) in anhydrous diethyl ether and add it to the dropping funnel.
• Add the solution of the alkyl chloride dropwise to the cooled Grignard reagent with vigorous stirring.
• After the addition, allow the reaction to slowly warm to room temperature and stir for several hours or overnight.

3. Workup and Purification:

• Cool the reaction mixture in an ice bath and slowly add a saturated aqueous solution of ammonium chloride (NH₄Cl) to quench the reaction.
• Transfer the mixture to a separatory funnel. Separate the organic layer.
• Extract the aqueous layer two more times with diethyl ether.
• Combine the organic extracts and wash with brine (saturated NaCl solution).
• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.
• Purify the crude product by fractional distillation.

Data Summary

Quantitative data for the synthesis of 2,2,3,3-tetramethylpentane is not widely published. However, data from the synthesis of the closely related isomer, 2,2,4,4-tetramethylpentane, can provide insight into potential yield improvements.

Table 1: Yield Improvement in the Synthesis of 2,2,4,4-Tetramethylpentane

Method	Reported Yield	Reference
Original (Whitmore and Southgate)	18%	As cited in Journal of Research of the NBS[5]
Improved Procedure (NBS)	42-48%	Journal of Research of the National Bureau of Standards[5]

Table 2: General Influence of Parameters on Alkylation Yield

Parameter	Effect of Increase	Rationale
Temperature	Can decrease yield of desired product.	Higher temperatures often favor side reactions like elimination and homocoupling.[7]
Reagent Purity	Increases yield.	Impurities, especially water, consume the organometallic reagent, reducing the amount available for the main reaction.[1]
Reaction Time	Increases yield up to a point, then may decrease it.	Sufficient time is needed for the reaction to go to completion, but prolonged times can lead to product degradation.
Steric Hindrance	Decreases yield.	Highly hindered reactants, like those needed for 2,2,3,3-tetramethylpentane, slow the desired reaction rate.

Visualizations

References

• 1. adichemistry.com [adichemistry.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. byjus.com [byjus.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. tost.unise.org [tost.unise.org]

Technical Support Center: Resolving Co-elution of Branched Alkanes in Chromatography

Welcome to the Technical Support Center. This resource provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering co-elution of branched alkanes in their chromatographic experiments.

Frequently Asked Questions (FAQs)

Q1: What is co-elution and how can I identify it in my chromatogram?

A1: Co-elution occurs when two or more compounds elute from the chromatography column at the same time, resulting in overlapping peaks.[1] This can compromise accurate identification and quantification. You can identify co-elution through:

• Visual Inspection: Look for asymmetrical peaks, such as those with "shoulders" or "tailing." While a symmetrical peak doesn't guarantee purity, an asymmetrical one is a strong indicator of co-elution.[1]

• Mass Spectrometry (MS) Detector: If you are using a GC-MS system, you can examine the mass spectrum across the peak. If the mass spectrum changes from the leading edge to the tailing edge of the peak, it indicates the presence of more than one compound.[1]

Q2: What are the primary causes of co-elution of branched alkanes?

A2: The primary causes of co-elution for branched alkanes, which are isomers with very similar physical and chemical properties, include:

• Inadequate Stationary Phase Selectivity: The GC column's stationary phase may not have the appropriate chemistry to differentiate between structurally similar branched alkane isomers.[2]

• Suboptimal GC Method Parameters: An oven temperature program that is too fast or a carrier gas flow rate that is not optimized can lead to insufficient separation.[2]

• Improper Column Dimensions: A column that is too short, has too large an internal diameter, or has an inappropriate film thickness may not provide the necessary efficiency for separating complex mixtures of branched alkanes.[3]

Q3: How can I improve the separation of co-eluting branched alkanes?

A3: To improve separation, you can systematically optimize your chromatographic method. The general approach is to enhance the three key parameters governing resolution: efficiency (N), selectivity (α), and retention factor (k).[4] Key strategies include:

• Optimize the Temperature Program: A slower temperature ramp rate increases the interaction of the analytes with the stationary phase, which can significantly improve the separation of closely eluting compounds.[5][6]

• Adjust the Carrier Gas Flow Rate: Operating the column at its optimal linear velocity for the chosen carrier gas (e.g., helium or hydrogen) will provide the best resolution by minimizing peak broadening.[7][8]

• Select an Appropriate Column: For complex hydrocarbon mixtures, a longer column with a smaller internal diameter generally yields better resolution.[3] Non-polar stationary phases are the standard for alkane separation.[9]

Q4: When should I consider using a more advanced technique like comprehensive two-dimensional gas chromatography (GCxGC)?

A4: You should consider GCxGC when your sample is highly complex and contains hundreds or thousands of components, such as in crude oil or detailed hydrocarbon analysis.[10] GCxGC is particularly powerful when you need to separate different classes of compounds (e.g., linear alkanes, branched alkanes, and cycloalkanes) from each other, or when you are experiencing significant co-elution of isomers that cannot be resolved by optimizing a single-dimension GC method.[10] GCxGC utilizes two columns with different stationary phases, providing a much higher peak capacity and resolving power.

Troubleshooting Guides

This section provides a systematic approach to resolving co-elution issues.

Guide 1: Systematic Troubleshooting of Co-eluting Peaks

This guide follows a logical progression from simple parameter adjustments to more involved method changes.

Step 1: Initial Assessment

• Symptom: Asymmetrical or broad peaks in the chromatogram.

• Action:

  • Confirm co-elution by examining the peak shape and, if available, the mass spectra across the peak.[1]

  • Review the current method parameters (temperature program, flow rate, column specifications).

Step 2: Method Optimization

• Action 1: Optimize Temperature Program. Decrease the oven temperature ramp rate (e.g., from 10°C/min to 5°C/min) to enhance separation.[2]

• Action 2: Optimize Carrier Gas Flow Rate. Adjust the flow rate to the optimal linear velocity for your column dimensions and carrier gas.[7]

• Action 3: Check Injection Parameters. Ensure the injection volume and split ratio are appropriate to avoid column overload, which can cause peak fronting.[1]

Step 3: Column Evaluation

• Action 1: Assess Column Performance. If resolution has degraded over time, the column may be contaminated or worn out. Trim the first few centimeters of the column or replace it.[11]

• Action 2: Re-evaluate Column Choice. If the co-elution is persistent, the stationary phase may not be suitable. For branched alkanes, a non-polar stationary phase is typically recommended.[9] Consider a longer column or one with a smaller internal diameter for increased efficiency.[3]

Step 4: Advanced Techniques

• Action: If co-elution persists after thorough optimization of a 1D-GC method, consider implementing GCxGC for superior resolving power.[10]

Data Presentation

The following tables summarize the impact of key chromatographic parameters on the separation of branched alkanes.

Table 1: Effect of GC Column Dimensions on Resolution

Parameter	Change	Effect on Resolution	Impact on Analysis Time
Column Length	Increase	Increases (by a factor of ~1.4 for a doubling of length)[3]	Increases
Column Internal Diameter (ID)	Decrease	Increases (halving the ID doubles efficiency)[3]	Can decrease due to higher efficiency
Film Thickness	Increase	Can improve for highly volatile compounds by increasing retention	Increases

Table 2: Influence of Temperature Programming on Separation

Parameter	Change	Effect on Resolution	Effect on Retention Time
Initial Temperature	Decrease	May improve for early eluting peaks	Increases
Ramp Rate	Decrease	Generally improves for closely eluting compounds[2]	Increases
Final Hold Time	Increase	No effect on resolution, ensures elution of high boilers	Increases

Experimental Protocols

Protocol 1: Optimized GC-FID Method for Branched Alkane Analysis

This protocol provides a starting point for the analysis of a complex mixture of C10-C20 branched alkanes.

1. Sample Preparation

• Accurately weigh approximately 10-20 mg of the hydrocarbon sample into a 10 mL volumetric flask.

• Dissolve the sample in a high-purity, volatile solvent such as hexane (B92381) or pentane.[12]

• If necessary, dilute the sample to a final concentration of approximately 100 µg/mL to avoid column overload.[13]

• Filter the sample through a 0.22 µm filter to remove any particulate matter.[13]

2. GC-FID Instrumentation and Conditions

• System: Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Injector: Split/Splitless, operated at 280°C with a split ratio of 100:1.[12]

• Column: 30 m x 0.25 mm ID, 0.25 µm film thickness with a non-polar stationary phase (e.g., 5% Phenyl Methylpolysiloxane).[2]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[8]

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp 1: Increase to 150°C at 5°C/min.

  • Ramp 2: Increase to 300°C at 10°C/min, hold for 10 minutes.

• Detector: FID operated at 320°C.

3. Data Analysis

• Identify n-alkanes based on their retention times compared to a standard alkane mixture.

• Calculate Kovats retention indices for branched alkanes to aid in their identification by comparing them to literature values.[14][15]

Protocol 2: GCxGC-TOFMS for Complex Hydrocarbon Analysis

This protocol is for the detailed analysis of highly complex hydrocarbon mixtures.

1. Sample Preparation

• Follow the same sample preparation procedure as in Protocol 1.

2. GCxGC-TOFMS Instrumentation and Conditions

• System: Comprehensive two-dimensional gas chromatograph coupled to a Time-of-Flight Mass Spectrometer (TOFMS).

• First Dimension (1D) Column: 30 m x 0.25 mm ID, 0.25 µm film thickness non-polar column (e.g., 100% Dimethylpolysiloxane).

• Second Dimension (2D) Column: 1-2 m x 0.1 mm ID, 0.1 µm film thickness polar column (e.g., Polyethylene Glycol).

• Modulator: Thermal or cryogenic modulator with a modulation period of 5-8 seconds.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Primary Oven Program: 40°C (1 min hold), then ramp at 2°C/min to 320°C.

• Secondary Oven Program: Maintained at a temperature offset of +5°C to +15°C relative to the primary oven.

• MS Detector: TOFMS acquiring at a rate of 100-200 spectra/second over a mass range of m/z 40-500.

3. Data Analysis

• Utilize specialized GCxGC software to visualize the 2D chromatogram.[16]

• Identify compound classes (e.g., n-alkanes, branched alkanes, cycloalkanes, aromatics) based on their structured elution patterns in the 2D plot.[10]

• Use the high-resolution mass spectra for definitive identification of individual isomers.

Visualizations

The following diagrams illustrate logical workflows for troubleshooting and understanding experimental relationships.

Caption: Troubleshooting workflow for resolving co-eluting peaks.

Caption: Relationships between GC parameters and chromatographic outcomes.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 6. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 7. GC Carrier Gas Guide: Selection & Applications | Phenomenex [phenomenex.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 10. Chromatography Troubleshooting Guides-Gas Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. elementlabsolutions.com [elementlabsolutions.com]
• 12. shimadzu.co.uk [shimadzu.co.uk]
• 13. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 14. repositum.tuwien.at [repositum.tuwien.at]
• 15. Kovats retention index - Wikipedia [en.wikipedia.org]
• 16. agilent.com [agilent.com]

Preventing contamination in 2,2,3,3-Tetramethylpentane samples

Technical Support Center: 2,2,3,3-Tetramethylpentane

Welcome to the technical support center for 2,2,3,3-Tetramethylpentane. This resource is designed to assist researchers, scientists, and drug development professionals in preventing, identifying, and troubleshooting contamination in their samples.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of contamination for 2,2,3,3-Tetramethylpentane?

A1: Contamination can arise from several sources during storage, handling, and experimental use. The most common sources include:

• Storage Containers: Improperly cleaned or incompatible storage containers can leach impurities. Plastic containers are generally not recommended as they can be a source of organic contaminants.[1]

• Atmospheric Exposure: Prolonged exposure to air can introduce moisture and atmospheric gases. The container should be securely sealed.[1]

• Handling Equipment: Contaminated pipettes, syringes, or transfer lines can introduce impurities.

• Cross-Contamination: Using shared equipment without proper cleaning can lead to cross-contamination from other reagents.

• Inherent Impurities: The manufacturing process may result in isomeric impurities or residual starting materials.

Q2: How can I minimize the risk of contamination when handling 2,2,3,3-Tetramethylpentane?

A2: To minimize contamination, adhere to the following best practices:

• Use only clean, dry glassware or appropriate metal containers for storage and transfer.[1]

• Work in a well-ventilated area, such as a fume hood, to minimize exposure to atmospheric contaminants.[]

• Employ dedicated and thoroughly cleaned handling equipment.

• Always use fresh pipette tips or syringes for each transfer.

• Keep the container tightly sealed when not in use.[1][3]

Q3: What are the signs of a contaminated 2,2,3,3-Tetramethylpentane sample?

A3: Contamination may not always be visually apparent. However, signs can include:

• Unexpected experimental results or reaction byproducts.

• Inconsistent analytical data (e.g., shifting retention times in chromatography).

• Appearance of unknown peaks in analytical chromatograms (e.g., GC-MS).

• A change in the physical appearance of the solvent, though this is rare for many common contaminants.

Q4: What immediate steps should I take if I suspect my 2,2,3,3-Tetramethylpentane is contaminated?

A4: If you suspect contamination:

• Isolate the suspected container to prevent further use.

• Label it clearly as "Suspected Contamination."

• Analyze a sample using a reliable analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS), to confirm the presence and identify the impurities.

• If contaminated, either purify the solvent if feasible or dispose of it according to your institution's hazardous waste guidelines.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected peaks in GC-MS analysis	Sample contamination from handling or storage.	Review handling procedures. Ensure all glassware and equipment are scrupulously clean. Analyze a fresh sample from a new, unopened bottle to rule out systemic contamination.
Isomeric impurities from the manufacturer.	Compare the chromatogram to a Certificate of Analysis (CoA) if available. If specific isomers are known impurities, consider a purification step if their presence interferes with your application.
Inconsistent reaction yields or byproducts	Presence of reactive impurities (e.g., water, other organic solvents).	Dry the solvent over a suitable drying agent (e.g., molecular sieves) if water is suspected. Consider purification by fractional distillation to remove other volatile organic impurities.
Degradation of the sample.	While stable, prolonged storage under improper conditions (e.g., exposure to heat or UV light) could potentially lead to degradation. Store in a cool, dark place.
Baseline noise or ghost peaks in chromatography	Contaminated injection port or column.	Clean the GC injection port liner and septum. Bake out the column according to the manufacturer's instructions.
Contaminated carrier gas or gas lines.	Ensure high-purity carrier gas and check for leaks or contamination in the gas lines.

Data Presentation

Table 1: Hypothetical Purity and Impurity Profile of Commercial 2,2,3,3-Tetramethylpentane

This table represents typical data that might be found on a Certificate of Analysis for a high-purity grade of 2,2,3,3-Tetramethylpentane.

Parameter	Specification	Typical Value
Purity (by GC-FID)	≥ 99.5%	99.8%
Isomeric Impurities (total)	≤ 0.4%	0.15%
2,2,3,4-Tetramethylpentane	Report Value	0.05%
2,3,3,4-Tetramethylpentane	Report Value	0.08%
Other C9 Isomers	Report Value	0.02%
Water Content (Karl Fischer)	≤ 0.01%	0.005%
Non-volatile Residue	≤ 10 ppm	< 5 ppm

Table 2: Effectiveness of Purification Methods

This table provides an estimated overview of the effectiveness of different purification techniques for removing common types of impurities from 2,2,3,3-Tetramethylpentane.

Purification Method	Target Impurity	Estimated Purity Achievable	Advantages	Disadvantages
Fractional Distillation	Other volatile organic compounds with different boiling points.	> 99.9%	Effective for separating components with boiling point differences > 20°C.	Less effective for azeotropes or isomers with very close boiling points.
Preparative Gas Chromatography	Isomeric impurities.	> 99.95%	High resolution for separating closely related isomers.	Small scale, expensive, and time-consuming.
Adsorption on Molecular Sieves (e.g., 5A)	Water, linear alkanes.	Can significantly reduce specific impurities.	Effective for removing water and specific structural types of hydrocarbons.	Not effective for branched isomers of similar size.

Experimental Protocols

Protocol 1: Purity Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of a 2,2,3,3-Tetramethylpentane sample and identify any volatile organic impurities.

Materials:

• 2,2,3,3-Tetramethylpentane sample

• High-purity hexane (B92381) (or other suitable solvent for dilution)

• GC-MS system with a capillary column

• Autosampler vials with septa

Methodology:

• Sample Preparation: Prepare a dilute solution of the 2,2,3,3-Tetramethylpentane sample (e.g., 1% v/v) in high-purity hexane.

• GC-MS Conditions (Example):

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Inlet Temperature: 250 °C.

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

  • MS Detector: Scan range of m/z 35-350.

• Data Analysis:

  • Integrate the peaks in the total ion chromatogram.

  • Calculate the area percent of the main peak to estimate purity.

  • Identify impurity peaks by comparing their mass spectra to a spectral library (e.g., NIST).

Protocol 2: Purification by Fractional Distillation

Objective: To remove volatile impurities with different boiling points from a 2,2,3,3-Tetramethylpentane sample.

Materials:

• Contaminated 2,2,3,3-Tetramethylpentane

• Fractional distillation apparatus (including a distillation flask, fractionating column, condenser, and receiving flasks)

• Heating mantle

• Boiling chips

• Thermometer

Methodology:

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all joints are properly sealed.

• Sample Charging: Add the 2,2,3,3-Tetramethylpentane and a few boiling chips to the distillation flask. Do not fill the flask more than two-thirds full.

• Distillation:

  • Gently heat the distillation flask.

  • Collect the initial fraction (forerun) that distills at a lower temperature than the boiling point of 2,2,3,3-Tetramethylpentane (approx. 140 °C). This will contain lower-boiling impurities.

  • As the temperature stabilizes at the boiling point of 2,2,3,3-Tetramethylpentane, change the receiving flask to collect the main, purified fraction.

  • Stop the distillation before the flask goes to dryness to avoid the concentration of higher-boiling impurities.

• Analysis: Analyze the purity of the collected main fraction using the GC-MS protocol described above.

Visualizations

Caption: Troubleshooting workflow for suspected sample contamination.

Caption: Workflow for GC-MS purity analysis of samples.

References

• 1. echemi.com [echemi.com]
• 3. Pentane, 2,2,3,3-tetramethyl- [webbook.nist.gov]

Technical Support Center: Optimizing GC-MS for C9 Alkane Isomer Analysis

Welcome to the Technical Support Center for the analysis of C9 alkane isomers by Gas Chromatography-Mass Spectrometry (GC-MS). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) related to the separation and identification of these challenging compounds.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of C9 alkane isomers so challenging?

The primary challenge in separating C9 alkane isomers stems from their very similar physical and chemical properties, particularly their close boiling points. This leads to a high likelihood of peak co-elution, where multiple isomers elute from the GC column at or near the same time, making individual identification and quantification difficult.[1][2]

Q2: What is the most critical parameter for improving the separation of C9 alkane isomers?

The choice of the GC column's stationary phase is the most critical factor for achieving selectivity between isomers.[1][2][3] For non-polar analytes like C9 alkanes, a non-polar stationary phase is generally recommended.[1][2]

Q3: My C9 alkane isomer peaks are co-eluting. What are the first steps to troubleshoot this?

When facing co-elution, begin by optimizing the temperature program. A slower temperature ramp rate will allow for more interaction between the analytes and the stationary phase, often improving separation.[1][2] Also, ensure your carrier gas flow rate is optimized for your column dimensions to maximize efficiency.[1]

Q4: I have a low signal response for my C9 alkane isomers. What could be the cause?

Low signal response for C9 alkanes can be attributed to several factors. Incomplete vaporization in the injector can lead to poor transfer of the analytes to the column.[4] Additionally, suboptimal mass spectrometer settings, such as the source and quadrupole temperatures, can impact signal intensity.[4] It is also important to check for any leaks in the GC system.[2][5]

Q5: What are the characteristic mass spectral fragments for C9 alkanes?

Under electron ionization (EI), alkanes produce a series of characteristic fragment ions. For C9 alkanes, you can expect to see prominent peaks at m/z values of 43, 57, 71, and 85, which correspond to the loss of alkyl fragments.[4][6] The molecular ion (M+) peak for alkanes is often of low abundance or absent in 70 eV EI spectra.[7]

Troubleshooting Guides

Issue 1: Poor Resolution and Peak Co-elution of C9 Alkane Isomers

Symptoms:

• Overlapping peaks in the chromatogram.

• Shoulders on peaks, indicating the presence of more than one compound.[8]

• Inability to accurately integrate and quantify individual isomers.

Possible Causes & Solutions:

Cause	Recommended Solution
Suboptimal GC Column	Start with a 5% phenyl-95% dimethylpolysiloxane stationary phase column (e.g., DB-5 or Rtx-5MS) for good general selectivity.[2] For very complex mixtures, consider a longer column (e.g., 60m) or a column with a smaller internal diameter (e.g., 0.18mm) to increase efficiency and resolution.[2][9]
Inadequate Temperature Program	Implement a slow temperature ramp, typically between 0.5 and 2 °C per minute, to enhance the separation of closely eluting isomers.[2] A lower initial oven temperature can also improve the separation of more volatile isomers.[2]
Incorrect Carrier Gas Flow Rate	Optimize the carrier gas flow rate for your column dimensions to ensure maximum efficiency. Flow rates that are too high or too low can lead to peak broadening.[1]

Issue 2: Peak Tailing in C9 Alkane Analysis

Symptoms:

• Asymmetrical peaks where the trailing edge is broader than the leading edge.[5]

• Reduced resolution and inaccurate peak integration.[5]

Possible Causes & Solutions:

Cause	Recommended Solution
Active Sites in the GC System	Active sites in the inlet liner, on the column, or at fittings can cause peak tailing. Use a deactivated inlet liner with glass wool.[4][5] If the column is old, conditioning it or trimming a small portion from the front might help.[5]
Column Overload	Injecting too much sample can lead to peak distortion. Try diluting your sample or increasing the split ratio.[5]
Improper Column Installation	Ensure the column is installed correctly in the inlet and detector with clean, square cuts at the ends.[5]

Experimental Protocols

Protocol 1: GC-MS Analysis of C9 Alkane Isomers

1. Sample Preparation:

• Accurately prepare a solution of the C9 alkane isomer standard or sample in a high-purity solvent such as hexane.
• Transfer an aliquot of the final solution to a 2 mL autosampler vial.

2. GC-MS Instrumentation and Conditions:

• System: Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).
• Injector: Split/Splitless injector.
• Liner: Deactivated, single taper with glass wool.[4]
• Carrier Gas: Helium or Hydrogen.
• Column: 5% Phenyl-95% Dimethylpolysiloxane, 30 m x 0.25 mm ID x 0.25 µm film thickness.
• MS Ionization: Electron Ionization (EI) at 70 eV.

3. Recommended Starting GC-MS Parameters:

Parameter	Recommended Setting	Rationale
Injector Temperature	250 °C	Ensures complete vaporization of C9 alkanes.
Split Ratio	50:1 (can be optimized)	Prevents column overload and ensures sharp peaks.
Carrier Gas Flow Rate	1.0 mL/min	A good starting point for a 0.25 mm ID column.
Oven Program	40°C (hold 2 min), ramp 2°C/min to 100°C	A slow ramp rate is crucial for isomer separation.[2]
MS Source Temperature	230 °C	A common starting point for good ionization.[4]
MS Quadrupole Temperature	150 °C	A typical setting for good mass filtering.[4]
Scan Range	m/z 40-150	Covers the expected molecular ion and fragment ions of C9 alkanes.

4. Data Analysis:

• Identify C9 alkane isomers based on their retention times and mass spectra.
• Compare the fragmentation patterns with a known library or standard. The characteristic fragment ions for alkanes are m/z 57, 71, and 85.[4]

Visualizations

Caption: Troubleshooting workflow for poor C9 alkane isomer separation.

Caption: Experimental workflow for GC-MS analysis of C9 alkane isomers.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Guide to GC Column Selection and Optimizing Separations [restek.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. youtube.com [youtube.com]
• 7. ch.ic.ac.uk [ch.ic.ac.uk]
• 8. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 9. gcms.cz [gcms.cz]

Technical Support Center: Functionalization of Highly Branched Alkanes

Welcome to the technical support center for the functionalization of highly branched alkanes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the functionalization of highly branched alkanes?

A1: The functionalization of highly branched alkanes presents several key challenges stemming from their unique structural and electronic properties:

• Steric Hindrance: The bulky nature of branched alkanes can impede the approach of catalysts and reagents to the target C-H bonds, particularly at tertiary and quaternary centers. This steric congestion can significantly lower reaction rates and yields.[1][2]

• Regioselectivity: Highly branched alkanes possess multiple, electronically similar C-H bonds (primary, secondary, and tertiary). Distinguishing between these sites to achieve selective functionalization at a desired position is a major hurdle.[1][2][3] Often, reactions favor the thermodynamically more stable tertiary radical, but steric factors can sometimes lead to functionalization at less hindered primary or secondary positions.[2]

• Inertness of C-H Bonds: The carbon-hydrogen bonds in alkanes are strong and non-polar, making them inherently unreactive.[4][5] Significant energy input or highly reactive catalysts are often required to activate these bonds, which can lead to side reactions and reduced selectivity.

• Catalyst Deactivation: The sterically demanding environment of highly branched alkanes can lead to catalyst deactivation or poisoning.[6] The lone pairs of electrons on heteroatoms within functionalized alkanes can also coordinate to metal catalysts, inhibiting their activity.[7]

• Product Over-functionalization: The newly introduced functional group can activate the molecule towards further reactions, leading to a mixture of products with varying degrees of functionalization.[3]

Q2: How can I improve the regioselectivity of C-H functionalization in a molecule with multiple tertiary carbons?

A2: Improving regioselectivity in such cases requires a strategic approach:

• Directing Groups: Employing a directing group can tether the catalyst in proximity to a specific C-H bond, overriding the inherent reactivity of other sites.[8][9] The choice of directing group and its attachment point is crucial for achieving the desired selectivity.

• Catalyst Design: The steric and electronic properties of the catalyst can be tuned to favor a specific C-H bond. Bulky ligands on a metal catalyst can favor less sterically hindered positions.[2]

• Reaction Conditions: Optimization of reaction parameters such as solvent, temperature, and additives can significantly influence regioselectivity. For instance, in some palladium-catalyzed reactions, the use of N-acetylglycine as a ligand can promote meta-regioselectivity by increasing the steric congestion and electron density at the metal center.[8]

Q3: What are common side reactions observed during carbene or nitrene insertion into highly branched alkanes, and how can they be minimized?

A3: Common side reactions include:

• Carbene Dimerization: The carbene intermediate can react with itself to form an alkene, reducing the yield of the desired insertion product.[10] This can be minimized by using a catalyst that effectively stabilizes the carbene, such as dirhodium tetraacetate, and by controlling the rate of carbene precursor addition.

• Rearrangement Reactions: Carbenes adjacent to a C-H bond can undergo a 1,2-hydride shift to form an alkene.[11] This is a common issue that can sometimes be mitigated by using metal carbenoids that favor the desired insertion pathway.

• Insertion into Solvent or Other Reagents: The highly reactive carbene can insert into C-H bonds of the solvent or other molecules present in the reaction mixture. Using a non-reactive solvent and ensuring high purity of reagents is essential.

• Low Selectivity: Simple carbenes often exhibit poor regioselectivity.[12] The use of metal-stabilized carbenes, particularly with sterically demanding ligands, can significantly improve selectivity for a specific type of C-H bond.[1][2]

Troubleshooting Guides

Problem 1: Low Yield in the Functionalization Reaction

Possible Cause	Suggested Solution
Steric Hindrance	Utilize a less sterically bulky catalyst or reagent. Increase the reaction temperature to overcome the activation energy barrier, but monitor for side reactions. Consider a different functionalization strategy that is less sensitive to steric effects, such as a radical-based approach.
Catalyst Deactivation/Poisoning	Ensure the purity of all starting materials, reagents, and solvents to remove potential poisons.[7] If the substrate contains heteroatoms, consider using a catalyst known to be resistant to poisoning or employ a protecting group strategy for the heteroatom.[6][7] In some cases, a higher catalyst loading might be necessary.
Poor Substrate Solubility	Select a solvent system that fully dissolves the branched alkane substrate. Gentle heating or sonication may aid in dissolution.
Suboptimal Reaction Conditions	Systematically screen reaction parameters, including temperature, reaction time, and concentration of reagents.[7] A design of experiments (DoE) approach can be efficient in identifying the optimal conditions.
Incomplete Reaction	Monitor the reaction progress using techniques like GC-MS or TLC. If starting material persists, consider extending the reaction time or increasing the temperature.[13]

Problem 2: Poor or Incorrect Regioselectivity

Possible Cause	Suggested Solution
Similar Reactivity of C-H Bonds	Employ a directing group to guide the catalyst to the desired C-H bond.[8][9] The geometry and distance between the directing group and the target C-H bond are critical parameters.[9]
Undesired Electronic Preference	Switch to a catalyst system with different electronic properties. For example, in aromatic C-H borylation, iridium-based catalysts often exhibit regioselectivity controlled by steric effects.[14]
Steric Factors Dominating	If the desired position is sterically hindered, a smaller catalyst may be required. Conversely, to target a less hindered position, a bulkier catalyst can be used to disfavor approach to the more hindered sites.[2]
Formation of Multiple Isomers	Optimize reaction conditions. In some cases, the choice of base or solvent can significantly influence the isomeric ratio of the products.[15]

Experimental Protocols & Data

Protocol 1: Selective Hydroxylation of Adamantane (B196018)

This protocol is a representative procedure for the selective hydroxylation of a highly branched alkane, adamantane, at the tertiary position.

Objective: To synthesize 1-adamantanol (B105290) from adamantane.

Materials:

• Adamantane

• Silica (B1680970) gel

• Pentane (B18724)

• Ozone-enriched oxygen

• Dry ice/isopropanol bath

Procedure: [16]

• Dissolve adamantane in pentane in a round-bottomed flask and add silica gel.

• Remove the pentane via rotary evaporation at room temperature to obtain adamantane adsorbed onto the silica gel.

• Transfer the mixture to an ozonation vessel and cool to -78 °C.

• Pass a stream of ozone-enriched oxygen through the vessel until the silica gel turns blue (approximately 2 hours).

• Warm the vessel to room temperature while purging with oxygen to remove excess ozone.

• The product, 1-adamantanol, can then be extracted from the silica gel.

Quantitative Data: Microbial Hydroxylation of Adamantane Derivatives

Microorganism	Substrate	Product(s)	Molar Conversion (%)
Streptomyces griseoplanus	Adamantane	1-Adamantanol	32
Streptomyces sp. SA8	1-Adamantanol	1,3-Adamantanediol	69
Pseudomonas putida	Adamantane	1-Adamantanol	Moderate

Data adapted from a study on microbial hydroxylation.[17]

Protocol 2: Rhodium-Catalyzed Borylation of a Primary C-H Bond

This protocol describes a general method for the selective borylation of a primary C-H bond in the presence of other C-H bonds.

Objective: To selectively borylate the primary C-H bond of an alkane.

Materials:

• Alkane substrate

• Bis(pinacolato)diboron (B₂pin₂)

• Cp*Rh(η⁴-C₆Me₆) catalyst

• Anhydrous solvent (e.g., cyclohexane)

Procedure: [14]

• In a glovebox, charge a reaction vessel with the alkane substrate, bis(pinacolato)diboron, and the rhodium catalyst.

• Add the anhydrous solvent.

• Seal the vessel and heat the reaction mixture to the appropriate temperature (e.g., 150 °C) for the specified time.

• Monitor the reaction by GC-MS.

• Upon completion, cool the reaction mixture and purify the product by column chromatography.

Visualizations

Experimental Workflow and Troubleshooting

Caption: A logical workflow for experiments and troubleshooting.

Decision Pathway for Regioselectivity

Caption: Decision pathway for achieving desired regioselectivity.

References

• 1. researchgate.net [researchgate.net]
• 2. Challenges and opportunities for alkane functionalisation using molecular catalysts - Chemical Science (RSC Publishing) DOI:10.1039/C7SC03610H [pubs.rsc.org]
• 3. Challenges and opportunities for alkane functionalisation using molecular catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. C-H Activation – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Achieving Site-Selectivity for C–H Activation Processes Based on Distance and Geometry: A Carpenter’s Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. macmillan.princeton.edu [macmillan.princeton.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Carbene C−H insertion - Wikipedia [en.wikipedia.org]
• 13. benchchem.com [benchchem.com]
• 14. Borylation - Wikipedia [en.wikipedia.org]
• 15. Miyaura Borylation Reaction [organic-chemistry.org]
• 16. benchchem.com [benchchem.com]
• 17. benchchem.com [benchchem.com]

Minimizing fragmentation in mass spectrometry of branched alkanes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize fragmentation during the mass spectrometry analysis of branched alkanes.

Frequently Asked Questions (FAQs)

Q1: Why is the molecular ion (M+) peak of my branched alkane weak or completely absent in the mass spectrum?

A: The molecular ion peak for branched alkanes is often weak or absent due to the high propensity for fragmentation at the branching points.[1][2][3][4][5][6] This occurs because the cleavage at a branch point leads to the formation of more stable secondary (2°) and tertiary (3°) carbocations.[1][2][4][5] The high stability of these carbocations drives the fragmentation process, leaving few intact molecular ions to be detected, especially with hard ionization techniques like Electron Ionization (EI).[5]

Q2: What is the most common fragmentation pattern observed for branched alkanes?

A: The most dominant fragmentation pathway for branched alkanes is cleavage at the carbon-carbon bond adjacent to the branching point.[1][2][3][4] The fragmentation process favors the loss of the largest alkyl substituent at the branch as a radical, as this results in the formation of the most stable carbocation.[2][3] Consequently, the base peak in the spectrum of a branched alkane often corresponds to this most stable carbocation.[1]

Q3: How can I confirm the molecular weight of my branched alkane if the molecular ion peak is missing?

A: To confirm the molecular weight when the M+ peak is absent, it is recommended to use a "soft" ionization technique.[1][7][8][9] Methods such as Chemical Ionization (CI), Atmospheric Pressure Chemical Ionization (APCI), Electrospray Ionization (ESI), and Field Ionization (FI) impart less energy to the analyte molecule, resulting in significantly less fragmentation.[1][8][9][10][11] These techniques typically produce a prominent protonated molecule peak ([M+H]⁺) or an adduct ion, which allows for the confident determination of the molecular weight.[1]

Q4: What is the difference in fragmentation between linear and branched alkanes?

A: Linear alkanes typically show a series of fragment peaks separated by 14 atomic mass units (amu), corresponding to the sequential loss of CH₂ groups.[1] While the molecular ion peak is present, its intensity decreases with increasing chain length.[1][4] In contrast, the mass spectra of branched alkanes are dominated by peaks resulting from cleavage at the branching points, and they lack the smooth, exponential decay of fragment intensities seen with linear alkanes.[3] The molecular ion peak for branched alkanes is also significantly less abundant or absent compared to their linear isomers.[1][3]

Troubleshooting Guide

Issue: Weak or Absent Molecular Ion (M+) Peak for a Branched Alkane

This is a common issue when analyzing branched alkanes, particularly with Electron Ionization (EI) mass spectrometry. The primary cause is extensive fragmentation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a missing molecular ion peak.

Data Presentation

Table 1: Comparison of Mass Spectral Data for n-Hexane and its Branched Isomers

Compound	Molecular Formula	Molecular Weight ( g/mol )	Ionization Method	Molecular Ion (M+) Abundance	Base Peak (m/z)	Key Fragment Ions (m/z)
n-Hexane	C₆H₁₄	86.18	EI	Low	57	29, 43, 71
2-Methylpentane	C₆H₁₄	86.18	EI	Very Low	43	57, 71
3-Methylpentane	C₆H₁₄	86.18	EI	Very Low	57	29, 43
2-Methylpentane	C₆H₁₄	86.18	CI	High ([M+H]⁺)	87	-

Data is illustrative and based on typical fragmentation patterns.

Experimental Protocols

Protocol: Analysis of Branched Alkanes using GC-MS with Electron Ionization (EI)

This protocol outlines a standard method for the analysis of branched alkanes using Gas Chromatography-Mass Spectrometry (GC-MS) with an Electron Ionization (EI) source.

1. Instrumentation:

• Gas Chromatograph: Agilent 7890B GC or equivalent.[1]

• Mass Spectrometer: Agilent 5977A MSD or equivalent.[1]

2. GC Conditions:

• Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio).[1]

• Injector Temperature: 250 °C.[1]

• GC Column: Non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).[1]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[1]

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.[1]

  • Ramp: Increase to 150 °C at a rate of 10 °C/min.[1]

  • Hold: Maintain 150 °C for 5 minutes.[1]

3. MS Conditions:

• Ion Source: Electron Ionization (EI).[1]

• Ionization Energy: 70 eV (standard).[1] Note: Lowering this energy can reduce fragmentation.

• Source Temperature: 230 °C.[1]

• Quadrupole Temperature: 150 °C.[1]

• Mass Scan Range: m/z 20-200.[1]

4. Data Acquisition and Processing:

• Acquire and process mass spectra using the instrument's data system.[1]

Visualizations

Diagram: Fragmentation of a Branched Alkane (2-Methylpentane)

References

• 1. benchchem.com [benchchem.com]
• 2. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 3. GCMS Section 6.9.2 [people.whitman.edu]
• 4. ch.ic.ac.uk [ch.ic.ac.uk]
• 5. Video: Mass Spectrometry: Branched Alkane Fragmentation [jove.com]
• 6. Mass spectral interpretation - Wikipedia [en.wikipedia.org]
• 7. quora.com [quora.com]
• 8. acdlabs.com [acdlabs.com]
• 9. JEOL USA blog | An Overview of Different GC-MS Ionization Techniq [jeolusa.com]
• 10. as.uky.edu [as.uky.edu]
• 11. Two Soft Ionization Techniques—EI and MALDI - Creative Proteomics Blog [creative-proteomics.com]

Technical Support Center: Improving the Solubility of 2,2,3,3-Tetramethylpentane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the solubility of 2,2,3,3-tetramethylpentane in polar solvents.

Frequently Asked Questions (FAQs)

Q1: Why is 2,2,3,3-tetramethylpentane virtually insoluble in polar solvents like water?

A1: The insolubility of 2,2,3,3-tetramethylpentane in polar solvents is governed by the principle "like dissolves like".[1][2] 2,2,3,3-tetramethylpentane is a highly branched, nonpolar alkane.[3] Its molecules are held together by weak van der Waals forces.[4] Polar solvents, such as water, have strong intermolecular forces, primarily hydrogen bonds.[4] To dissolve the alkane, energy is required to break these strong hydrogen bonds in water.[4][5] However, the new interactions formed between the nonpolar alkane molecules and the polar solvent molecules are very weak and do not release enough energy to compensate for the disruption of the solvent's hydrogen-bonding network.[4][6] This makes the dissolution process energetically unfavorable.

Q2: What are the primary strategies to enhance the solubility of 2,2,3,3-tetramethylpentane in aqueous or polar systems?

A2: There are three main strategies to overcome the poor solubility of nonpolar compounds like 2,2,3,3-tetramethylpentane in polar solvents:

• Micellar Solubilization: This technique uses surfactants (surface-active agents) that form aggregates called micelles in the polar solvent.[7][8] The nonpolar core of the micelle can encapsulate the nonpolar 2,2,3,3-tetramethylpentane molecules, allowing them to be dispersed in the aqueous phase.[9]

• Hydrotropy: This method involves adding a high concentration of a substance called a hydrotrope.[10][11] Hydrotropes are amphiphilic compounds that can significantly increase the aqueous solubility of poorly soluble substances without forming well-defined micelles like conventional surfactants.[12][13]

• Co-solvency: This approach involves adding a third solvent, a "co-solvent," that is miscible with both the polar solvent and the nonpolar solute.[14][15] The co-solvent acts as a bridge to reduce the overall polarity difference between the solute and the primary solvent.[16]

Q3: How does temperature affect the solubility of 2,2,3,3-tetramethylpentane?

A3: For most solid solutes, solubility increases with temperature because the additional heat provides the energy needed to break the bonds within the solid.[17][18] While this principle can apply to liquids, the effect on a nonpolar alkane in a polar solvent is often minimal and impractical for achieving significant concentrations. The dissolution is typically an endothermic process, so increasing the temperature can facilitate it by providing the necessary energy.[17][19] However, for highly immiscible systems, the increase in solubility may not be substantial enough for many applications.

Troubleshooting Guides

Issue 1: My compound (2,2,3,3-tetramethylpentane) forms a separate layer in my aqueous buffer.

• Cause: This indicates immiscibility due to the large polarity difference between the nonpolar alkane and the polar aqueous buffer.[2][20]

• Solutions:

  • Introduce a Surfactant: Add a suitable surfactant to the aqueous buffer at a concentration above its critical micelle concentration (CMC) to induce micellar solubilization.[8] Nonionic surfactants are often preferred in pharmaceutical applications due to their lower toxicity and greater solubilizing power.[8]

  • Use a Co-solvent: First, dissolve the 2,2,3,3-tetramethylpentane in a minimal amount of a water-miscible organic solvent (e.g., ethanol (B145695), isopropanol, DMSO, or THF).[16][21] Then, slowly add this solution to the aqueous buffer with vigorous stirring. You will need to optimize the ratio of co-solvent to the aqueous buffer to maintain solubility.[16]

Issue 2: The chosen surfactant is not effectively solubilizing the alkane.

• Cause: The surfactant's properties, such as its Hydrophile-Lipophile Balance (HLB), may not be optimal for this specific alkane. The concentration may also be too low.

• Solutions:

  • Check Surfactant Concentration: Ensure the surfactant concentration is well above its CMC. Solubilization efficiency increases with surfactant concentration.[22]

  • Select a Different Surfactant: The choice of surfactant is critical. Surfactants with a lower HLB value (less than 10) are more lipophilic (oil-loving) and may be more effective at solubilizing highly nonpolar compounds.[23] Conversely, for creating stable oil-in-water dispersions, surfactants with higher HLB values (greater than 10) are generally used.[23] Experiment with a range of surfactants, including nonionic types like Polysorbates (Tweens) or Sorbitan esters (Spans).

  • Consider Mixed Micelles: Using a combination of two or more surfactants can sometimes create mixed micelles that have superior solubilization capacity compared to single-surfactant systems.[8]

Issue 3: The solution becomes cloudy or precipitates upon cooling.

• Cause: The solubility of the alkane in the chosen system is highly temperature-dependent. As the temperature decreases, the system can no longer hold the same amount of solute, leading to precipitation.[18]

• Solutions:

  • Maintain Temperature: If the experimental conditions permit, maintain the solution at the elevated temperature where the compound remains dissolved.[18]

  • Optimize the Formulation: Re-evaluate your solubilization strategy. You may need to increase the concentration of the surfactant or co-solvent, or switch to a more effective solubilizing agent to create a more stable system at lower temperatures.[18]

Data Presentation

Table 1: Illustrative Effect of Surfactant (Nonionic) Concentration on Alkane Solubilization

Surfactant Concentration	Molar Solubilization Ratio (moles of alkane / mole of surfactant in micelles)	Equilibrium Alkane Concentration (mg/L)
Below CMC	~0	Very Low (baseline water solubility)
2 x CMC	Low	Moderate
5 x CMC	Medium	High
10 x CMC	High	Very High

Note: This table provides a conceptual summary based on the principle that solubilization increases with surfactant concentration above the CMC.[22] Actual values depend on the specific alkane, surfactant, and temperature.

Table 2: Comparison of Common Solubilization Strategies

Strategy	Mechanism	Key Advantages	Key Considerations
Micellar Solubilization	Encapsulation in surfactant micelles[9]	High solubilization capacity; widely used in detergents and pharmaceuticals.[7]	Requires surfactant concentration > CMC; potential for foaming; surfactant choice is critical.[22]
Hydrotropy	Weak molecular aggregation around the solute[10][13]	Simple (mix drug and hydrotrope in water); avoids organic solvents; cost-effective.[10][12]	Requires high concentrations of hydrotrope; mechanism is complex.[10]
Co-solvency	Reduces solvent polarity mismatch[16]	Simple to implement; can be effective for moderately nonpolar compounds.	May require high percentage of organic co-solvent; can alter properties of the final solution.[14]

Experimental Protocols

Protocol 1: Micellar Solubilization Using a Surfactant

• Objective: To prepare a dispersion of 2,2,3,3-tetramethylpentane in an aqueous buffer using a surfactant.

• Materials: 2,2,3,3-tetramethylpentane, selected surfactant (e.g., Polysorbate 80), aqueous buffer (e.g., PBS), magnetic stirrer.

• Procedure: a. Prepare a stock solution of the surfactant in the aqueous buffer at a concentration 10-20 times its known Critical Micelle Concentration (CMC). b. While vigorously stirring the surfactant solution, add the 2,2,3,3-tetramethylpentane dropwise to the desired final concentration. c. Continue stirring for a minimum of 1-2 hours at a controlled temperature to allow for equilibration and micelle formation. d. Visually inspect the solution for clarity or a stable, uniform dispersion. An opaque or milky appearance may indicate the formation of an emulsion.

Protocol 2: Co-solvent Method

• Objective: To dissolve 2,2,3,3-tetramethylpentane in a polar solvent system using a co-solvent.

• Materials: 2,2,3,3-tetramethylpentane, co-solvent (e.g., ethanol or DMSO), primary polar solvent (e.g., water or buffer), magnetic stirrer.

• Procedure: a. Dissolve the required amount of 2,2,3,3-tetramethylpentane in a minimal volume of the co-solvent (e.g., ethanol). Ensure it is fully dissolved. b. In a separate container, place the required volume of the primary polar solvent. c. While vigorously stirring the polar solvent, slowly add the co-solvent/alkane mixture dropwise. d. Observe the solution for any signs of precipitation or cloudiness. If this occurs, the proportion of co-solvent may need to be increased. e. Continue stirring for 15-30 minutes to ensure a homogeneous solution.

Visualizations

Caption: Decision workflow for selecting a solubilization method.

Caption: Diagram illustrating micellar encapsulation of a nonpolar molecule.

References

• 1. oit.edu [oit.edu]
• 2. Physical Properties of Alkanes | OpenOChem Learn [learn.openochem.org]
• 3. 2,2,3,3-Tetramethylpentane | C9H20 | CID 92723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. byjus.com [byjus.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Micellar solubilization - Wikipedia [en.wikipedia.org]
• 8. Unveiling the Role of Nonionic Surfactants in Enhancing Cefotaxime Drug Solubility: A UV-Visible Spectroscopic Investigation in Single and Mixed Micellar Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. quora.com [quora.com]
• 10. jetir.org [jetir.org]
• 11. eijppr.com [eijppr.com]
• 12. pnrjournal.com [pnrjournal.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. quora.com [quora.com]
• 15. medchemexpress.com [medchemexpress.com]
• 16. benchchem.com [benchchem.com]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. benchchem.com [benchchem.com]
• 19. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 20. Alkane - Wikipedia [en.wikipedia.org]
• 21. chem.libretexts.org [chem.libretexts.org]
• 22. pubs.acs.org [pubs.acs.org]
• 23. US8282977B2 - Compositions containing non-polar compounds - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Boiling Point Comparison of Nonane Isomers (C9H20): A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the physical properties of organic compounds is paramount. This guide provides a comprehensive comparison of the boiling points of various C9H20 isomers, supported by experimental data and detailed methodologies.

The boiling point of a compound is a critical physical property that influences its purification, handling, and application. In the case of alkane isomers, the boiling point is primarily determined by the strength of the intermolecular van der Waals forces. As the molecular weight of alkanes increases, so does the boiling point. However, for isomers with the same molecular formula (and therefore the same molecular weight), the degree of branching becomes the dominant factor.

Increased branching leads to a more compact, spherical molecular shape, which reduces the surface area available for intermolecular contact.[1][2][3] This decrease in surface area weakens the van der Waals forces, resulting in a lower boiling point.[4][5][6] Consequently, straight-chain alkanes exhibit the highest boiling points among their isomers.[3]

Comparative Boiling Points of C9H20 Isomers

The following table summarizes the boiling points of a selection of C9H20 isomers, illustrating the effect of structural variations on this key physical property.

Isomer Name	Structure	Boiling Point (°C)
n-Nonane	Straight Chain	151[5][7][8][9]
2-Methyloctane	Branched	143.2 - 144[10][11][12][13][14][15][16][17][18][19]
3-Methyloctane (B1293759)	Branched	144[10][13][14][15][18]
2,2-Dimethylheptane (B94757)	Branched	132 - 133[20][21][22][23][24]
2,6-Dimethylheptane (B94447)	Branched	134.8 - 135.21[25][26][27][28][29]
3,3-Dimethylheptane	Branched	86.0[1]
3,4-Dimethylheptane (B1583063)	Branched	132.9 - 140.6[3][30][31][32][33]
3-Ethylheptane	Branched	141.6
4-Ethylheptane	Branched	141.1
3-Ethyl-3-methylhexane (B13421731)	Branched	140.7 - 141[34][35][36][37][38]
3-Ethyl-4-methylhexane (B15343676)	Branched	140.1 - 142.2[4][39][40][41][42]
2,2,4,4-Tetramethylpentane (B94933)	Highly Branched	121 - 122[2][6][43][44][45]
3,3-Diethylpentane (B93089)	Highly Branched	139 - 147.3[46][47][48][49]

Note: Boiling points can vary slightly depending on the experimental conditions and data source.

Experimental Protocols for Boiling Point Determination

The accurate determination of a compound's boiling point is essential for its characterization. The following are standard laboratory methods for this purpose.

Method 1: Simple Distillation (for macroscale determination)

This method is suitable when a sufficient quantity of the liquid is available (typically > 5 mL).

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals the surrounding atmospheric pressure. In a distillation apparatus, this is observed as the temperature at which the liquid actively boils and its vapor condenses on a thermometer bulb.

Apparatus:

• Distillation flask

• Condenser

• Receiving flask

• Thermometer

• Heating mantle or oil bath

• Boiling chips

Procedure:

• Assemble the distillation apparatus. The thermometer bulb should be positioned just below the side arm of the distillation flask to ensure it accurately measures the temperature of the vapor that is distilling.

• Place the liquid sample and a few boiling chips into the distillation flask.

• Begin heating the flask gently.

• Record the temperature when the liquid begins to boil and a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point.

Method 2: Micro-Boiling Point Determination (Thiele Tube Method)

This method is ideal for small sample volumes (a few drops).

Principle: A small amount of liquid is heated in a fusion tube along with an inverted capillary tube. As the liquid heats, the air trapped in the capillary tube expands and escapes. When the liquid's boiling point is reached, its vapor will fill the capillary tube. Upon cooling, the vapor pressure inside the capillary drops, and the liquid is drawn into it. The temperature at which the liquid enters the capillary tube is the boiling point.[12][25]

Apparatus:

• Thiele tube

• Fusion tube

• Capillary tube (sealed at one end)

• Thermometer

• Heat source (Bunsen burner or oil bath)

• Sample holder to attach the fusion tube to the thermometer

Procedure:

• Attach a fusion tube containing a small amount of the liquid sample to a thermometer.

• Place a capillary tube, with its sealed end up, into the fusion tube.

• Place the thermometer assembly into the Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

• Heat the side arm of the Thiele tube gently.

• Observe a stream of bubbles emerging from the open end of the capillary tube as the air expands and is replaced by the sample's vapor.

• When a continuous and rapid stream of bubbles is observed, stop heating.

• As the apparatus cools, the bubbling will slow down and stop. The temperature at which the liquid is drawn into the capillary tube is the boiling point.[25]

Visualization of Structure-Property Relationship

The following diagram illustrates the inverse relationship between the degree of branching in C9H20 isomers and their boiling points.

Caption: Boiling point decreases with increased branching in C9H20 isomers.

References

• 1. 3,3-Dimethylpentane - Wikipedia [en.wikipedia.org]
• 2. 2,2,4,4-TETRAMETHYLPENTANE CAS#: 1070-87-7 [m.chemicalbook.com]
• 3. 3,4-Dimethylheptane | C9H20 | CID 13534 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. nbinno.com [nbinno.com]
• 6. 2,2,4,4-Tetramethylpentane, 98% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. N-NONANE CAS#: 111-84-2 [m.chemicalbook.com]
• 8. Nonane | C9H20 | CID 8141 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Nonane - Wikipedia [en.wikipedia.org]
• 10. 3-METHYLOCTANE | 2216-33-3 [chemicalbook.com]
• 11. 2-Methyloctane - Wikipedia [en.wikipedia.org]
• 12. 2-Methyloctane | C9H20 | CID 18591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 3-METHYLOCTANE CAS#: 2216-33-3 [m.chemicalbook.com]
• 14. Page loading... [wap.guidechem.com]
• 15. chemsynthesis.com [chemsynthesis.com]
• 16. guidechem.com [guidechem.com]
• 17. chemsynthesis.com [chemsynthesis.com]
• 18. 3-methyloctane [stenutz.eu]
• 19. 2-methyl octane, 3221-61-2 [thegoodscentscompany.com]
• 20. 2,2-DIMETHYLHEPTANE | CAS#:1071-26-7 | Chemsrc [chemsrc.com]
• 21. guidechem.com [guidechem.com]
• 22. 2,2-dimethylheptane [stenutz.eu]
• 23. quora.com [quora.com]
• 24. Heptane, 2,2-dimethyl- (CAS 1071-26-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 25. lookchem.com [lookchem.com]
• 26. guidechem.com [guidechem.com]
• 27. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 28. 2,6-DIMETHYLHEPTANE | CAS#:1072-05-5 | Chemsrc [chemsrc.com]
• 29. 2,6-dimethylheptane [stenutz.eu]
• 30. 3,4-Dimethylheptane | 922-28-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 31. solubilityofthings.com [solubilityofthings.com]
• 32. 3,4-dimethylheptane [stenutz.eu]
• 33. Heptane, 3,4-dimethyl- [webbook.nist.gov]
• 34. alfa-chemistry.com [alfa-chemistry.com]
• 35. 3-ETHYL-3-METHYLHEXANE | 3074-76-8 [chemicalbook.com]
• 36. 3-ethyl-3-methylhexane | 3074-76-8 [chemnet.com]
• 37. 3-ethyl-3-methylhexane [stenutz.eu]
• 38. 3-ethyl-3-methylhexane - Wikidata [wikidata.org]
• 39. 3-ethyl-4-methylhexane | 3074-77-9 [chemnet.com]
• 40. 3-ethyl-4-methylhexane [stenutz.eu]
• 41. Showing Compound 3-Methyl-4-ethylhexane (FDB003894) - FooDB [foodb.ca]
• 42. benchchem.com [benchchem.com]
• 43. 2,2,4,4-tetramethylpentane [stenutz.eu]
• 44. chembk.com [chembk.com]
• 45. Pentane, 2,2,4,4-tetramethyl- [webbook.nist.gov]
• 46. 3,3-Diethylpentane, 100 mg, CAS No. 1067-20-5 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]
• 47. 3,3-Diethylpentane | 1067-20-5 | FD180783 | Biosynth [biosynth.com]
• 48. Page loading... [wap.guidechem.com]
• 49. 3,3-diethylpentane [stenutz.eu]

GC retention time differences between tetramethylpentane isomers

A comprehensive guide to understanding the gas chromatography (GC) retention time differences among tetramethylpentane isomers, tailored for researchers, scientists, and drug development professionals. This guide provides a comparative analysis of their elution behavior, supported by experimental data and detailed methodologies.

Introduction

Tetramethylpentane (C9H20) isomers are branched alkanes that present a unique challenge in chromatographic separation due to their similar physicochemical properties. Understanding their retention behavior in gas chromatography is crucial for accurate identification and quantification in complex mixtures such as gasoline or other petroleum products. The elution order of these isomers is primarily influenced by their boiling points and molecular structure, particularly the degree of branching. Generally, on a non-polar stationary phase, compounds with lower boiling points elute earlier. Increased branching tends to lower the boiling point of an alkane, leading to a shorter retention time.

Comparative Analysis of Tetramethylpentane Isomers

The retention of tetramethylpentane isomers on a non-polar GC column is inversely related to their volatility and is influenced by their molecular structure. The more compact, highly branched isomers tend to have lower boiling points and, consequently, shorter retention times. The following table summarizes the boiling points and Kovats retention indices for four common isomers of tetramethylpentane. The Kovats retention index (RI) is a standardized measure that helps in comparing retention times across different systems.

Isomer	Structure	Boiling Point (°C)	Kovats Retention Index (Non-polar column)
2,2,4,4-Tetramethylpentane	Symmetrical, highly branched	122	~770
2,2,3,4-Tetramethylpentane (B72125)	Asymmetrical, highly branched	133[1][2]	~820[1]
2,2,3,3-Tetramethylpentane	Highly branched	140[3]	~850[4]
2,3,3,4-Tetramethylpentane (B96541)	Branched	142[5]	~860[6]

Note: Kovats indices are approximate values compiled from various sources on standard non-polar stationary phases (e.g., polydimethylsiloxane). Actual retention times and indices may vary based on specific experimental conditions.

Elution Order and Molecular Structure

The elution order of tetramethylpentane isomers on a non-polar stationary phase generally follows the order of their boiling points. The isomer with the lowest boiling point, 2,2,4,4-tetramethylpentane, will typically elute first, followed by 2,2,3,4-tetramethylpentane, 2,2,3,3-tetramethylpentane, and finally 2,3,3,4-tetramethylpentane. This relationship is visually represented in the diagram below.

Caption: Relationship between molecular structure, boiling point, and GC elution order for tetramethylpentane isomers.

Experimental Protocol

The following is a representative experimental protocol for the separation of tetramethylpentane isomers using gas chromatography. This protocol is synthesized from common practices for alkane analysis.

Objective: To separate and identify isomers of tetramethylpentane in a mixture.

Instrumentation:

• Gas Chromatograph: Agilent 7890A or equivalent, equipped with a split/splitless inlet and a Flame Ionization Detector (FID).

• Column: Agilent HP-5 (cross-linked 5% phenyl methyl siloxane) or equivalent non-polar capillary column (e.g., DB-5, CP-Sil 5 CB), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Data System: ChemStation or equivalent.

Reagents and Materials:

• Carrier Gas: Helium (99.999% purity) or Hydrogen.

• FID Gases: Hydrogen and Air (high purity).

• Makeup Gas: Nitrogen or Helium.

• Sample: A mixture of tetramethylpentane isomers diluted in a volatile solvent like hexane (B92381) or pentane.

• Reference Standards: Pure standards of each tetramethylpentane isomer.

Chromatographic Conditions:

• Inlet Temperature: 250°C

• Injection Mode: Split (split ratio 50:1)

• Injection Volume: 1 µL

• Oven Temperature Program:

  • Initial Temperature: 40°C, hold for 5 minutes.

  • Ramp: Increase to 150°C at a rate of 5°C/minute.

  • Final Hold: Hold at 150°C for 5 minutes.

• Carrier Gas Flow Rate: 1.5 mL/min (constant flow mode).

• Detector Temperature (FID): 300°C

• FID Gas Flows:

  • Hydrogen: 30 mL/min

  • Air: 400 mL/min

  • Makeup Gas (N2): 25 mL/min

Procedure:

• Sample Preparation: Prepare a 1% (v/v) solution of the tetramethylpentane isomer mixture in hexane. If individual standards are available, prepare separate 1% solutions for each.

• Instrument Setup: Set up the gas chromatograph with the specified conditions. Allow the system to stabilize.

• Injection: Inject 1 µL of the prepared sample (or standard) into the GC.

• Data Acquisition: Start the data acquisition at the time of injection and run for the duration of the temperature program.

• Analysis:

  • Identify the peaks corresponding to each isomer by comparing their retention times with those of the pure standards.

  • If standards are not available, the elution order can be predicted based on the boiling points (lowest boiling point elutes first).

  • Calculate the Kovats retention indices for each peak using a homologous series of n-alkanes for confirmation.

This guide provides a foundational understanding of the principles governing the GC separation of tetramethylpentane isomers, offering valuable data and a practical experimental approach for researchers in the field.

References

• 1. 2,2,3,4-Tetramethylpentane | C9H20 | CID 14462 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2,3,4-tetramethylpentane - Wikidata [wikidata.org]
• 3. 2,2,3,3-tetramethylpentane [stenutz.eu]
• 4. 2,2,3,3-Tetramethylpentane | C9H20 | CID 92723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,3,3,4-tetramethylpentane [stenutz.eu]
• 6. Pentane, 2,3,3,4-tetramethyl- [webbook.nist.gov]

A Comparative Analysis of 2,2,3,3-Tetramethylpentane and Other High-Octane Fuel Additives

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of enhanced engine efficiency and performance, the selection of high-octane fuel additives is a critical consideration. This guide provides an objective comparison of 2,2,3,3-tetramethylpentane against other commonly utilized high-octane additives, supported by experimental data.

Performance Comparison of High-Octane Fuel Additives

The primary measure of a fuel additive's ability to resist engine knocking is its octane (B31449) rating, which is determined by the Research Octane Number (RON) and the Motor Octane Number (MON). The following table summarizes the key performance and physical properties of 2,2,3,3-tetramethylpentane in comparison to other prevalent high-octane fuel additives.

Additive	Chemical Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)	Research Octane Number (RON)	Motor Octane Number (MON)
2,2,3,3-Tetramethylpentane	C₉H₂₀	128.26	140-142	~0.746	116.8[1]	95.0[1]
Isooctane (B107328) (2,2,4-Trimethylpentane)	C₈H₁₈	114.23	99.3	0.692	100	100
Ethanol	C₂H₅OH	46.07	78.4	0.789	108.6	89
MTBE (Methyl tert-butyl ether)	C₅H₁₂O	88.15	55.2[2][3]	0.7404[3]	118	101
ETBE (Ethyl tert-butyl ether)	C₆H₁₄O	102.18	72[4]	0.7364[5]	118	102
Toluene	C₇H₈	92.14	110.6	0.867	121[6]	107[6]

Experimental Protocols

The determination of Research Octane Number (RON) and Motor Octane Number (MON) is conducted using standardized test methods, which involve a specialized single-cylinder Cooperative Fuel Research (CFR) engine.

ASTM D2699: Standard Test Method for Research Octane Number (RON) of Spark-Ignition Engine Fuel

This method determines the anti-knock characteristics of motor fuels under relatively mild operating conditions.[7][8][9][10]

Methodology:

• Engine Preparation: The CFR engine is calibrated and standardized according to the ASTM specifications.[10]

• Operating Conditions: The engine is operated at a constant speed of 600 rpm with a specified intake air temperature and ignition timing.[8]

• Fuel Sample Analysis: The test fuel is run in the engine, and its knocking intensity is compared to that of primary reference fuels (PRFs), which are blends of isooctane (RON 100) and n-heptane (RON 0).

• Bracketing: The knocking intensity of the sample is "bracketed" between two PRF blends that are close in octane number.

• Determination of RON: The RON of the fuel sample is determined by interpolation between the octane numbers of the two bracketing PRF blends.

ASTM D2700: Standard Test Method for Motor Octane Number (MON) of Spark-Ignition Engine Fuel

This method evaluates the anti-knock performance of fuels under more severe, high-speed operating conditions.[11][12][13]

Methodology:

• Engine Preparation: A standardized CFR engine is used, calibrated for MON testing.[12][13][14]

• Operating Conditions: The engine operates at a higher speed of 900 rpm, with a higher intake mixture temperature and variable ignition timing compared to the RON test.[11]

• Fuel Sample Analysis: Similar to the RON test, the knocking intensity of the test fuel is compared against that of PRF blends.[12]

• Bracketing: The knock intensity of the sample is bracketed between two PRF blends.

• Determination of MON: The MON is determined by interpolating the octane numbers of the bracketing PRF blends that produce the same knock intensity as the sample fuel.

Visualizing Performance and Experimental Workflow

To provide a clearer understanding of the comparative performance and the testing process, the following diagrams have been generated.

Caption: Comparative Octane Numbers (RON & MON) of Fuel Additives.

Caption: Simplified Workflow for Octane Number Determination.

References

• 1. match.pmf.kg.ac.rs [match.pmf.kg.ac.rs]
• 2. greenchemindustries.com [greenchemindustries.com]
• 3. global.hengli.com [global.hengli.com]
• 4. Ethyl tert-butyl ether - preparation and application - Georganics [georganics.sk]
• 5. Ethyl tert-butyl ether - Wikipedia [en.wikipedia.org]
• 6. Toluene - S4wiki [s4wiki.com]
• 7. ASTM D2699 Method for Octane Number | Ayalytical [ayalytical.com]
• 8. ASTM D2699 - eralytics [eralytics.com]
• 9. store.astm.org [store.astm.org]
• 10. ASTM D2699 RON Test Method [sh-sinpar.com]
• 11. ASTM D2700 - eralytics [eralytics.com]
• 12. matestlabs.com [matestlabs.com]
• 13. ASTM D2700 MON Test Method [sh-sinpar.com]
• 14. ASTM D2700 MON Octane Engine Calibration/Standardization [sh-sinpar.com]

A Comparative Guide to the Conformational Analysis of 2,2,3,3-Tetramethylpentane and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the conformational analysis of 2,2,3,3-tetramethylpentane and its structural isomers. Understanding the three-dimensional arrangement of atoms in these highly branched alkanes is crucial for predicting their physical properties and chemical reactivity, which is of significant interest in fields ranging from materials science to drug design. This document summarizes key quantitative data, details experimental and computational methodologies, and presents visual representations of conformational relationships.

Introduction to Conformational Isomerism in Branched Alkanes

Conformational isomers, or conformers, are different spatial arrangements of a molecule that can be interconverted by rotation about single bonds. In highly branched alkanes such as 2,2,3,3-tetramethylpentane and its isomers, the bulky alkyl groups create significant steric hindrance, which influences the relative energies of different conformers and the energy barriers to rotation. The most stable conformations are those that minimize these steric repulsions.

The primary conformations of interest are staggered and eclipsed arrangements when viewed down a carbon-carbon bond using a Newman projection. Staggered conformations are generally lower in energy than eclipsed conformations. Within staggered conformations, anti-arrangements, where large groups are 180° apart, are typically more stable than gauche arrangements, where they are 60° apart, due to reduced steric strain.

Conformational Analysis of 2,2,3,3-Tetramethylpentane

2,2,3,3-Tetramethylpentane presents a sterically crowded environment around the central C3-C4 bond. Rotation about this bond is highly restricted due to the presence of two tertiary butyl groups.

Due to the high degree of steric hindrance, experimental determination of the rotational barrier and the relative energies of the conformers of 2,2,3,3-tetramethylpentane is challenging. However, computational methods, such as molecular mechanics and ab initio calculations, can provide valuable insights.

For the closely related and similarly crowded molecule, 2,2,3,3-tetramethylbutane, the energy difference between the staggered and eclipsed conformations has been calculated. The staggered conformation is characterized by six C-C-C-C gauche interactions, while the eclipsed conformation has three methyl-methyl eclipsing interactions.[1] The energy of the staggered conformer is calculated to be 22.8 kJ/mol, and the eclipsed conformer is 33 kJ/mol, resulting in an energy difference of 10.2 kJ/mol.[1] These values provide an estimate of the significant steric strain present in such highly branched systems.

Comparison with Isomers of 2,2,3,3-Tetramethylpentane

The isomers of 2,2,3,3-tetramethylpentane (chemical formula C₉H₂₀) exhibit a wide range of conformational complexities depending on their branching patterns. Here, we compare the conformational features of 2,2,3,3-tetramethylpentane with some of its key isomers.

Isomer Name	Key Rotational Bond(s)	Expected Conformational Features
2,2,3,3-Tetramethylpentane	C3-C4	Highly restricted rotation due to two adjacent quaternary carbons. High rotational barrier.
2,2,4,4-Tetramethylpentane	C2-C3, C3-C4	Rotation around the C2-C3 and C3-C4 bonds is less hindered than in 2,2,3,3-tetramethylpentane.
2,3,3,4-Tetramethylpentane	C3-C4	Rotation around the central C3-C4 bond is sterically hindered by the presence of methyl and isopropyl groups.
2,2,4-Trimethylpentane (Isooctane)	C2-C3, C3-C4	Rotation around the C2-C3 and C3-C4 bonds leads to multiple staggered and eclipsed conformers with varying degrees of steric strain.[2][3]
2,3,4-Trimethylpentane	C2-C3, C3-C4	Analysis of rotation around the C2-C3 and C3-C4 bonds reveals multiple conformers with different stabilities due to gauche interactions between methyl groups.[4]

Experimental and Computational Protocols

The conformational analysis of alkanes relies on a combination of experimental techniques and computational modeling.

Experimental Methods

1. Variable Temperature Nuclear Magnetic Resonance (VT-NMR) Spectroscopy:

• Principle: At low temperatures, the rotation around single bonds can be slowed down sufficiently on the NMR timescale to allow for the observation of individual conformers. By analyzing the spectra at different temperatures, thermodynamic parameters (ΔG‡, ΔH‡, ΔS‡) for the rotational barriers can be determined.

• Protocol Outline:

  • A solution of the alkane in a suitable low-melting solvent (e.g., deuterated chloroform, deuterated methanol) is prepared in a high-quality NMR tube.

  • A series of NMR spectra (typically ¹H or ¹³C) are acquired over a range of temperatures, starting from room temperature and gradually decreasing.

  • The coalescence temperature (Tc), where the signals for the interconverting conformers merge into a single broad peak, is determined.

  • The rate constant for the conformational exchange at the coalescence temperature can be calculated from the separation of the signals at low temperature.

  • The Gibbs free energy of activation (ΔG‡) for the rotation can then be calculated using the Eyring equation. By performing a full line-shape analysis of the spectra at various temperatures, the enthalpy (ΔH‡) and entropy (ΔS‡) of activation can also be obtained.[5]

2. Gas-Phase Electron Diffraction (GED):

• Principle: GED is a powerful technique for determining the geometric structure of molecules in the gas phase, free from intermolecular interactions. By analyzing the diffraction pattern of electrons scattered by the molecules, information about bond lengths, bond angles, and the relative abundance of different conformers can be obtained.[6]

• Protocol Outline:

  • A gaseous sample of the alkane is introduced into a high-vacuum chamber.

  • A high-energy electron beam is directed through the gas stream.

  • The scattered electrons form a diffraction pattern on a detector.

  • The diffraction data is analyzed to obtain a radial distribution curve, which provides information about the distances between all pairs of atoms in the molecule.

  • By fitting this curve with theoretical models of different conformers, the geometry and relative populations of the conformers present in the gas phase can be determined.[6]

Computational Methods

1. Molecular Mechanics (MM):

• Principle: MM methods use classical mechanics to model the potential energy of a molecule as a function of its geometry. The molecule is treated as a collection of atoms held together by springs (bonds). The total steric energy is calculated as a sum of contributions from bond stretching, angle bending, torsional strain, and van der Waals interactions.

• Protocol Outline:

  • A force field, which is a set of parameters that define the potential energy function, is chosen (e.g., AMBER, CHARMM).[7]

  • The 3D structure of the molecule is built.

  • A conformational search is performed by systematically rotating dihedral angles to generate a set of possible conformers.

  • The energy of each conformer is minimized to find the local energy minimum on the potential energy surface.

  • The relative energies of the minimized conformers are then compared to determine their relative populations. Rotational energy barriers can be determined by calculating the energy profile as a function of a specific dihedral angle.

2. Ab Initio and Density Functional Theory (DFT) Calculations:

• Principle: These are quantum mechanical methods that solve the Schrödinger equation (or a simplified form in the case of DFT) to determine the electronic structure and energy of a molecule. These methods are more computationally expensive than molecular mechanics but can provide more accurate results, especially for rotational barriers.

• Protocol Outline:

  • The 3D structure of the molecule is built.

  • The geometry of the molecule is optimized to find the lowest energy conformation.

  • To determine the rotational barrier, a series of constrained geometry optimizations are performed where a specific dihedral angle is fixed at different values, and all other geometric parameters are allowed to relax.

  • The energy of the molecule is calculated for each constrained geometry, resulting in a potential energy surface for the rotation.

  • The rotational barrier is the energy difference between the highest energy (eclipsed) conformation and the lowest energy (staggered) conformation on this surface.

Visualizing Conformational Relationships

Graphviz (DOT language) can be used to create diagrams that illustrate the relationships between different conformers.

Caption: A simplified logical relationship diagram illustrating the interconversion between staggered (anti and gauche) and eclipsed conformations through bond rotation.

Caption: A workflow diagram outlining the key steps in a variable temperature NMR experiment for determining rotational energy barriers.

Conclusion

The conformational analysis of 2,2,3,3-tetramethylpentane and its isomers reveals the profound impact of steric hindrance on molecular geometry and energetics. While experimental data for the most highly branched isomers is scarce, computational methods provide a powerful tool for predicting their conformational preferences and rotational barriers. A thorough understanding of these conformational landscapes is essential for developing accurate molecular models and predicting the behavior of these compounds in various applications. Further experimental studies, particularly using advanced NMR techniques and gas-phase methods, are needed to validate and refine the computational predictions for these sterically demanding molecules.

References

• 1. homework.study.com [homework.study.com]
• 2. 2,2,4-Trimethylpentane - Wikipedia [en.wikipedia.org]
• 3. reclaim.cdh.ucla.edu [reclaim.cdh.ucla.edu]
• 4. brainly.com [brainly.com]
• 5. scispace.com [scispace.com]
• 6. Gas electron diffraction - Wikipedia [en.wikipedia.org]
• 7. A new AMBER-compatible force field parameter set for alkanes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Thermochemical Properties of Nonane Isomers

A comprehensive guide for researchers and scientists on the thermochemical properties of various nonane (B91170) isomers, supported by experimental data. This guide provides an objective comparison of key thermochemical parameters, details the experimental methodologies used for their determination, and visualizes the relationships governing these properties.

Nonane (C9H20), a significant component of fuels and various chemical feedstocks, exists as 35 structural isomers. The arrangement of carbon atoms in these isomers, from the linear n-nonane to highly branched structures, profoundly influences their thermochemical properties. Understanding these variations is crucial for applications ranging from optimizing combustion processes to designing novel chemical syntheses. This guide presents a comparative study of the experimental thermochemical data for a selection of nonane isomers, focusing on the standard enthalpy of formation, standard molar entropy, and molar heat capacity.

Comparative Thermochemical Data

The following table summarizes the experimentally determined standard molar enthalpy of formation for eleven nonane isomers. This data, primarily from the work of Good (1969) as cited in the NIST Chemistry WebBook, provides a quantitative basis for comparing the relative stabilities of these molecules.[1][2][3][4] Generally, a more negative enthalpy of formation indicates a more stable isomer.

Isomer Name	IUPAC Name	Standard Molar Enthalpy of Formation (ΔfH°liquid) (kJ/mol)
n-Nonane	Nonane	-274.7 ± 1.0
2-Methyloctane	2-Methyloctane	-280.2 ± 1.0
3-Methyloctane	3-Methyloctane	-278.4 ± 1.1
4-Methyloctane	4-Methyloctane	-277.8 ± 1.0
2,6-Dimethylheptane	2,6-Dimethylheptane	-284.0 ± 1.0
3,3-Dimethylheptane	3,3-Dimethylheptane	-288.2 ± 1.0
3,5-Dimethylheptane	3,5-Dimethylheptane	-282.8 ± 1.1
2,2,5-Trimethylhexane	2,2,5-Trimethylhexane	-293.3 ± 1.0
2,2,3,3-Tetramethylpentane	2,2,3,3-Tetramethylpentane	-289.0 ± 1.2
3-Ethylheptane	3-Ethylheptane	-278.8 ± 1.1
3-Ethyl-2,2-dimethylpentane	3-Ethyl-2,2-dimethylpentane	-294.9 ± 1.2

Note: The data presented is for the liquid phase at 298.15 K and 1 atm. The uncertainties are as reported in the original literature.

For the parent isomer, n-nonane, the following additional thermochemical properties have been experimentally determined:

Property	Value	Units
Standard Molar Entropy (S°liquid)	393.67 ± 4.18	J/mol·K
Molar Heat Capacity (Cp,liquid)	284.34	J/mol·K

Experimental Protocols

The determination of the thermochemical properties of volatile hydrocarbons like nonane isomers requires precise and carefully controlled experimental procedures. The primary methods employed are bomb calorimetry for determining the enthalpy of combustion (from which the enthalpy of formation is calculated) and Differential Scanning Calorimetry (DSC) for measuring heat capacity.

Determination of Enthalpy of Formation via Bomb Calorimetry

The standard enthalpy of formation of the nonane isomers was determined indirectly from their experimentally measured enthalpies of combustion using a bomb calorimeter.

Methodology:

• Sample Preparation: A precisely weighed sample of the volatile nonane isomer is encapsulated in a container of known low combustibility, typically a gelatin capsule or a thin-walled glass ampoule, to prevent its evaporation before ignition.

• Bomb Assembly: The encapsulated sample is placed in a platinum crucible within a high-pressure stainless steel vessel, known as a "bomb." A known length of fuse wire is positioned to contact the sample. A small, known amount of water is added to the bomb to ensure that the water formed during combustion is in the liquid state.

• Pressurization: The bomb is sealed and then pressurized with a large excess of pure oxygen, typically to around 30 atm.

• Calorimeter Setup: The sealed bomb is submerged in a known quantity of water in an insulated container (the calorimeter). The entire system is allowed to reach thermal equilibrium, and the initial temperature is recorded with high precision.

• Ignition and Data Acquisition: The sample is ignited by passing an electric current through the fuse wire. The combustion of the hydrocarbon releases heat, which is transferred to the surrounding water and the bomb, causing a rise in temperature. The temperature of the water is monitored and recorded at regular intervals until it reaches a maximum and then begins to cool.

• Data Analysis: The corrected temperature rise is determined by accounting for heat exchange with the surroundings. The heat capacity of the calorimeter system (the "calorimeter constant") is determined by burning a standard substance with a precisely known heat of combustion, such as benzoic acid.

• Calculation of Enthalpy of Combustion: The enthalpy of combustion of the nonane isomer is calculated from the corrected temperature rise, the calorimeter constant, and the mass of the sample.

• Calculation of Enthalpy of Formation: The standard enthalpy of formation is then calculated from the standard enthalpy of combustion using Hess's Law, along with the known standard enthalpies of formation of the combustion products, carbon dioxide (CO2) and water (H2O).

Determination of Heat Capacity via Differential Scanning Calorimetry (DSC)

The molar heat capacity of liquid n-nonane was determined using Differential Scanning Calorimetry.

Methodology:

• Sample Preparation: A small, accurately weighed sample of the liquid nonane isomer (typically a few milligrams) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used as a reference.

• DSC Instrument Setup: The sample and reference pans are placed in the DSC cell. The instrument is programmed to heat the sample and reference at a constant rate over a specified temperature range.

• Measurement: The DSC instrument measures the difference in heat flow required to maintain the sample and reference pans at the same temperature as they are heated. This differential heat flow is directly proportional to the heat capacity of the sample.

• Calibration: The instrument is calibrated for heat flow and temperature using certified standards with known melting points and enthalpies of fusion, such as indium. For heat capacity measurements, a sapphire standard with a well-characterized heat capacity is run under the same experimental conditions.

• Data Analysis: The heat capacity of the nonane isomer is calculated by comparing its differential heat flow signal to that of the sapphire standard.

Visualization of Experimental Workflow

The logical flow of a comparative study on the thermochemical properties of nonane isomers can be visualized as follows:

Caption: Workflow for the comparative study of nonane isomer thermochemistry.

References

• 1. Nonane [webbook.nist.gov]
• 2. Nonane [webbook.nist.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Nonane [webbook.nist.gov]

A Comparative Guide to the Validation of Analytical Methods for Quantifying Branched Alkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the quantitative analysis of branched alkanes. The selection of an appropriate analytical technique is critical for accurate and reliable quantification in various applications, including petroleum analysis, environmental monitoring, and pharmaceutical development. This document outlines the performance characteristics of commonly employed methods, supported by experimental data, to facilitate informed decisions.

Comparison of Analytical Methods

The quantification of branched alkanes is predominantly achieved through chromatographic techniques, particularly Gas Chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). Spectroscopic methods, such as Nuclear Magnetic Resonance (NMR), also offer powerful capabilities for structural elucidation and quantification.

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a robust and widely used technique for quantifying hydrocarbons. It offers high precision and a wide linear range. The FID is a universal detector for organic compounds, making it a cost-effective choice for routine analysis where the primary goal is quantification rather than identification.[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation power of GC with the identification capabilities of MS. This technique provides both qualitative and quantitative data, allowing for the identification of specific branched alkane isomers based on their mass spectra.[1] GC-MS is highly sensitive, capable of detecting trace amounts of compounds.[1] However, for highly branched alkanes, the molecular ion peak may be weak or absent in Electron Ionization (EI) mode, which can present a challenge for identification.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Two-dimensional (2D) NMR spectroscopy has emerged as a powerful tool for the discrimination and quantification of branched and linear alkanes, even within complex mixtures. Techniques like 2D Double-Quantum Filtered Correlation Spectroscopy (DQF-COSY) can provide high-resolution data, enabling the characterization of branching patterns. Quantitative NMR (qNMR) offers the advantage of being a primary ratio method, where the signal intensity is directly proportional to the number of nuclei, often without the need for compound-specific calibration standards.[3][4]

Infrared (IR) Spectroscopy

While primarily a qualitative technique for functional group identification, IR spectroscopy can be used for quantitative analysis based on Beer's Law, which relates absorbance to concentration.[5][6] However, its application for complex mixtures of alkanes can be challenging due to significant overlap of C-H stretching and bending vibrations.[7] Quantitative accuracy can be lower for multi-component mixtures compared to single-analyte systems.[6]

Data Presentation: Performance Characteristics

The following tables summarize the key performance characteristics of the discussed analytical methods for the quantification of alkanes.

Table 1: Comparison of Gas Chromatography Methods

Performance Metric	GC-FID	GC-MS
Limit of Detection (LOD)	2.4 - 3.3 µg/mL for n-alkanes	0.2 - 0.4 ng/mL
Limit of Quantitation (LOQ)	0.058 - 0.066 mg/mL	0.6 - 1.0 ng/mL
Linearity (R²)	≥ 0.999[8]	≥ 0.9961
Precision (RSD)	< 11.9%	0.1% - 12.9%[9]
Accuracy (Recovery)	Average 94%	> 91%[9]

Note: The presented values are indicative and can vary depending on the specific analyte, matrix, and instrument conditions.

Table 2: Performance of 2D NMR for Alkane Quantification

Performance Metric	2D NMR (Ultrafast J-resolved)	2D NMR (TOCSY)
Repeatability (RSD)	< 1%[10]	< 7%[10]
Long-term Stability (RSD)	< 4%[10]	2% - 11%[10]
Linearity	Excellent[10]	Excellent[10]
Root-Mean-Square Error of Prediction (RMSEP)	1.4 mol % for 2-methyl alkanes	< 3 mol % for multi-component mixtures

Experimental Protocols

Detailed methodologies are crucial for the successful validation and application of analytical methods. Below are representative protocols for the quantification of branched alkanes using GC-FID, GC-MS, and 2D NMR.

GC-FID Protocol for Alkane Analysis

• Sample Preparation: Accurately weigh 1 g of the oil sample and add a known concentration of an internal standard (e.g., n-C20).[11] Dilute the mixture with n-hexane in a volumetric flask.[11]

• Solid Phase Extraction (SPE) Cleanup: Load an aliquot of the sample solution onto a silver-impregnated silica (B1680970) gel cartridge to separate saturated hydrocarbons from olefins and aromatic compounds.[11] Elute the alkane fraction with n-hexane.[11]

• GC-FID Analysis:

  • Column: DB-1 fused silica capillary column (30 m, 0.25 mm i.d., 0.25 µm film thickness).[12]

  • Carrier Gas: Hydrogen at a constant flow rate of 1 mL/min.[12]

  • Injector: Splitless mode at 300°C.[12]

  • Oven Temperature Program: Hold at 60°C for 2 minutes, then ramp at 6°C/min to 300°C and hold for 20 minutes.[12]

  • Detector: FID at 350°C.[11]

• Quantification: Perform quantification using the internal standard method by comparing the peak areas of the analytes to that of the internal standard.[11]

GC-MS Protocol for Alkane Analysis

• Sample Preparation: Utilize reflux saponification followed by liquid-liquid extraction to isolate the n-alkanes and isoprenoids.[13] Perform a cleanup and fractionation step to minimize interferences and obtain the aliphatic fraction.[13]

• GC-MS Analysis:

  • Column: A non-polar capillary column (e.g., 5% phenyl/95% dimethylpolysiloxane).[14]

  • Carrier Gas: Helium.

  • Injector: Splitless injection.

  • Oven Temperature Program: Optimized for the separation of the target alkane range. A typical program might start at a low temperature (e.g., 50°C), ramp to a high temperature (e.g., 320°C), and hold.

  • Mass Spectrometer: Operate in Electron Ionization (EI) mode, scanning a mass range of m/z 50-550. For enhanced sensitivity, Selected Ion Monitoring (SIM) can be used, targeting characteristic ions of alkanes (e.g., m/z 57, 71, 85).[14]

• Quantification: Use deuterated alkanes as internal standards for accurate quantification.[13]

2D DQF-COSY NMR Protocol for Branched Alkane Analysis

• Sample Preparation: Prepare mixtures of known composition (gravimetrically) for calibration. Dissolve the samples in a suitable deuterated solvent.

• NMR Data Acquisition:

  • Spectrometer: A high-field NMR spectrometer.

  • Experiment: Acquire 2D Double-Quantum Filtered Correlation Spectroscopy (DQF-COSY) spectra.

  • Parameters: Optimize acquisition parameters, including the number of scans, relaxation delays, and spectral widths, to ensure accurate signal integration.

• Data Processing:

  • Apply appropriate window functions (e.g., sine) and zero-filling.

  • Perform Fourier transformation, modulus correction, symmetrization, and baseline correction.

• Quantitative Analysis:

  • Perform quantitative analysis on the 1D anti-diagonal spectra of the 2D data.

  • Use Partial Least-Squares Regression (PLSR) analysis to correlate the spectral data with the known compositions of the calibration samples.

Mandatory Visualizations

Workflow for Analytical Method Validation

Caption: A logical workflow for the validation of an analytical method.

Comparison of Analytical Method Performance

Caption: Key performance characteristics of different analytical methods.

References

• 1. The Difference Between GC-MS and FID in Gas Chromatography [monadlabtech.com]
• 2. memphis.edu [memphis.edu]
• 3. Welcome! Quick Introduction to Quantitative NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 4. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]
• 5. m.youtube.com [m.youtube.com]
• 6. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 7. youtube.com [youtube.com]
• 8. Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture [scielo.org.co]
• 9. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Endogenous n-Alkanes in Vegetable Oils: Validation of a Rapid Offline SPE-GC-FID Method, Comparison with Online LC-GC-FID and Potential for Olive Oil Quality Control [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill | Scottish Government - Marine Directorate Data Publications [data.marine.gov.scot]
• 14. researchgate.net [researchgate.net]

A Comparative Spectroscopic Analysis of 2,2,3,3- and 2,2,3,4-Tetramethylpentane

A comprehensive guide for researchers, scientists, and drug development professionals on the spectroscopic distinctions between the isomeric alkanes, 2,2,3,3-tetramethylpentane and 2,2,3,4-tetramethylpentane (B72125). This document provides a detailed comparison of their Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, supported by experimental protocols and visual diagrams to elucidate their structural differences.

This guide delves into the spectroscopic nuances that differentiate 2,2,3,3-tetramethylpentane and 2,2,3,4-tetramethylpentane, two constitutional isomers of C₉H₂₀. Despite sharing the same molecular formula, their distinct atomic arrangements lead to unique spectral fingerprints. Understanding these differences is crucial for unambiguous identification and characterization in various scientific applications.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 2,2,3,3-tetramethylpentane and 2,2,3,4-tetramethylpentane.

Table 1: ¹H NMR Spectral Data

Compound	Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
2,2,3,3-Tetramethylpentane	~1.25 (predicted)	s	18H	6 x CH₃
~1.05 (predicted)	s	2H	CH₂
2,2,3,4-Tetramethylpentane	~0.85 (predicted)	d	6H	C4-(CH₃)₂
~0.90 (predicted)	s	9H	C2-(CH₃)₃
~1.55 (predicted)	m	1H	C4-H
~1.75 (predicted)	m	1H	C3-H
~0.80 (predicted)	d	3H	C3-CH₃

Note: Predicted values are based on standard chemical shift correlations for alkanes.

Table 2: ¹³C NMR Spectral Data

Compound	Chemical Shift (δ) ppm	Assignment
2,2,3,3-Tetramethylpentane [1]	34.6	C1
46.1	C2
34.6	C3
28.9	C4
8.1	C5
2,2,3,4-Tetramethylpentane	Multiple signals expected in the alkane region (approx. 10-60 ppm)	Specific assignments require experimental data.

Table 3: Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
2,2,3,3-Tetramethylpentane [2]	128 (very weak or absent)	71, 57, 43
2,2,3,4-Tetramethylpentane [3]	128 (very weak or absent)	71, 57, 43

Table 4: IR Spectral Data

Compound	Absorption Bands (cm⁻¹)	Assignment
2,2,3,3-Tetramethylpentane	~2960-2850	C-H stretching
~1470-1450	C-H bending (scissoring)
~1380-1365	C-H bending (umbrella mode of t-butyl)
2,2,3,4-Tetramethylpentane	~2960-2850	C-H stretching
~1470-1450	C-H bending (scissoring)
~1380-1365	C-H bending (umbrella mode of t-butyl and isopropyl)

Analysis of Spectroscopic Differences

The structural isomerism between 2,2,3,3- and 2,2,3,4-tetramethylpentane gives rise to distinct spectroscopic features.

¹H NMR Spectroscopy

The most significant differences are observed in their proton NMR spectra.

• 2,2,3,3-Tetramethylpentane: Due to its high degree of symmetry, with a plane of symmetry bisecting the C3-C4 bond, this molecule is expected to show only two singlets. The eighteen equivalent protons of the six methyl groups would appear as a single large peak, while the two protons of the central methylene (B1212753) group would give another singlet.

• 2,2,3,4-Tetramethylpentane: This isomer lacks the high symmetry of its counterpart, resulting in a more complex spectrum with five distinct signals. The presence of a chiral center at C3 further contributes to the complexity. The spectrum would feature a singlet for the t-butyl group, doublets for the methyl groups at C3 and C4, and multiplets for the methine protons at C3 and C4.

¹³C NMR Spectroscopy

The difference in symmetry is also evident in the ¹³C NMR spectra.

• 2,2,3,3-Tetramethylpentane: Possesses five distinct carbon environments, leading to five signals in its ¹³C NMR spectrum.

• 2,2,3,4-Tetramethylpentane: Is expected to show a greater number of signals due to its lower symmetry. Each carbon atom is in a unique chemical environment.

Mass Spectrometry

Both isomers are alkanes and exhibit characteristic fragmentation patterns dominated by the formation of stable carbocations. The molecular ion peak at m/z 128 is often very weak or absent in the electron ionization (EI) mass spectra of highly branched alkanes due to the ease of fragmentation.

The primary fragmentation pathway for both isomers involves the loss of alkyl radicals to form stable tertiary carbocations. Common fragment ions observed at m/z 71 (loss of a propyl radical), 57 (loss of a butyl radical, often the base peak corresponding to the t-butyl cation), and 43 (propyl cation) are expected for both compounds. While the major fragments are similar, the relative intensities of these fragments may differ subtly, reflecting the different substitution patterns around the quaternary carbons.

Infrared Spectroscopy

The IR spectra of both isomers are typical for alkanes, showing strong C-H stretching vibrations in the 2960-2850 cm⁻¹ region and C-H bending vibrations around 1470-1365 cm⁻¹. The presence of t-butyl and isopropyl groups in both molecules will result in characteristic bending absorptions. Distinguishing between the two isomers based solely on their IR spectra can be challenging due to the significant overlap of these characteristic alkane absorptions.

Experimental Protocols

The following are general protocols for acquiring the spectroscopic data presented.

NMR Spectroscopy

• Sample Preparation: Approximately 10-20 mg of the analyte is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard (δ 0.00 ppm).

• ¹H NMR Acquisition: Spectra are typically acquired on a 300 or 500 MHz spectrometer. Standard parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR Acquisition: Spectra are acquired on the same instrument, typically with proton decoupling. A larger number of scans is usually required due to the lower natural abundance of the ¹³C isotope.

Mass Spectrometry

• Technique: Electron Ionization (EI) mass spectrometry is commonly used for volatile compounds like alkanes.

• Sample Introduction: The sample is introduced into the ion source via a gas chromatography (GC) column or a direct insertion probe.

• Ionization: The sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Infrared Spectroscopy

• Technique: Fourier Transform Infrared (FTIR) spectroscopy is the standard method.

• Sample Preparation: For liquid samples like the tetramethylpentanes, a thin film is prepared by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

• Acquisition: The prepared sample is placed in the IR beam of the spectrometer, and the spectrum is recorded, typically over the range of 4000-400 cm⁻¹. A background spectrum of the clean salt plates is recorded and subtracted from the sample spectrum.

Visualizing Structural Differences

The following diagrams, generated using the DOT language, illustrate the key structural features that lead to the observed spectroscopic differences.

Caption: Key structural differences and their impact on NMR spectra.

Caption: Common fragmentation pathway in mass spectrometry.

References

• 1. spectrabase.com [spectrabase.com]
• 2. Pentane, 2,2,3,3-tetramethyl- [webbook.nist.gov]
• 3. Pentane, 2,2,3,4-tetramethyl- [webbook.nist.gov]

A Comparative Analysis of Tertiary C-H Bond Reactivity in Branched Alkanes

For researchers, scientists, and drug development professionals, understanding the subtle differences in chemical reactivity is paramount for designing selective synthetic methodologies. This guide provides an objective comparison of the reactivity of tertiary carbon-hydrogen (C-H) bonds in branched alkanes across several common reaction types: free-radical halogenation, oxidation, and nitration. The inherent stability of the tertiary radical/cation intermediate dictates a general reactivity trend, which is supported by the experimental data presented herein.

The functionalization of alkanes, long considered relatively inert, is a cornerstone of modern organic synthesis. The presence of tertiary C-H bonds in branched alkanes offers a site of enhanced reactivity compared to their primary and secondary counterparts. This increased reactivity stems from the greater stability of the tertiary radical or carbocation intermediate formed during the rate-determining step of many reactions. The general order of reactivity for C-H bonds in alkanes is firmly established as:

Tertiary (3°) > Secondary (2°) > Primary (1°)

This guide will delve into the quantitative aspects of this trend, providing experimental data, detailed protocols for its determination, and visual representations of the underlying principles and experimental workflows.

Data Presentation: Relative Reactivity Ratios

The relative reactivity of C-H bonds is typically determined through competition experiments, where the product distribution of a reaction with an alkane containing different types of C-H bonds is analyzed. By normalizing for the number of each type of hydrogen atom, a per-hydrogen reactivity ratio can be calculated. The following table summarizes experimentally determined relative reactivity ratios for the free-radical halogenation of simple branched alkanes. Data for oxidation and nitration are presented more qualitatively, reflecting the nature of available experimental results.

Alkane	Reaction	Reagent(s)	Temperature (°C)	Product Distribution	Calculated Relative Reactivity per H (3°:2°:1°)
Propane	Chlorination	Cl₂, UV light	25	45% 1-chloropropane, 55% 2-chloropropane	- : 3.9 : 1[1]
Propane	Bromination	Br₂, UV light	25	3% 1-bromopropane, 97% 2-bromopropane	- : 82 : 1
2-Methylpropane	Chlorination	Cl₂, UV light	25	35% 1-chloro-2-methylpropane (B167039), 65% 2-chloro-2-methylpropane	5.0 : - : 1[2]
2-Methylpropane	Bromination	Br₂, UV light	127	~1% 1-bromo-2-methylpropane, >99% 2-bromo-2-methylpropane	>1600 : - : 1
2-Methylpropane	Oxidation	KMnO₄	Varies	Major product: 2-Methyl-2-propanol (further oxidizes)	Tertiary C-H is preferentially oxidized.
2-Methylpropane	Nitration	NO₂⁺PF₆⁻	Ambient	Major product: 2-Nitro-2-methylpropane[3]	Tertiary C-H is preferentially nitrated.[3]

Note: The relative reactivity for bromination is highly selective for the tertiary C-H bond, making precise ratio calculation difficult from near-quantitative yields.

Mandatory Visualization

Logical Relationship of C-H Bond Reactivity

The following diagram illustrates the established hierarchy of C-H bond reactivity in branched alkanes. This relationship is a direct consequence of the stability of the corresponding radical or carbocation intermediates.

Caption: Hierarchy of C-H bond reactivity.

Experimental Protocols

Determination of Relative Reactivity by Competitive Free-Radical Halogenation

This protocol outlines a general method for determining the relative reactivity of C-H bonds in a branched alkane through competitive photochlorination.

Objective: To determine the relative reactivity of primary and tertiary C-H bonds in 2-methylpropane.

Materials:

• 2-Methylpropane (isobutane)

• Chlorine (Cl₂) gas

• Inert solvent (e.g., carbon tetrachloride, CCl₄ - Note: use with extreme caution due to toxicity)

• Photochemical reactor equipped with a UV lamp (e.g., mercury vapor lamp)

• Gas chromatograph (GC) coupled with a mass spectrometer (GC-MS) or a flame ionization detector (FID) for product analysis

• Gas-tight syringes for sampling

Procedure:

• Reaction Setup: A solution of 2-methylpropane in an inert solvent is prepared in the photochemical reactor. The reactor is sealed and purged with an inert gas (e.g., nitrogen or argon) to remove oxygen, which can inhibit free-radical chain reactions.

• Initiation: The UV lamp is turned on to provide the energy for the homolytic cleavage of chlorine molecules into chlorine radicals.

• Reaction: A controlled amount of chlorine gas is bubbled through the solution. The reaction is typically carried out at a constant, controlled temperature (e.g., 25 °C). The reaction mixture is stirred continuously to ensure homogeneity.

• Monitoring: The reaction is monitored by taking small aliquots of the reaction mixture at regular intervals using a gas-tight syringe and analyzing them by GC. This allows for the determination of the relative concentrations of the products: 1-chloro-2-methylpropane and 2-chloro-2-methylpropane.

• Quenching: Once a desired low conversion of the starting material is achieved (typically <10% to avoid polyhalogenation), the UV lamp is turned off, and the reaction is quenched, for example, by bubbling nitrogen gas through the mixture to remove any remaining chlorine.

• Analysis: The final product mixture is analyzed by GC to determine the precise ratio of the monochlorinated isomers.

• Calculation of Relative Reactivity:

  • The molar ratio of the products is determined from the GC peak areas (assuming a response factor of 1 or by calibration).

  • The statistical factor for each type of hydrogen is considered. In 2-methylpropane, there are 9 primary hydrogens and 1 tertiary hydrogen.

  • The relative reactivity per hydrogen is calculated as follows: (Relative Reactivity of 3° H) / (Relative Reactivity of 1° H) = [ (% 3° product) / (# of 3° H) ] / [ (% 1° product) / (# of 1° H) ]

Oxidation of a Tertiary C-H Bond

This protocol provides a general method for the oxidation of the tertiary C-H bond in 2-methylpropane using potassium permanganate (B83412).

Objective: To demonstrate the preferential oxidation of the tertiary C-H bond in 2-methylpropane.

Materials:

• 2-Methylpropane (isobutane)

• Potassium permanganate (KMnO₄)

• A suitable solvent system (e.g., aqueous solution, phase transfer catalyst may be needed for better solubility)

• Acid or base for pH control

• Reaction flask with a condenser and stirring mechanism

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

• Instrumentation for product identification (e.g., NMR, IR spectroscopy, GC-MS)

Procedure:

• Reaction Setup: 2-Methylpropane is dissolved in a suitable solvent in the reaction flask. An aqueous solution of potassium permanganate is prepared.

• Reaction: The potassium permanganate solution is added dropwise to the stirred solution of 2-methylpropane. The reaction is often carried out at elevated temperatures to increase the reaction rate. The reaction progress is indicated by the disappearance of the purple color of the permanganate ion and the formation of a brown manganese dioxide precipitate.

• Workup: After the reaction is complete (as indicated by the persistence of the purple color), the reaction mixture is cooled. The excess permanganate is quenched by adding a reducing agent (e.g., sodium bisulfite) until the purple color disappears. The manganese dioxide precipitate is removed by filtration.

• Extraction: The aqueous solution is extracted with an organic solvent (e.g., diethyl ether) to isolate the organic products.

• Purification and Analysis: The organic extract is dried over an anhydrous drying agent, and the solvent is removed by rotary evaporation. The resulting product, primarily 2-methyl-2-propanol (which can be further oxidized to acetone (B3395972) under harsh conditions), is analyzed by spectroscopic methods to confirm its structure. The high yield of the tertiary alcohol demonstrates the preferential oxidation at the tertiary C-H bond.

Nitration of a Tertiary C-H Bond

This protocol describes a general procedure for the nitration of 2-methylpropane using a nitronium salt.[3]

Objective: To synthesize 2-nitro-2-methylpropane via electrophilic nitration of the tertiary C-H bond in 2-methylpropane.

Materials:

• 2-Methylpropane (isobutane)

• Nitronium hexafluorophosphate (B91526) (NO₂⁺PF₆⁻)[3]

• Dry, inert solvent (e.g., dichloromethane)[3]

• Reaction flask equipped with a gas inlet, stirrer, and maintained under an inert atmosphere (e.g., nitrogen)

• Workup reagents (water, sodium bicarbonate solution)

• Separatory funnel

• Drying agent (e.g., anhydrous magnesium sulfate)

• GC-MS for product analysis

Procedure:

• Reaction Setup: Nitronium hexafluorophosphate is suspended in dry dichloromethane (B109758) in the reaction flask under a nitrogen atmosphere.

• Reaction: 2-Methylpropane gas is bubbled through the stirred suspension at ambient temperature. The reaction is monitored by taking aliquots and analyzing them by GC-MS.

• Workup: Once the reaction has reached a satisfactory conversion, the reaction mixture is poured into ice-water. The organic layer is separated, washed with a dilute sodium bicarbonate solution to neutralize any acid, and then with water.

• Isolation and Analysis: The organic layer is dried over anhydrous magnesium sulfate, and the solvent is carefully removed. The primary product, 2-nitro-2-methylpropane, is identified by GC-MS. The high selectivity for the formation of the tertiary nitroalkane highlights the enhanced reactivity of the tertiary C-H bond towards electrophilic nitration.[3]

Mandatory Visualization

Experimental Workflow for Competitive Halogenation

The following diagram illustrates a typical experimental workflow for determining the relative reactivity of C-H bonds via a competitive halogenation experiment.

Caption: A typical experimental workflow.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Electrophilic nitration of alkanes with nitronium hexafluorophosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]

Safety & Regulatory Compliance

Proper Disposal of 2,2,3,3-Tetramethylpentane: A Guide for Laboratory Professionals

IMMEDIATE SAFETY AND DISPOSAL INFORMATION

This document provides essential procedural guidance for the safe handling and disposal of 2,2,3,3-tetramethylpentane, a flammable hydrocarbon. Adherence to these protocols is critical for ensuring laboratory safety and regulatory compliance. As a flammable liquid, 2,2,3,3-tetramethylpentane is classified as a hazardous waste, and its disposal is subject to stringent federal, state, and local regulations. Improper disposal can lead to significant safety hazards, including fire and explosion, and cause environmental damage.

Safety First: Immediate Precautions

Before handling 2,2,3,3-tetramethylpentane for disposal, ensure the following safety measures are in place:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles with side-shields, and a flame-retardant lab coat.

• Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of vapors.

• Ignition Sources: Eliminate all potential ignition sources from the vicinity. This includes open flames, hot surfaces, sparks from electrical equipment, and static discharge.

• Spill Kit: Ensure a spill kit rated for flammable liquids is readily accessible.

Chemical and Physical Properties

A summary of key quantitative data for 2,2,3,3-tetramethylpentane is presented below for easy reference. This information is critical for a proper risk assessment.

Property	Value
Chemical Formula	C₉H₂₀[1][2]
CAS Number	7154-79-2[1][2][3]
Molecular Weight	128.26 g/mol [1][2]
Appearance	Colorless liquid
Flash Point	29°C[3]
Boiling Point	140.4°C[3][4]
Density	0.723 - 0.757 g/cm³[3][4]

Step-by-Step Disposal Protocol

The disposal of 2,2,3,3-tetramethylpentane must be managed as a hazardous waste stream from "cradle-to-grave," meaning the generator is responsible for the waste from its creation to its final disposal.

Step 1: Waste Identification and Segregation

• Classification: 2,2,3,3-tetramethylpentane is classified as a Class 3 Flammable Liquid. Due to its flashpoint of 29°C (below 60°C), it is considered an ignitable hazardous waste.[2][5]

• Segregation: Do not mix 2,2,3,3-tetramethylpentane waste with other waste streams, particularly non-halogenated or halogenated solvents, unless specifically instructed by your institution's Environmental Health & Safety (EH&S) department. Keep it segregated in a dedicated waste container.

Step 2: Waste Collection and Containerization

• Select an Appropriate Container: Collect the waste in a compatible and properly sealed container. The original product container is often a suitable choice.[2] Alternatively, use a designated glass, metal, or chemically resistant plastic container.[5]

• Container Integrity: Ensure the container is in good condition, free of leaks, and has a secure, screw-on cap.

• Filling Level: Do not overfill the container. Leave adequate headspace (at least 10%) to allow for vapor expansion.

Step 3: Labeling the Waste Container

• Clear Identification: The container must be clearly labeled. Generic identifiers such as "Solvent Waste" are not sufficient.[5]

• Required Information: Affix a "HAZARDOUS WASTE" label and clearly write the full chemical name: "Waste 2,2,3,3-Tetramethylpentane." Also, list any other constituents if it is a mixture.

Step 4: Temporary On-Site Storage

• Designated Area: Store the sealed and labeled waste container in a designated, well-ventilated satellite accumulation area.

• Safe Location: The storage area must be away from exits, stairways, and general work areas.[3] Keep it away from heat, sparks, and any potential ignition sources.[1]

• Secondary Containment: It is best practice to place the waste container in a secondary containment bin to control any potential leaks.

Step 5: Arranging for Final Disposal

• Contact EH&S: Do not attempt to dispose of the chemical waste yourself. Contact your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor to schedule a pickup.

• Regulatory Compliance: The final disposal method, typically controlled incineration at a licensed facility, will be managed by the disposal experts to ensure compliance with all federal and state regulations.[4]

• Documentation: Maintain records of the waste disposal as required by your institution and regulatory agencies.

Emergency Protocol: Accidental Spills

In the event of a spill, immediate and safe response is crucial.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

• Remove Ignition Sources: Immediately extinguish any open flames and turn off any spark-producing equipment.

• Ventilate: Increase ventilation to the area.

• Containment & Cleanup:

  • For small spills, absorb the liquid with an inert, non-combustible absorbent material such as vermiculite (B1170534) or sand.

  • Use non-sparking tools for cleanup.

  • Place the contaminated absorbent material into a sealable, labeled container for disposal as hazardous waste.

• Report: Report the spill to your laboratory supervisor and EH&S department.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2,2,3,3-tetramethylpentane.

Caption: Workflow for the safe disposal of 2,2,3,3-tetramethylpentane.

References

• 1. 2,2,3,3-Tetramethylpentane | C9H20 | CID 92723 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pentane, 2,2,3,3-tetramethyl- [webbook.nist.gov]
• 3. lookchem.com [lookchem.com]
• 4. 2,2,3,3-tetramethylpentane [stenutz.eu]
• 5. lookchem.com [lookchem.com]

Essential Safety and Logistical Information for Handling 2,2,3,3-Tetramethylpentane

Disclaimer: No specific Safety Data Sheet (SDS) for 2,2,3,3-Tetramethylpentane was publicly available at the time of this writing. The following information is compiled from the safety data of structurally similar isomers (e.g., 2,2,4-trimethylpentane, 2,2,3,4-tetramethylpentane) and general safety guidelines for flammable aliphatic hydrocarbons. It is imperative to consult the specific SDS provided by the supplier before handling this chemical and to conduct a thorough risk assessment for your specific laboratory conditions.

This guide provides essential procedural and safety information for researchers, scientists, and drug development professionals working with 2,2,3,3-Tetramethylpentane. The following sections detail the necessary personal protective equipment (PPE), safe handling and storage procedures, spill response, and disposal plans.

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted before handling 2,2,3,3-Tetramethylpentane to ensure the appropriate selection of PPE. The following table summarizes the recommended PPE based on general safety guidelines for flammable aliphatic hydrocarbons.

PPE Category	Recommended Protection	Material/Type Specification
Hand Protection	Chemical-resistant gloves are crucial to prevent skin contact.	Nitrile, Neoprene, or Viton® gloves are generally recommended for handling aliphatic hydrocarbons. Always check the manufacturer's glove compatibility data.
Eye and Face Protection	Protection against splashes and vapors is essential.	Safety glasses with side shields or chemical splash goggles are required. A face shield should be worn in addition to goggles when there is a significant splash hazard.
Skin and Body Protection	A lab coat or chemical-resistant apron should be worn to protect against incidental contact.	For routine operations, a standard flame-retardant lab coat is recommended. For larger quantities or tasks with a higher risk of splashing, chemical-resistant coveralls (e.g., Tychem®) should be considered.
Respiratory Protection	Should be used in poorly ventilated areas or when occupational exposure limits are likely to be exceeded.	An air-purifying respirator with an organic vapor cartridge or a supplied-air respirator may be necessary depending on the airborne concentration.

Safe Handling and Storage

Handling:

• Work in a well-ventilated area, preferably in a chemical fume hood.[1]

• Keep away from heat, sparks, open flames, and other ignition sources.[2][3][4]

• Use non-sparking tools and explosion-proof equipment.[1][2][3]

• Ground and bond containers and receiving equipment to prevent static discharge.[2][3]

• Avoid contact with skin and eyes.[1]

• Avoid breathing vapors or mist.

• Wear appropriate personal protective equipment as detailed above.[1][3]

• Wash hands thoroughly after handling.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

• Keep away from incompatible materials such as strong oxidizing agents.

• Store in a flammable liquid storage cabinet.

Spill Response

In the event of a spill, follow these procedures:

• Evacuate: Immediately evacuate the area and alert others.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Eliminate Ignition Sources: Remove all sources of ignition from the area.[1]

• Containment: For small spills, contain the liquid with an inert absorbent material (e.g., vermiculite, dry sand).

• Collection: Carefully collect the absorbed material using non-sparking tools and place it in a suitable, labeled container for disposal.[1]

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

• Large Spills: For large spills, contact your institution's environmental health and safety (EHS) department immediately.

Caption: Workflow for responding to a 2,2,3,3-Tetramethylpentane spill.

Disposal Plan

All waste containing 2,2,3,3-Tetramethylpentane must be treated as hazardous waste. Follow these steps for proper disposal:

• Segregation: Do not mix with other waste streams unless explicitly permitted by your institution's EHS guidelines. It should be collected as a non-halogenated organic solvent waste.

• Container: Use a designated, properly labeled, and sealed waste container. The container should be compatible with flammable organic liquids.

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "2,2,3,3-Tetramethylpentane," and any other required information.

• Storage: Store the waste container in a designated satellite accumulation area, which should be a well-ventilated and secondary containment area.

• Disposal: Arrange for pickup and disposal by your institution's licensed hazardous waste disposal service. Do not dispose of it down the drain.[1]

Caption: Step-by-step process for the proper disposal of 2,2,3,3-Tetramethylpentane waste.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.com [fishersci.com]